2-[(Cyclohexylmethyl)amino]propan-1-ol

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 2-(cyclohexylmethylamino)propan-1-ol
• InChI: InChI=1S/C10H21NO/c1-9(8-12)11-7-10-5-3-2-4-6-10/h9-12H,2-8H2,1H3
• InChI Key: RMLIGAVDLAXPRC-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1CCCCC1

Description

2-[(Cyclohexylmethyl)amino]propan-1-ol is a useful research compound. Its molecular formula is C10H21NO and its molecular weight is 171.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[(Cyclohexylmethyl)amino]propan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(Cyclohexylmethyl)amino]propan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

A Technical Guide to Elucidating the In Vitro Mechanism of Action for 2-[(Cyclohexylmethyl)amino]propan-1-ol

Abstract

This guide provides a comprehensive framework for the in vitro characterization of 2-[(Cyclohexylmethyl)amino]propan-1-ol, a novel chemical entity with structural similarities to known adrenergic receptor modulators. Given the absence of prior pharmacological data, this document outlines a logical, stepwise strategy to systematically investigate its mechanism of action. The proposed workflow begins with primary target identification through receptor binding assays, proceeds to functional characterization of receptor signaling, and concludes with essential secondary pharmacology and safety assessments. Each stage is detailed with field-proven experimental protocols, causality-driven explanations, and integrated data analysis strategies. This whitepaper is intended for researchers, scientists, and drug development professionals engaged in the early-stage evaluation of new chemical entities.

Introduction and Structural Hypothesis

The compound 2-[(Cyclohexylmethyl)amino]propan-1-ol belongs to the propanolamine class of molecules. Its core structure, featuring a secondary amine and a hydroxyl group separated by a two-carbon chain, is a well-established pharmacophore in ligands targeting G-protein coupled receptors (GPCRs), particularly adrenergic receptors. The presence of a bulky, lipophilic cyclohexylmethyl substituent on the nitrogen atom suggests potential for high-affinity interaction within the hydrophobic pockets of such receptors.

Based on this structural analysis, the primary hypothesis is that 2-[(Cyclohexylmethyl)amino]propan-1-ol functions as a ligand for adrenergic receptors (α and/or β subtypes) . The investigative workflow detailed herein is designed to rigorously test this hypothesis, determine the nature of the interaction (agonist, antagonist, or inverse agonist), and establish a preliminary safety and selectivity profile.

Phase 1: Primary Target Identification and Affinity Determination

The initial step is to ascertain if and how strongly the compound binds to its hypothesized targets. Radioligand binding assays are the gold-standard for quantifying the affinity of a test compound for a specific receptor.[1][2][3]

Rationale for Experimental Choice

Competitive radioligand binding assays provide a direct measure of the compound's ability to occupy the orthosteric binding site of the receptor.[4] By competing against a radiolabeled ligand with known high affinity, we can determine the equilibrium dissociation constant (Kᵢ) of the test compound. This value is a fundamental parameter of drug-receptor interaction. We will screen against a panel of human α and β adrenergic receptor subtypes to build a preliminary selectivity profile.[5][6]

Experimental Workflow: Adrenergic Receptor Binding

Caption: Workflow for determining compound affinity via radioligand binding.

Detailed Protocol: Radioligand Competition Binding Assay[7][8]

• Membrane Preparation:

  • Culture HEK293 cells stably expressing the human adrenergic receptor subtype of interest.

  • Harvest cells, wash with ice-cold PBS, and centrifuge.

  • Resuspend the cell pellet in lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl₂, protease inhibitors, pH 7.4) and homogenize.

  • Centrifuge the homogenate at low speed (1,000 x g) to remove nuclei, then centrifuge the supernatant at high speed (20,000 x g) to pellet membranes.

  • Wash the membrane pellet, resuspend in assay buffer, and determine protein concentration. Store aliquots at -80°C.

• Assay Execution (96-well format):

  • To each well, add 150 µL of thawed membrane preparation (e.g., 10-20 µg protein).

  • Add 50 µL of 2-[(Cyclohexylmethyl)amino]propan-1-ol at various concentrations (typically 10⁻¹¹ M to 10⁻⁵ M) or vehicle.

  • Add 50 µL of the appropriate radioligand at a concentration near its Kₑ (e.g., [³H]Dihydroalprenolol for β-receptors).

  • Define non-specific binding using a high concentration of a known antagonist (e.g., 10 µM Alprenolol).

  • Incubate the plate for 60 minutes at 30°C with gentle agitation.

• Filtration and Counting:

  • Terminate the incubation by rapid filtration through a PEI-presoaked GF/C filter plate using a cell harvester.

  • Wash the filters four times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

  • Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity in a MicroBeta counter.

Data Presentation and Interpretation

The results should be summarized in a table to compare the affinity (Kᵢ) of the compound across all tested receptor subtypes.

Receptor Subtype	Radioligand Used	Kᵢ of Test Compound (nM)
Human α₁A	[³H]-Prazosin
Human α₂A	[³H]-Yohimbine
Human β₁	[³H]-Dihydroalprenolol
Human β₂	[³H]-Dihydroalprenolol
Human β₃	[¹²⁵I]-Cyanopindolol

A low Kᵢ value indicates high binding affinity. Significant differences in Kᵢ values between subtypes will reveal the compound's selectivity profile.

Phase 2: Functional Characterization of Receptor Signaling

Once binding is confirmed, the next crucial step is to determine the functional consequence of this binding. Is the compound an agonist that activates the receptor, or an antagonist that blocks the action of the natural ligand?

Rationale for Experimental Choices

Adrenergic receptors signal through distinct G-protein pathways. β-receptors typically couple to Gₛ to stimulate adenylyl cyclase and increase intracellular cyclic AMP (cAMP), or to Gᵢ to inhibit it. α₁-receptors couple to Gᵩ to activate the phospholipase C pathway, while α₂-receptors couple to Gᵢ. Therefore, measuring second messengers like cAMP and G-protein activation directly are robust methods to assess functional activity.[7][8][9]

Experiment 1: cAMP Accumulation Assay (for Gₛ and Gᵢ coupled receptors)

This assay measures changes in intracellular cAMP levels following receptor stimulation. An increase indicates Gₛ activation (agonism), while an inhibition of forskolin-stimulated cAMP levels indicates Gᵢ activation (agonism).[10]

• Cell Plating:

  • Seed HEK293 cells expressing the target receptor (e.g., β₂) into a 384-well plate and incubate overnight.

• Compound Treatment (Agonist Mode):

  • Remove culture media and add stimulation buffer.

  • Add serial dilutions of 2-[(Cyclohexylmethyl)amino]propan-1-ol or a known agonist (e.g., Isoproterenol) and incubate for 30 minutes at room temperature.

• Compound Treatment (Antagonist Mode):

  • Pre-incubate cells with serial dilutions of the test compound.

  • Add a known agonist at its EC₈₀ concentration and incubate for 30 minutes.[8]

• Lysis and Detection:

  • Add HTRF detection reagents (cAMP-d2 and anti-cAMP-Cryptate) according to the manufacturer's protocol (e.g., Cisbio).[7]

  • Incubate for 60 minutes at room temperature.

  • Read the plate on an HTRF-compatible reader.

Data is plotted as a dose-response curve to determine potency (EC₅₀ for agonists) and efficacy (% of control agonist response) or inhibitory potency (IC₅₀ for antagonists).

Experiment 2: GTPγS Binding Assay (Direct measure of G-protein activation)

This assay directly measures the GDP-GTP exchange on the Gα subunit, the first step in G-protein activation, providing a signal that is proximal to the receptor.[11][12][13][14] It is particularly useful for differentiating full from partial agonists.[13]

• Assay Setup:

  • In a 96-well plate, combine receptor membranes (prepared as in 2.3), a saponin solution (to permeabilize), and GDP (to ensure G-proteins are in the inactive state).

  • Add serial dilutions of the test compound or a known agonist.

  • For antagonist mode, pre-incubate with the test compound before adding a known agonist.

• Initiation and Incubation:

  • Initiate the reaction by adding [³⁵S]GTPγS.

  • Incubate for 60 minutes at 30°C with agitation.

• Termination and Detection:

  • Terminate the reaction by rapid filtration, similar to the radioligand binding assay.

  • Measure the membrane-bound [³⁵S]GTPγS via scintillation counting.

Experiment 3: Downstream Signaling - ERK Phosphorylation

To confirm that receptor activation leads to downstream cellular responses, we can measure the phosphorylation of Extracellular signal-Regulated Kinase (ERK), a key node in many GPCR signaling cascades.[15]

• Cell Treatment:

  • Plate cells expressing the target receptor in a 6-well plate.

  • Serum-starve the cells for 4-12 hours to reduce basal phosphorylation.[15]

  • Stimulate cells with different concentrations of the test compound for a short time course (e.g., 5, 10, 30 minutes).

• Lysis and Protein Quantification:

  • Lyse the cells on ice with RIPA buffer containing protease and phosphatase inhibitors.[16]

  • Clarify the lysate by centrifugation and determine the protein concentration.

• Western Blotting:

  • Separate protein lysates (10-20 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate overnight at 4°C with a primary antibody specific for phosphorylated ERK1/2 (p-ERK).

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour.

  • Detect the signal using an ECL substrate and an imaging system.

  • Strip the membrane and re-probe with an antibody for total ERK to serve as a loading control.

Integrated Functional Data

Caption: Signaling pathway and corresponding functional assays.

The combined results from these assays will provide a robust characterization of the compound's functional activity, including its potency, efficacy, and mode of action (agonist vs. antagonist).

Phase 3: Secondary Pharmacology and Safety Profiling

Early assessment of off-target effects and potential liabilities is critical in drug development. This involves screening the compound against a panel of targets known to be associated with adverse drug reactions.

Rationale for Experimental Choices

Regulatory agencies mandate testing for potential cardiac liability, specifically inhibition of the hERG potassium channel, which can lead to fatal arrhythmias.[17] Additionally, assessing inhibition of major Cytochrome P450 (CYP) enzymes is crucial for predicting drug-drug interaction potential.[18] Finally, a general cytotoxicity assessment provides a baseline for the compound's therapeutic window.[19][20][21]

Experiment 1: hERG Channel Inhibition Assay

The "gold standard" for assessing hERG liability is the manual patch-clamp electrophysiology assay.[22][23]

• Cell Culture:

  • Use HEK293 cells stably expressing the human hERG channel.

  • Plate cells on coverslips for recording.

• Electrophysiology:

  • Perform whole-cell voltage-clamp recordings at physiological temperature (35-37°C).

  • Use a specific voltage protocol recommended by regulatory bodies (e.g., CiPA initiative) to elicit hERG tail currents.[23][24]

  • Establish a stable baseline current in vehicle solution.

• Compound Application:

  • Apply increasing concentrations of 2-[(Cyclohexylmethyl)amino]propan-1-ol via a perfusion system.

  • Record the steady-state current inhibition at each concentration.

  • Include a positive control (e.g., E-4031) to confirm assay sensitivity.[25]

• Data Analysis:

  • Calculate the percentage of current inhibition at each concentration.

  • Fit the data to a dose-response curve to determine the IC₅₀ value.

Experiment 2: Cytochrome P450 (CYP) Inhibition Assay

Fluorogenic or LC-MS/MS-based assays are used to assess the potential for a compound to inhibit major drug-metabolizing enzymes.[26][27][28]

• Assay Setup:

  • Use human liver microsomes or recombinant CYP enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4).

  • In a 96-well plate, pre-incubate the enzymes with serial dilutions of the test compound or a known inhibitor.

• Reaction:

  • Initiate the reaction by adding a fluorogenic probe substrate and an NADPH regenerating system.

  • Incubate at 37°C. The CYP enzyme metabolizes the substrate into a fluorescent product.

• Detection:

  • Stop the reaction and measure the fluorescence on a plate reader.

  • A decrease in fluorescence compared to the vehicle control indicates inhibition.

• Data Analysis:

  • Calculate the percent inhibition and determine the IC₅₀ for each CYP isoform.

Experiment 3: In Vitro Cytotoxicity Assay

A simple, robust assay like the MTT or ATP-based (e.g., CellTiter-Glo) assay can be used to assess general cytotoxicity.[19][29]

• Cell Plating:

  • Seed a relevant cell line (e.g., HepG2, a human liver cell line) in a 96-well plate and allow cells to attach overnight.

• Compound Treatment:

  • Treat cells with a wide range of concentrations of the test compound for 24-48 hours.

• MTT Addition and Incubation:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization and Measurement:

  • Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.

  • Measure the absorbance at ~570 nm on a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control and determine the CC₅₀ (50% cytotoxic concentration).

Summary of Safety and Selectivity Data

Assay	Endpoint	Result
Primary Target
Adrenergic Receptor β₁	Kᵢ (nM)
Adrenergic Receptor β₂	Kᵢ (nM)
Safety/Liability
hERG Channel	IC₅₀ (µM)
CYP3A4 Inhibition	IC₅₀ (µM)
CYP2D6 Inhibition	IC₅₀ (µM)
HepG2 Cytotoxicity	CC₅₀ (µM)

This summary table provides a clear, at-a-glance profile of the compound's primary activity versus its potential liabilities, enabling an initial assessment of its therapeutic index.

Conclusion

This technical guide presents a hypothesis-driven, multi-phase approach to systematically delineate the in vitro mechanism of action for 2-[(Cyclohexylmethyl)amino]propan-1-ol. By progressing from high-affinity target identification to functional signaling characterization and essential safety profiling, this workflow ensures a robust and comprehensive initial evaluation. The data generated will establish the compound's potency, selectivity, and mode of action at its primary target(s) while simultaneously identifying potential liabilities that could impede further development. This structured methodology provides a self-validating system for making informed decisions in the early stages of the drug discovery pipeline.

References

• Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors. Protein-Ligand Interactions. Available at: [Link]

• Update on in vitro cytotoxicity assays for drug development. ResearchGate. Available at: [Link]

• In Vitro Cytotoxicity Assay. Alfa Cytology. Available at: [Link]

• In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka. Available at: [Link]

• How different is western blot protocol for phosphorylated protein from regular western blot?. ResearchGate. Available at: [Link]

• GPCR activation is measured using Cisbio's cAMP and IP1 HTRF HTplex cell-based assay. BMG LABTECH. Available at: [Link]

• ERK1/2 phosphorylation assay. Bio-protocol. Available at: [Link]

• Update on in vitro cytotoxicity assays for drug development. PubMed. Available at: [Link]

• Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. MDPI. Available at: [Link]

• GTPγS Binding Assay. Creative Bioarray. Available at: [Link]

• Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines. FDA. Available at: [Link]

• A competitive receptor binding radioassay for beta-1 and beta-2 adrenergic agents. PubMed. Available at: [Link]

• α-Adrenoceptor assays. PubMed. Available at: [Link]

• Detection of β-Adrenergic Receptors by Radioligand Binding. Springer Nature Experiments. Available at: [Link]

• Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart. PubMed. Available at: [Link]

• Live-Cell Assay to Interrogate GPCRs by Monitoring cAMP Levels using a Bioluminescent Readout. Agilent. Available at: [Link]

• Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines. FDA. Available at: [Link]

• Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). NCBI. Available at: [Link]

• Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors. PubMed. Available at: [Link]

• GTPγS Binding Assays. NCBI Bookshelf. Available at: [Link]

• Assessing Cytochrome P450 Time-Dependent Inhibition (IC50 Shift Assay) Using Both Diluted and Non-Diluted Methods. Springer Nature Experiments. Available at: [Link]

• Measurement of Agonist-Stimulated [ 35 S]GTPγS Binding to Cell Membranes. Springer Nature Experiments. Available at: [Link]

• Discovery of β2 Adrenergic Receptor Ligands Using Biosensor Fragment Screening of Tagged Wild-Type Receptor. PubMed. Available at: [Link]

• hERG Patch Clamp Assay – Cardiac Safety Panel. Reaction Biology. Available at: [Link]

• CYP450 inhibition assay (fluorogenic). Bienta. Available at: [Link]

• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. Available at: [Link]

• High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. PubMed. Available at: [Link]

• Assays for CYP450 Inhibition, Induction, and Phenotyping. Charles River Laboratories. Available at: [Link]

• Best Practice hERG Assay. Mediford Corporation. Available at: [Link]

• Structure-based discovery of 2-adrenergic receptor ligands. PNAS. Available at: [Link]

• Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports. Available at: [Link]

• GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A. Metrion Biosciences. Available at: [Link]

• Biophysical Fragment Screening of the β1-Adrenergic Receptor: Identification of High Affinity Arylpiperazine Leads Using Structure-Based Drug Design. ACS Publications. Available at: [Link]

Sources

• 1. A competitive receptor binding radioassay for beta-1 and beta-2 adrenergic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. biophysics-reports.org [biophysics-reports.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. α-Adrenoceptor assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Detection of β-Adrenergic Receptors by Radioligand Binding | Springer Nature Experiments [experiments.springernature.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Receptor-Ligand Binding Assays | Revvity [revvity.co.jp]
• 10. cAMP-Glo™ Assay Protocol [worldwide.promega.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 13. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Measurement of Agonist-Stimulated [35S]GTPγS Binding to Cell Membranes | Springer Nature Experiments [experiments.springernature.com]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. reactionbiology.com [reactionbiology.com]
• 18. criver.com [criver.com]
• 19. researchgate.net [researchgate.net]
• 20. In Vitro Cytotoxicity Testing for Cancer Drug Development - Alfa Cytology [alfacytology.com]
• 21. kosheeka.com [kosheeka.com]
• 22. Best Practice hERG Assay | Advanced Solutions | Mediford Corporation [mediford.com]
• 23. GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A [metrionbiosciences.com]
• 24. fda.gov [fda.gov]
• 25. fda.gov [fda.gov]
• 26. CYP450 inhibition assay (fluorogenic) | Bienta [bienta.net]
• 27. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 28. enamine.net [enamine.net]
• 29. Update on in vitro cytotoxicity assays for drug development - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermodynamic Stability and Conformational Dynamics of 2-[(Cyclohexylmethyl)amino]propan-1-ol: A Technical Guide

Executive Summary

As a secondary amino alcohol featuring a bulky N-alkyl substituent, 2-[(Cyclohexylmethyl)amino]propan-1-ol is a highly privileged structural motif with applications ranging from chiral auxiliaries in asymmetric synthesis to precursors in pharmaceutical development. Understanding its thermodynamic stability is not merely an academic exercise; it is a critical prerequisite for predicting its behavior during catalytic cycles, formulation, and long-term storage.

This whitepaper provides an in-depth analysis of the thermodynamic forces governing this molecule. By deconstructing its conformational entropy, acid-base speciation, and oxidative degradation pathways, we establish a rigorous framework for profiling the stability of sterically hindered 1,2-amino alcohols.

Structural Thermodynamics & Conformational Entropy

The thermodynamic baseline of 2-[(Cyclohexylmethyl)amino]propan-1-ol is dictated by the interplay between intramolecular hydrogen bonding and steric hindrance. In non-polar environments, 1,2-amino alcohols exhibit a strong thermodynamic preference for the gauche conformation. This is driven by the exothermic formation of a 5-membered intramolecular hydrogen bond between the hydroxyl donor and the amine acceptor (O-H···N).

However, the thermodynamics of this conformational locking are heavily modulated by the bulky cyclohexylmethyl group. The cyclohexane ring predominantly exists in a rigid chair conformation, with the methylamino linker occupying the equatorial position to minimize 1,3-diaxial interactions. This massive steric bulk restricts the rotational degrees of freedom around the C–N bond. By reducing the conformational entropy ( ΔS ) of the unfolded (anti) state, the steric bulk effectively "pre-organizes" the molecule, shifting the thermodynamic equilibrium heavily toward the hydrogen-bonded gauche state—a classic manifestation of the Thorpe-Ingold effect.

Thermodynamic equilibria of the amino alcohol across different solvation environments.

Solvation Thermodynamics and Acid-Base Speciation

The thermodynamic stability of 2-[(Cyclohexylmethyl)amino]propan-1-ol is highly solvent-dependent. In aqueous media, the secondary amine undergoes protonation (estimated pKa​≈9.5–10.0 ). This protonation event fundamentally rewires the molecule's thermodynamic landscape. The O-H···N intramolecular hydrogen bond is broken and replaced by highly exothermic, intermolecular ion-dipole interactions between the newly formed ammonium cation and the surrounding water molecules.

This transition represents a classic enthalpy-entropy compensation mechanism: the massive enthalpic gain from aqueous solvation overcomes the entropic penalty of organizing the solvent shell.

Table 1: Estimated Thermodynamic Parameters for Speciation

State	Solvent Environment	Dominant Interaction	Enthalpy ( ΔH )	Entropy ( ΔS )	Relative Stability ( ΔG )
Neutral (Gauche)	Non-polar (e.g., Toluene)	Intramolecular H-bond	Exothermic ( <0 )	Negative ( <0 )	Highly Stable
Neutral (Anti)	Non-polar	Steric relaxation	Endothermic ( >0 )	Positive ( >0 )	Least Stable
Protonated	Aqueous (pH < 8)	Solvation / H-bonding	Highly Exothermic	Highly Negative	Highly Stable

Thermal and Oxidative Degradation Pathways

A critical aspect of the thermodynamic stability of amino alcohols is their susceptibility to oxidative degradation. When subjected to one-electron oxidation (e.g., via photoinduced electron transfer or transition metal catalysis), the nitrogen lone pair is ejected, generating a highly reactive radical cation intermediate.

As demonstrated in foundational studies on , the thermodynamic stability of these radical cations dictates their fragmentation kinetics. For 2-[(Cyclohexylmethyl)amino]propan-1-ol, the radical cation can undergo rapid carbon-carbon (C1-C2) bond fragmentation. This cleavage yields an imine and a carbon-centered radical (which subsequently oxidizes to an aldehyde). The driving force for this fragmentation is the thermodynamic sink provided by the highly stable, lower-energy degradation products.

Mechanistic pathway of oxidative C-C bond fragmentation in amino alcohol radical cations.

Supramolecular Stability and Chiral Amplification

Beyond unimolecular stability, the supramolecular thermodynamics of amino alcohols are vital when they are deployed as ligands in asymmetric catalysis (e.g., dialkylzinc additions to aldehydes). The non-linear effects often observed in these reactions—where a ligand with low enantiomeric purity yields a product with disproportionately high enantiomeric excess—are governed by the phenomenon of .

This amplification is strictly a thermodynamic phenomenon based on the relative stability of homochiral versus heterochiral dimers of the zinc-amino alkoxide complexes. The bulky cyclohexylmethyl group in our target molecule introduces severe steric clashes in the heterochiral dimer, thermodynamically destabilizing it. Consequently, the equilibrium shifts to favor the catalytically active homochiral monomer, amplifying the stereochemical output.

Experimental Methodologies for Thermodynamic Profiling

To rigorously quantify the thermodynamic parameters of 2-[(Cyclohexylmethyl)amino]propan-1-ol, we employ a suite of self-validating analytical protocols. Do not treat these as mere instructions; understand the causality behind each parameter to ensure data integrity.

Protocol A: Isothermal Titration Calorimetry (ITC) for Protonation Thermodynamics

• Objective: Quantify ΔH , ΔS , and ΔG of the protonation event.

• Step 1 (Preparation): Prepare a 1.0 mM solution of the amino alcohol in degassed, deionized water. Adjust the pH to 11.0 using 0.1 M NaOH. Prepare a 10.0 mM HCl titrant solution in the syringe.

• Step 2 (Titration): Inject 5 μL aliquots of HCl into the sample cell at 25 °C, utilizing 150-second intervals between injections to allow the thermal signal to return completely to baseline.

• Causality & Validation: The initial pH of 11.0 is critical to ensure the amine is fully deprotonated, establishing a pure baseline state. The self-validating parameter here is the stoichiometric coefficient ( n ) derived from the binding isotherm. For a pure 1:1 protonation event, n must equal 1.0±0.05 . Deviations indicate buffer mismatch, CO₂ absorption, or secondary binding events.

Protocol B: Variable-Temperature NMR (VT-NMR) for Conformational Exchange

• Objective: Determine the activation free energy ( ΔG‡ ) of the gauche-to-anti interconversion.

• Step 1 (Preparation): Dissolve 15 mg of the compound in 0.6 mL of anhydrous Toluene-d8.

• Step 2 (Acquisition): Acquire high-resolution ¹H-NMR spectra at 10 °C intervals, ranging from -80 °C to +80 °C. Monitor the chemical shift and line broadening of the C1 and C2 protons.

• Causality & Validation: Toluene-d8 is explicitly chosen as a non-polar, non-hydrogen-bonding solvent to prevent competitive intermolecular interactions that would mask the intramolecular gauche effect. The self-validating metric is the linearity of the resulting Eyring plot ( ln(k/T) vs. 1/T ); a non-linear plot immediately flags the presence of competing aggregation states or moisture impurities.

Protocol C: Laser Flash Photolysis for Radical Cation Kinetics

• Objective: Measure the kinetic decay and thermodynamic stability of the oxidized radical cation.

• Step 1 (Excitation): Prepare a solution of the amino alcohol with a transition metal sensitizer (e.g., a Re(I) complex). Subject the solution to a 355-nm Nd:YAG laser pulse.

• Step 2 (Monitoring): Monitor the transient absorption decay of the radical cation at its specific λmax​ over a microsecond timescale.

• Causality & Validation: The 355-nm excitation specifically targets the transition metal sensitizer without directly irradiating the amino alcohol. This ensures that the generation of the radical cation occurs purely via photoinduced electron transfer. The validation lies in the transient absorption decay kinetics, which must follow a first-order exponential decay; multi-exponential decay suggests unwanted side reactions or bimolecular quenching.

References

• Carbon−Carbon Bond Fragmentation in Aminoalcohol Radical Cations. Kinetics, Thermodynamic Correlations, and Mechanism. Journal of the American Chemical Society.[Link]

• Quantitative Analysis of the Chiral Amplification in the Amino Alcohol-Promoted Asymmetric Alkylation of Aldehydes with Dialkylzincs. Journal of the American Chemical Society.[Link]

Receptor Binding Affinity of 2-[(Cyclohexylmethyl)amino]propan-1-ol Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract

This technical guide provides an in-depth exploration of the receptor binding affinity of 2-[(cyclohexylmethyl)amino]propan-1-ol derivatives, a class of compounds with significant potential in modulating adrenergic signaling. While specific binding data for this precise chemical entity is not extensively published, this document leverages well-established structure-activity relationships (SAR) of the broader aryloxypropanolamine and phenylethanolamine beta-blocker classes to infer its likely pharmacological profile. We present a detailed framework for researchers, scientists, and drug development professionals to understand, predict, and experimentally validate the receptor binding characteristics of these derivatives. This guide includes a comprehensive discussion of the underlying principles of beta-adrenergic receptor binding, a detailed, field-proven protocol for determining binding affinity via radioligand binding assays, and visualizations to elucidate key concepts and workflows.

Introduction: The Significance of the Propanolamine Scaffold in Adrenergic Modulation

The 2-amino-1-propanol scaffold is a cornerstone in the development of adrenergic receptor modulators. These compounds, which include the widely recognized class of beta-blockers, play a crucial role in the management of cardiovascular diseases such as hypertension, angina, and arrhythmias. The general structure consists of an aromatic or aliphatic ring system connected via an ether or alkyl linkage to a propanolamine side chain. The nature of the substituent on the amino group is a critical determinant of the compound's affinity and selectivity for beta-adrenergic receptor subtypes (β1 and β2).

The derivative in focus, 2-[(cyclohexylmethyl)amino]propan-1-ol, presents an intriguing structural modification where a cyclohexylmethyl moiety serves as the N-alkyl substituent. This bulky, lipophilic group is poised to influence the compound's interaction with the receptor binding pocket, potentially conferring a unique pharmacological profile. This guide will dissect the structural components of this molecule to predict its binding characteristics and provide the means to empirically test these hypotheses.

Structure-Activity Relationships (SAR): Predicting Binding Affinity

The binding affinity of a ligand for its receptor is governed by the sum of its molecular interactions within the binding site. For beta-adrenergic antagonists, several structural features are paramount.[1][2]

• The Propanolamine Side Chain: The (S)-configuration of the hydroxyl-bearing carbon in the propanolamine side chain is critical for optimal binding to the beta-adrenergic receptor.[1] The hydroxyl group itself is essential, likely forming a key hydrogen bond with an aspartate residue in the receptor's transmembrane domain.[3]

• The Secondary Amine: A secondary amine is a consistent feature of potent beta-blockers, and the protonated amine is thought to form an ionic bond with an aspartate residue in the receptor.[1][3]

• The N-Alkyl Substituent: The size and lipophilicity of the N-alkyl group significantly impact binding affinity and selectivity. Bulky substituents, such as the isopropyl or tert-butyl groups found in many classic beta-blockers, are well-tolerated and often enhance potency.[1] The cyclohexylmethyl group in the title compound is a bulky and lipophilic substituent, suggesting it is likely to confer significant affinity for beta-adrenergic receptors. The three-dimensional nature of the cyclohexyl ring may offer more extensive contact points within the hydrophobic pocket of the receptor compared to a flat aromatic ring.[4]

• The Alicyclic Ring System: While most beta-blockers feature an aromatic ring, the replacement with a cyclohexyl group is a notable feature. The lipophilicity of the cyclohexyl moiety is expected to contribute to hydrophobic interactions within the receptor binding site, which are a key driver of affinity for this class of ligands.[5]

Based on these established SAR principles, it is hypothesized that 2-[(cyclohexylmethyl)amino]propan-1-ol derivatives will act as competitive antagonists at beta-adrenergic receptors. The specific affinity for β1 versus β2 receptors would need to be determined experimentally, as this is often subtly influenced by the overall molecular architecture.

Experimental Determination of Receptor Binding Affinity: A Step-by-Step Protocol

The gold standard for quantifying the interaction between a ligand and its receptor is the radioligand binding assay.[6] This technique allows for the determination of key parameters such as the equilibrium dissociation constant (Kd) for a radioligand and the inhibition constant (Ki) for a competing, non-labeled ligand like our compound of interest.

Principle of the Competitive Radioligand Binding Assay

This assay measures the ability of a non-labeled test compound (the "competitor," e.g., a 2-[(cyclohexylmethyl)amino]propan-1-ol derivative) to displace a radiolabeled ligand (the "radioligand") that has a known high affinity and specificity for the target receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value. The Ki value, which represents the affinity of the test compound for the receptor, can then be calculated from the IC50 using the Cheng-Prusoff equation.

Materials and Reagents

• Receptor Source: Cell membranes prepared from a cell line recombinantly expressing the human β1 or β2-adrenergic receptor (e.g., HEK293 or CHO cells).

• Radioligand: A high-affinity, subtype-selective or non-selective beta-adrenergic antagonist radiolabeled with tritium (³H) or iodine-¹²⁵ (¹²⁵I). A common choice is [³H]-dihydroalprenolol (DHA), a non-selective antagonist.

• Test Compounds: 2-[(cyclohexylmethyl)amino]propan-1-ol derivatives synthesized and dissolved in a suitable solvent (e.g., DMSO).

• Non-specific Binding (NSB) Agent: A high concentration of a non-labeled, high-affinity ligand (e.g., propranolol) to determine the amount of radioligand binding to non-receptor sites.

• Assay Buffer: Typically a Tris-based buffer at physiological pH (e.g., 50 mM Tris-HCl, pH 7.4) containing divalent cations like MgCl₂.

• Filtration Apparatus: A cell harvester to rapidly separate bound from free radioligand by filtration through glass fiber filters.

• Scintillation Counter: To quantify the radioactivity retained on the filters.

Experimental Workflow

The following is a generalized protocol for a competitive radioligand binding assay.

• Membrane Preparation:

  • Culture cells expressing the target receptor to a high density.

  • Harvest the cells and homogenize them in a cold lysis buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in the assay buffer.

  • Determine the protein concentration of the membrane preparation using a standard protein assay (e.g., BCA assay).[7]

• Assay Setup:

  • Prepare serial dilutions of the 2-[(cyclohexylmethyl)amino]propan-1-ol derivative test compounds.

  • In a 96-well plate, set up triplicate wells for:

    • Total Binding: Receptor membranes + radioligand + assay buffer.

    • Non-specific Binding (NSB): Receptor membranes + radioligand + a high concentration of the NSB agent (e.g., 10 µM propranolol).

    • Competition: Receptor membranes + radioligand + varying concentrations of the test compound.

• Incubation:

  • Add the receptor membranes, radioligand, and test compounds/NSB agent to the wells.

  • Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration:

  • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials with scintillation fluid.

  • Count the radioactivity in a liquid scintillation counter.

Data Analysis

• Calculate Specific Binding:

  • Specific Binding = Total Binding - Non-specific Binding.

• Generate a Competition Curve:

  • Plot the percentage of specific binding as a function of the logarithm of the test compound concentration.

• Determine the IC50:

  • Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC50 value.

• Calculate the Ki:

  • Use the Cheng-Prusoff equation to calculate the Ki value:

    • Ki = IC50 / (1 + [L]/Kd)

    • Where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant for the receptor.

Visualization of the Experimental Workflow

Figure 1: A schematic representation of the experimental workflow for determining receptor binding affinity using a competitive radioligand binding assay.

Data Presentation and Interpretation

The primary output of these experiments is the Ki value, which is a measure of the binding affinity of the test compound for the receptor. A lower Ki value indicates a higher binding affinity. By testing the 2-[(cyclohexylmethyl)amino]propan-1-ol derivatives against both β1 and β2 adrenergic receptors, a selectivity profile can be established.

Table 1: Hypothetical Binding Affinity Data for 2-[(Cyclohexylmethyl)amino]propan-1-ol Derivatives

Compound	β1-Adrenergic Receptor Ki (nM)	β2-Adrenergic Receptor Ki (nM)	β1/β2 Selectivity Ratio
Derivative A	15.2	35.8	2.36
Derivative B	8.7	98.4	11.31
Derivative C	45.1	22.5	0.50
Propranolol (Ref.)	1.5	2.1	1.40

Note: The data in this table is hypothetical and for illustrative purposes only. Actual values must be determined experimentally.

Conclusion and Future Directions

While specific, publicly available binding data for 2-[(cyclohexylmethyl)amino]propan-1-ol derivatives is limited, a thorough understanding of the structure-activity relationships of beta-adrenergic antagonists allows for strong predictions of their likely pharmacological activity. The bulky, lipophilic cyclohexylmethyl group is a promising feature for achieving high affinity at beta-adrenergic receptors.

The experimental protocol detailed in this guide provides a robust framework for the empirical determination of the binding affinity and selectivity of these and other novel compounds. Future research should focus on the synthesis of a library of these derivatives with systematic modifications to the cyclohexyl ring and the propanolamine backbone to further elucidate the SAR and optimize for potency and selectivity. Such studies will be instrumental in unlocking the full therapeutic potential of this chemical scaffold.

References

• Structure-Activity Relationships as a Response to the Pharmacological Differences in Beta- Receptor Ligands. (URL not available)

• Uncoupling the Structure-Activity Relationships of β2 Adrenergic Receptor Ligands from Membrane Binding - PubMed. (2016). Journal of Medicinal Chemistry. [Link]

• Data Sheet Radioligand Binding Assay Protocol - Gifford Bioscience. (n.d.). Gifford Bioscience. [Link]

• Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC. (2024). Journal of Visualized Experiments. [Link]

• Structure Activity Relationship - Adrenergic Blockers - Pharmacy 180. (n.d.). Pharmacy 180. [Link]

• Study design of (A) competition radioligand binding assay to quantify β... - ResearchGate. (n.d.). ResearchGate. [Link]

• The structure-activity relationships of beta adrenergic drugs and beta adrenergic blocking drugs - PubMed. (1967). Annals of the New York Academy of Sciences. [Link]

• Structural Basis of Beta-Adrenergic Receptor Subtype Specificity Studied With Chimeric ... - PubMed. (1989). The Journal of Biological Chemistry. [Link]

• THE STRUCTURE‐ACTIVITY RELATIONSHIPS OF BETA ADRENERGIC DRUGS AND BETA ADRENERGIC BLOCKING DRUGS | Semantic Scholar. (1967). Annals of the New York Academy of Sciences. [Link]

• Detection of β-Adrenergic Receptors by Radioligand Binding | Springer Nature Experiments. (n.d.). Springer Nature. [Link]

• cyclohexane and its functionally substituted derivatives - CABI Digital Library. (n.d.). CABI. [Link]

• Discovery of N-Substituted (2-Phenylcyclopropyl)methylamines as Functionally Selective Serotonin 2C Receptor Agonists for Potential Use as Antipsychotic Medications | Journal of Medicinal Chemistry - ACS Publications. (2017). Journal of Medicinal Chemistry. [Link]

• HUP0303184A3 - Substituted c-cyclohexylmethylamine derivatives and pharmaceutical compositions containing them - Google Patents. (n.d.).

• Exploring the kinetic selectivity of drugs targeting the β 1 -adrenoceptor - bioRxiv. (2021). bioRxiv. [Link]

• 2-Phenylcyclopropylmethylamine Derivatives as Dopamine D2 Receptor Partial Agonists: Design, Synthesis, and Biological Evaluation - PubMed. (2021). Journal of Medicinal Chemistry. [Link]

• Synthesis and pharmacological evaluation of propranolol-cyclic analogues - PubMed. (1983). Il Farmaco; edizione scientifica. [Link]

• Discovery of C13-Aminobenzoyl Cycloheximide Derivatives that Potently Inhibit Translation Elongation - PMC. (2021). Journal of the American Chemical Society. [Link]

• Survey of Pharmacological Activity and Pharmacokinetics of Selected β-Adrenergic Blockers in Regard to Their Stereochemistry - MDPI. (2019). Molecules. [Link]

• Beta-adrenergic blocking agents. 22. 1-Phenoxy-3-[[(substituted-amido) alkyl]amino]-2-propanols - PubMed. (1976). Journal of Medicinal Chemistry. [Link]

• The linoleic acid derivative DCP-LA increases membrane surface localization of the α7 ACh receptor in a protein. (n.d.). Biochemical Journal. [Link]

• Synthesis and Biological Evaluation of Amino Chalcone Derivatives as Antiproliferative Agents - MDPI. (2020). Molecules. [Link]

• Synthesis and evaluation of nitroheterocyclic aromatic adamantane amides with trypanocidal activity. Part II - RSC Publishing. (n.d.). RSC Medicinal Chemistry. [Link]

• Biological Effects on μ-Receptors Affinity and Selectivity of Arylpropenyl Chain Structural Modification on Diazatricyclodecane Derivatives - MDPI. (2021). Molecules. [Link]

• Regular Article - Physical Chemistry Research. (2021). Physical Chemistry Research. [Link]

Sources

• 1. pharmacy180.com [pharmacy180.com]
• 2. The structure-activity relationships of beta adrenergic drugs and beta adrenergic blocking drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. 2-[1-(aminomethyl)cyclohexyl]-1-(benzyloxy)propan-2-ol | 2012823-61-7 [sigmaaldrich.com]
• 5. Exploring the kinetic selectivity of drugs targeting the β1-adrenoceptor | bioRxiv [biorxiv.org]
• 6. Synthesis and dopamine receptor affinities of N-alkyl-11-hydroxy-2-methoxynoraporphines: N-alkyl substituents determine D1 versus D2 receptor selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]

A Comprehensive Technical Guide to the Preclinical Pharmacokinetic Profiling of 2-[(Cyclohexylmethyl)amino]propan-1-ol

Distribution: For Research, Scientific, and Drug Development Professionals

Abstract

This in-depth technical guide provides a comprehensive framework for the preclinical pharmacokinetic (PK) profiling of the novel chemical entity 2-[(Cyclohexylmethyl)amino]propan-1-ol. As a molecule with structural similarities to compounds known to exhibit central nervous system activity, a thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) properties is paramount for any progression in drug development. This document moves beyond a simple recitation of protocols; it elucidates the scientific rationale behind experimental choices, establishing a self-validating system for data generation and interpretation. We present a logical, phased approach, beginning with a suite of in vitro assays to determine fundamental ADME characteristics, followed by a detailed protocol for an in vivo rodent pharmacokinetic study. This guide is intended to equip researchers and drug development professionals with the necessary tools to robustly characterize the pharmacokinetic profile of 2-[(Cyclohexylmethyl)amino]propan-1-ol, thereby enabling informed decisions in the advancement of this compound.

Introduction: The Imperative for Pharmacokinetic Profiling

The therapeutic potential of any new chemical entity (NCE) is intrinsically linked to its pharmacokinetic profile. The journey of a drug through the body—its absorption into the systemic circulation, distribution to various tissues, metabolism into other compounds, and eventual excretion—dictates its efficacy and safety. For 2-[(Cyclohexylmethyl)amino]propan-1-ol, a molecule with a cyclohexyl moiety suggesting lipophilicity and an aminopropanol group that could influence solubility and interactions, a detailed ADME characterization is a critical first step in its evaluation as a potential therapeutic agent.

This guide will provide a strategic and detailed approach to generating a robust preclinical pharmacokinetic dataset for 2-[(Cyclohexylmethyl)amino]propan-1-ol. The experimental workflows are designed to be logical and progressive, with the outcomes of initial in vitro assays informing the design of subsequent, more complex studies.

Phase 1: In Vitro ADME Characterization

The initial phase of pharmacokinetic profiling focuses on a series of in vitro assays designed to assess the fundamental ADME properties of 2-[(Cyclohexylmethyl)amino]propan-1-ol. These assays are crucial for early-stage decision-making and for providing context to subsequent in vivo data.[1][2]

Metabolic Stability Assessment

The metabolic stability of a compound provides an early indication of its likely hepatic clearance in vivo.[3] This is a critical parameter as rapid metabolism can lead to low bioavailability and a short duration of action. The primary experimental systems for this assessment are liver microsomes and hepatocytes.

Liver microsomes are subcellular fractions containing a high concentration of cytochrome P450 (CYP) enzymes, which are major contributors to the metabolism of many drugs.[4]

Experimental Protocol: Liver Microsomal Stability

• Preparation of Reagents:

  • Prepare a 1 mg/mL working solution of pooled human or rat liver microsomes in 0.1 M phosphate buffer (pH 7.4).[5]

  • Prepare a 1 mM stock solution of 2-[(Cyclohexylmethyl)amino]propan-1-ol in a suitable organic solvent (e.g., DMSO).

  • Prepare a NADPH regenerating system.[6]

• Incubation:

  • In a 96-well plate, pre-warm the microsomal suspension to 37°C.

  • Add the test compound to the microsomal suspension to achieve a final concentration of 1 µM.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.[7]

  • Incubate the plate at 37°C with shaking.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding a cold stop solution (e.g., acetonitrile) containing an internal standard.

• Sample Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • The slope of the linear regression of this plot provides the rate constant of depletion (k).

  • Calculate the in vitro half-life (t½) and intrinsic clearance (Clint) using the following equations:

    • t½ = 0.693 / k

    • Clint (µL/min/mg protein) = (0.693 / t½) * (1 / protein concentration)

Data Presentation: Expected Output from Metabolic Stability Assays

Parameter	2-[(Cyclohexylmethyl)amino]propan-1-ol	Positive Control (e.g., Verapamil)
In Vitro Half-life (t½, min)	Experimental Value	Known Value
Intrinsic Clearance (Clint, µL/min/mg protein)	Calculated Value	Known Value

Plasma Protein Binding (PPB)

The extent to which a drug binds to plasma proteins, such as albumin and alpha-1-acid glycoprotein, significantly impacts its distribution and availability to interact with its target.[8] Only the unbound fraction of a drug is pharmacologically active. Equilibrium dialysis is considered the gold standard for determining plasma protein binding.[8][9]

Experimental Protocol: Plasma Protein Binding by Equilibrium Dialysis

• Apparatus Setup:

  • Utilize a Rapid Equilibrium Dialysis (RED) device or a similar system with a semi-permeable membrane.[8]

• Sample Preparation:

  • Spike pooled human or rat plasma with 2-[(Cyclohexylmethyl)amino]propan-1-ol to a final concentration of 1 µM.

  • Add the spiked plasma to one chamber of the dialysis unit and an equal volume of phosphate-buffered saline (PBS) to the other chamber.

• Equilibration:

  • Incubate the dialysis unit at 37°C with gentle shaking for a sufficient time (typically 4-6 hours) to reach equilibrium.

• Sample Analysis:

  • After incubation, collect samples from both the plasma and buffer chambers.

  • Determine the concentration of the test compound in both samples using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the fraction unbound (fu) using the following equation:

    • fu = Concentration in buffer chamber / Concentration in plasma chamber

  • The percentage of protein binding is calculated as: (1 - fu) * 100.

Data Presentation: Expected Output from Plasma Protein Binding Assay

Species	Fraction Unbound (fu)	Percent Bound (%)
Human Plasma	Experimental Value	Calculated Value
Rat Plasma	Experimental Value	Calculated Value

Cytochrome P450 (CYP) Inhibition Assay

Assessing the potential of 2-[(Cyclohexylmethyl)amino]propan-1-ol to inhibit major CYP isoforms is a critical component of safety assessment to predict potential drug-drug interactions (DDIs).[10][11]

Experimental Protocol: CYP Inhibition Assay

• Reagents:

  • Human liver microsomes.

  • A panel of probe substrates specific for major CYP isoforms (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4).[12]

  • NADPH regenerating system.

  • 2-[(Cyclohexylmethyl)amino]propan-1-ol at a range of concentrations.

• Incubation:

  • In a 96-well plate, pre-incubate human liver microsomes with the test compound at various concentrations for a short period at 37°C.

  • Initiate the reaction by adding a cocktail of CYP probe substrates and the NADPH regenerating system.

  • Incubate at 37°C for a predetermined time.

• Reaction Termination and Analysis:

  • Terminate the reaction with a cold stop solution containing an internal standard.

  • Centrifuge the plate and analyze the supernatant for the formation of metabolites from the probe substrates using LC-MS/MS.

• Data Analysis:

  • Calculate the percentage of inhibition of each CYP isoform at each concentration of the test compound relative to a vehicle control.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value for each isoform.

Data Presentation: Expected Output from CYP Inhibition Assay

CYP Isoform	IC50 (µM)
CYP1A2	Experimental Value
CYP2C9	Experimental Value
CYP2C19	Experimental Value
CYP2D6	Experimental Value
CYP3A4	Experimental Value

Intestinal Permeability Assessment (Caco-2 Assay)

The Caco-2 cell monolayer is a widely used in vitro model of the human small intestinal mucosa to predict the oral absorption of drugs.[13][14][15]

Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture:

  • Culture Caco-2 cells on permeable Transwell® inserts for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.[16]

  • Verify the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).[14]

• Permeability Measurement:

  • Wash the cell monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution).

  • To assess apical to basolateral (A-B) permeability, add the test compound (at a clinically relevant concentration) to the apical chamber and fresh transport buffer to the basolateral chamber.

  • To assess basolateral to apical (B-A) permeability, add the test compound to the basolateral chamber and fresh transport buffer to the apical chamber.

  • Incubate at 37°C with gentle shaking.

• Sampling and Analysis:

  • At specified time points, collect samples from the receiver chamber and analyze the concentration of the test compound by LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) in cm/s using the following equation:

    • Papp = (dQ/dt) / (A * C0)

    • Where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

  • Calculate the efflux ratio (ER) as the ratio of Papp (B-A) to Papp (A-B). An ER > 2 suggests the involvement of active efflux transporters.

Data Presentation: Expected Output from Caco-2 Permeability Assay

Parameter	2-[(Cyclohexylmethyl)amino]propan-1-ol
Papp (A-B) (x 10⁻⁶ cm/s)	Experimental Value
Papp (B-A) (x 10⁻⁶ cm/s)	Experimental Value
Efflux Ratio	Calculated Value

Phase 2: In Vivo Pharmacokinetic Study in Rodents

Following the characterization of its in vitro ADME properties, an in vivo pharmacokinetic study in a rodent model (typically rats or mice) is the next logical step.[17][18] This study will provide crucial information on the compound's behavior in a whole organism, including its rate and extent of absorption, distribution, and elimination.

Study Design

A well-designed in vivo PK study is essential for generating reliable data.[19]

• Animal Model: Male Sprague-Dawley rats are a commonly used model for initial PK studies.

• Dosing:

  • Intravenous (IV) Administration: A single IV bolus dose (e.g., 1 mg/kg) is administered to determine the compound's disposition and elimination parameters independent of absorption.

  • Oral (PO) Administration: A single oral gavage dose (e.g., 10 mg/kg) is administered to assess oral bioavailability.

• Blood Sampling: A serial blood sampling schedule is employed to capture the full concentration-time profile of the drug.[20] A typical sampling schedule might be: 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

Experimental Protocol: Rodent Pharmacokinetic Study

• Animal Acclimation and Dosing:

  • Acclimate animals to the housing conditions for at least 3 days prior to the study.

  • Fast animals overnight before oral dosing.

  • Administer 2-[(Cyclohexylmethyl)amino]propan-1-ol via the tail vein (IV) or oral gavage (PO).

• Blood Collection:

  • At each time point, collect approximately 0.2 mL of blood from the saphenous vein into tubes containing an anticoagulant (e.g., K2EDTA).

  • Process the blood samples by centrifugation to obtain plasma.

• Sample Processing and Bioanalysis:

  • Store plasma samples at -80°C until analysis.

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of 2-[(Cyclohexylmethyl)amino]propan-1-ol in plasma, following FDA guidelines for bioanalytical method validation.[21][22][23]

• Pharmacokinetic Data Analysis:

  • Use non-compartmental analysis (NCA) to determine the key pharmacokinetic parameters from the plasma concentration-time data.[24][25][26][27][28]

Data Presentation: Key Pharmacokinetic Parameters from In Vivo Study

Parameter	IV Administration (1 mg/kg)	PO Administration (10 mg/kg)
Cmax (ng/mL)	N/A	Experimental Value
Tmax (h)	N/A	Experimental Value
AUC₀-t (ngh/mL)	Calculated Value	Calculated Value
AUC₀-∞ (ngh/mL)	Calculated Value	Calculated Value
t½ (h)	Calculated Value	Calculated Value
Cl (mL/h/kg)	Calculated Value	N/A
Vdss (L/kg)	Calculated Value	N/A
F (%)	N/A	Calculated Value

Visualization of Experimental Workflows

Visual representations of the experimental workflows can aid in understanding the sequence and logic of the pharmacokinetic profiling process.

Diagram 1: In Vitro ADME Profiling Workflow

Caption: Workflow for the in vitro ADME assessment of 2-[(Cyclohexylmethyl)amino]propan-1-ol.

Diagram 2: In Vivo Pharmacokinetic Study Workflow

Caption: Step-by-step workflow for the in vivo pharmacokinetic study in rodents.

Conclusion

The preclinical pharmacokinetic profiling of 2-[(Cyclohexylmethyl)amino]propan-1-ol, as detailed in this guide, provides a robust and scientifically rigorous framework for understanding its ADME properties. By systematically progressing from foundational in vitro assays to a definitive in vivo study, researchers can generate a comprehensive dataset that is essential for informed decision-making in the drug development process. The causality-driven experimental design and detailed protocols presented herein are intended to ensure the generation of high-quality, interpretable data, ultimately de-risking the progression of 2-[(Cyclohexylmethyl)amino]propan-1-ol as a potential therapeutic candidate.

References

• AxisPharm. Microsomal Stability Assay Protocol. Retrieved from [Link][6]

• Quanticate. (2023, July 5). Non-Compartmental Analysis (NCA): The Basics of PK/PD Statistics, Part 1. Retrieved from [Link][24]

• MathWorks. Noncompartmental Analysis - MATLAB & Simulink. Retrieved from [Link][25]

• Charles River Laboratories. In Vitro ADME Assays and Services. Retrieved from [Link][29]

• BioAgilytix. Protein Binding Assays. Retrieved from [Link][30]

• Mercell. metabolic stability in liver microsomes. Retrieved from [Link][7]

• SpringerLink. (2015). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. In Methods in Molecular Biology (Vol. 1259). Retrieved from [Link][3]

• PubMed. (2001). Non-compartmental analysis of pharmacokinetic data after multiple intravenous and oral administration. Retrieved from [Link][26]

• Frontage Laboratories. In Vitro ADME Services. Retrieved from [Link][31]

• JRC Big Data Analytics Platform. (2013, March 27). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. Retrieved from [Link][32]

• Sannova. (2022, June 23). How to Choose the Right In Vitro ADME Assays for Small-Molecule Drugs. Retrieved from [Link][1]

• BioDuro. In Vitro ADME-BioDuro-Global CRDMO, Rooted in Science. Retrieved from [Link][33]

• Aplos Analytics. (2025, July 14). Reevaluating Non-Compartmental Analysis in Pharmacokinetics: A Data-Centric Perspective. Retrieved from [Link][27]

• Patsnap Synapse. (2025, May 29). How do I interpret non-compartmental analysis (NCA) results?. Retrieved from [Link][28]

• Creative Bioarray. Cytochrome P450 Inhibition Assay. Retrieved from [Link][10]

• National Center for Biotechnology Information. (2012). Implementation of pharmacokinetic and pharmacodynamic strategies in early research phases of drug discovery and development at Novartis Institute of Biomedical Research. Retrieved from [Link][19]

• Labcorp. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link][21]

• Concept Life Sciences. Assays | ADMET & DMPK | Caco-2 Permeability. Retrieved from [Link][13]

• Evotec. Plasma Protein Binding Assay. Retrieved from [Link][9]

• BioDuro. ADME Caco-2 Permeability Assay-BioDuro-Global CRDMO, Rooted in Science. Retrieved from [Link][16]

• PubMed. (2007). Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. Retrieved from [Link][15]

• Bienta. Plasma Protein Binding Assay (Equilibrium Dialysis). Retrieved from [Link][8]

• National Center for Biotechnology Information. (2013). Murine Pharmacokinetic Studies. Retrieved from [Link][20]

• Selvita. In Vivo Pharmacokinetic (PK) Studies - Drug Discovery. Retrieved from [Link][17]

• U.S. Food and Drug Administration. (2022). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Retrieved from [Link][22]

• Evotec. Microsomal Stability. Retrieved from [Link][4]

• Regulations.gov. (2013, December 12). FDA Draft Guidance for Industry - Bioanalytical Method Validation. Retrieved from [Link]

• Charles River Laboratories. Assays for CYP450 Inhibition, Induction, and Phenotyping. Retrieved from [Link][34]

• ResearchGate. Protocol for the Human Liver Microsome Stability Assay. Retrieved from [Link][5]

• LifeNet Health LifeSciences. CYP Inhibition Assay. Retrieved from [Link][11]

• U.S. Food and Drug Administration. (2018, May 24). Bioanalytical Method Validation - Guidance for Industry. Retrieved from [Link][23]

• U.S. Food and Drug Administration. Guidance for Industry. Retrieved from [Link][35]

• National Cancer Institute. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. Retrieved from [Link][36]

• National Center for Biotechnology Information. (2017). High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. Retrieved from [Link][37]

• Pharmacology Discovery Services. Microsampling in In Vivo Pharmacokinetic Studies. Retrieved from [Link][38]

• protocols.io. (2025, August 3). In-Vivo Mouse and Rat PK Bioanalysis. Retrieved from [Link][39]

• Creative Biolabs. Rodent In Vivo PK Service. Retrieved from [Link][18]

Sources

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 3. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 4. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 5. researchgate.net [researchgate.net]
• 6. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 7. mercell.com [mercell.com]
• 8. Plasma Protein Binding Assay (Equilibrium Dialysis) | Bienta [bienta.net]
• 9. evotec.com [evotec.com]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. lnhlifesciences.org [lnhlifesciences.org]
• 12. enamine.net [enamine.net]
• 13. Assays | ADMET & DMPK | Caco-2 Permeability [conceptlifesciences.com]
• 14. enamine.net [enamine.net]
• 15. Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ADME Caco-2 Permeability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 17. selvita.com [selvita.com]
• 18. Rodent In Vivo PK Service - Creative Biolabs [creative-biolabs.com]
• 19. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 21. resolvemass.ca [resolvemass.ca]
• 22. fda.gov [fda.gov]
• 23. fda.gov [fda.gov]
• 24. quantics.co.uk [quantics.co.uk]
• 25. mathworks.com [mathworks.com]
• 26. Non-compartmental analysis of pharmacokinetic data after multiple intravenous and oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. aplosanalytics.com [aplosanalytics.com]
• 28. How do I interpret non-compartmental analysis (NCA) results? [synapse.patsnap.com]
• 29. criver.com [criver.com]
• 30. bioagilytix.com [bioagilytix.com]
• 31. frontagelab.com [frontagelab.com]
• 32. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 33. In Vitro ADME-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 34. criver.com [criver.com]
• 35. moh.gov.bw [moh.gov.bw]
• 36. dctd.cancer.gov [dctd.cancer.gov]
• 37. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 38. bff.pharmacologydiscoveryservices.com [bff.pharmacologydiscoveryservices.com]
• 39. protocols.io [protocols.io]

A Comprehensive Technical Guide to Assessing the Blood-Brain Barrier Permeability of 2-[(Cyclohexylmethyl)amino]propan-1-ol

Executive Summary: The blood-brain barrier (BBB) represents a formidable challenge in the development of therapeutics for central nervous system (CNS) disorders, with estimates suggesting that it prevents nearly all large-molecule drugs and over 98% of small-molecule drugs from reaching the brain.[1] This guide provides a comprehensive, multi-tiered strategy for characterizing the BBB permeability of a novel chemical entity (NCE), specifically 2-[(Cyclohexylmethyl)amino]propan-1-ol. As this compound is not extensively characterized in public literature, this document serves as a practical framework for its evaluation, from initial computational predictions to rigorous in vitro validation. The methodologies and rationale described herein are broadly applicable to other small molecules in CNS drug discovery programs.

Part 1: Foundational Assessment: In Silico and Physicochemical Profiling

Before committing to resource-intensive experimental assays, a robust in silico assessment is critical. This initial phase leverages the molecule's structure to predict its physicochemical properties and potential for passive diffusion across the BBB, guiding a go/no-go decision for further testing.

Physicochemical Characteristics of the Target Compound

The structure of 2-[(Cyclohexylmethyl)amino]propan-1-ol suggests several properties relevant to BBB penetration. While direct experimental data is unavailable, we can estimate key descriptors based on its chemical features and data from structurally similar compounds like 2-Amino-3-cyclohexylpropan-1-ol.[2]

Table 1: Predicted Physicochemical Properties for 2-[(Cyclohexylmethyl)amino]propan-1-ol

Parameter	Predicted Value	Significance for BBB Permeability
Molecular Weight	~185.3 g/mol	Below the general threshold of <500 Da, which is favorable for passive diffusion across the BBB.[3]
Lipophilicity (XLogP3)	~2.5 - 3.0	Within the optimal range for BBB penetration (typically 1.5-3.5). High lipophilicity aids membrane partitioning.
Topological Polar Surface Area (TPSA)	~32.3 Ų	Significantly below the suggested cutoff of 60-70 Ų, indicating a low propensity for forming hydrogen bonds with the aqueous environment, which is favorable for entering the lipid membrane.[4]
Hydrogen Bond Donors	2 (amine and hydroxyl)	A low number is preferable; fewer donors reduce desolvation energy penalty upon entering the lipid barrier.
Hydrogen Bond Acceptors	2 (amine and hydroxyl)	A low number is favorable for BBB permeation.
pKa (basic)	~9.5 - 10.5	The compound will be predominantly protonated and charged at physiological pH (7.4), which can limit passive diffusion. However, the small uncharged fraction may still be sufficient to drive permeation.

These predicted properties position 2-[(Cyclohexylmethyl)amino]propan-1-ol as a plausible candidate for BBB penetration via passive diffusion. The primary liability is its basicity, which necessitates experimental validation.

In Silico Modeling Workflow

Computational models provide a rapid, cost-effective first pass to estimate BBB permeability, often expressed as the logarithm of the brain-to-blood concentration ratio (logBB).[5]

Caption: Workflow for computational prediction of BBB permeability.

This workflow utilizes various models, from simple rule-based systems (e.g., if (N+O) ≤ 5, higher chance of permeation) to more complex quantitative structure-activity relationship (QSAR) and artificial neural network (ANN) models that predict a numerical logBB value based on hundreds of molecular descriptors.[4][5]

Part 2: In Vitro Experimental Validation

Following a promising in silico profile, a tiered in vitro strategy is essential to measure permeability and identify potential liabilities such as efflux transporter interactions.

Tier 1: Passive Permeability Assessment using PAMPA-BBB

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput, cell-free method to specifically assess passive, transcellular diffusion.[6][7] It is an ideal first experimental step due to its low cost and speed.[8]

Causality Behind Experimental Choices: PAMPA-BBB uses a synthetic membrane impregnated with lipids (e.g., porcine brain lipid extract) that mimic the BBB's lipid environment.[8][9] This isolates passive diffusion from confounding factors like active transport or metabolism, providing a clean baseline measurement of the molecule's ability to cross a lipid barrier.[6]

• Membrane Preparation: A 96-well filter plate (donor plate) is coated with 5 µL of a porcine brain lipid solution in an organic solvent (e.g., dodecane).[7]

• Compound Preparation: The test compound, 2-[(Cyclohexylmethyl)amino]propan-1-ol, is dissolved in a phosphate-buffered saline (PBS) solution (pH 7.4) containing 0.5-5% DMSO to a final concentration of 50-100 µM.[8][10]

• Assay Assembly: An acceptor 96-well plate is filled with 300 µL of PBS (pH 7.4). The lipid-coated donor plate is placed on top of the acceptor plate, creating a "sandwich".

• Dosing: 150-200 µL of the compound solution is added to the donor wells.

• Incubation: The plate sandwich is incubated at room temperature for 4-18 hours with gentle shaking.[7]

• Quantification: After incubation, the concentration of the compound in both the donor and acceptor wells is determined using LC-MS/MS.

• Calculation: The apparent permeability coefficient (Papp) is calculated using the following equation: Papp = (-Vd * Va) / ((Vd + Va) * Area * Time) * ln(1 - [Drug]acceptor / [Drug]equilibrium)

Table 2: Interpretation of PAMPA-BBB Results

Papp (x 10⁻⁶ cm/s)	Predicted BBB Permeability	Recommended Next Step
> 4.0	High	Proceed to cell-based assays to check for efflux.
2.0 - 4.0	Medium	Proceed to cell-based assays.
< 2.0	Low	Potential BBB permeability issue. Consider structural modification or halt progression.

Tier 2: Cell-Based Assays for Active Transport

While PAMPA assesses passive diffusion, the BBB is also equipped with numerous efflux transporters, most notably P-glycoprotein (P-gp, encoded by the MDR1 gene), which actively pump xenobiotics out of the brain.[11] Failure to identify a compound as a P-gp substrate can lead to misleadingly optimistic predictions and subsequent failure in vivo.

The MDCK-MDR1 Assay: The Industry Standard for P-gp Substrate Identification Madin-Darby Canine Kidney (MDCK) cells, when transfected to overexpress the human MDR1 gene, form a polarized monolayer with tight junctions and are a widely used surrogate model for the BBB to specifically study P-gp-mediated efflux.[12][13][14]

• Cell Seeding: MDCK-MDR1 cells are seeded onto semi-permeable Transwell™ inserts and cultured for 3-5 days to form a confluent, polarized monolayer.[12][13]

• Barrier Integrity Check: The integrity of the monolayer is confirmed by measuring the Transendothelial Electrical Resistance (TEER). TEER values should be >600 Ohms/cm².[13] A low-permeability marker like Lucifer Yellow is also used to confirm tight junction integrity.

• Bidirectional Transport: The experiment is conducted in two directions:

  • Apical-to-Basolateral (A→B): The test compound (e.g., 1-10 µM) is added to the apical (upper) chamber, which represents the blood side. Samples are taken from the basolateral (lower) chamber over time (e.g., 60-90 minutes).[13] This measures brain influx.

  • Basolateral-to-Apical (B→A): The test compound is added to the basolateral chamber, representing the brain side. Samples are taken from the apical chamber. This measures brain efflux.

• Inhibitor Arm: To confirm P-gp specific transport, the B→A assay is repeated in the presence of a known P-gp inhibitor (e.g., verapamil or zosuquidar).

• Quantification: Compound concentrations in all samples are determined by LC-MS/MS.

• Data Analysis:

  • Papp values for both A→B and B→A directions are calculated.

  • The Efflux Ratio (ER) is calculated as: ER = Papp (B→A) / Papp (A→B) .[13]

Table 3: Interpretation of MDCK-MDR1 Results

Efflux Ratio (ER)	P-gp Substrate Classification	Implication for CNS Penetration
< 2.0	Not a substrate	Efflux is not a significant barrier. CNS penetration depends on passive permeability.
2.0 - 5.0	Moderate substrate	Efflux may limit brain exposure. In vivo studies are needed to confirm significance.
> 5.0	Strong substrate	High likelihood of being actively removed from the brain, leading to low CNS exposure.

A significant reduction in the ER in the presence of a P-gp inhibitor confirms that the observed efflux is indeed mediated by P-gp.

Part 3: Integrated Data Analysis and Decision Making

Synthesizing data from in silico, PAMPA, and cell-based models is crucial for a holistic assessment. The relationship between these assays provides a powerful diagnostic framework.

Caption: Decision tree for integrating in vitro BBB permeability data.

• High PAMPA, Low Efflux Ratio (ER < 2): This is the ideal profile for a CNS drug candidate. The molecule can passively diffuse across the membrane and is not a substrate for major efflux transporters.

• High PAMPA, High Efflux Ratio (ER > 2): This profile indicates that while the compound has the intrinsic physicochemical properties to cross the BBB, its brain accumulation will likely be limited by active efflux. Such a compound may require co-administration with a P-gp inhibitor or structural modifications to reduce its affinity for the transporter.

• Low PAMPA: Regardless of the efflux ratio, low passive permeability is the primary barrier. The molecule's structure must be modified to improve its lipophilicity or reduce its polar surface area.

Part 4: Advanced Considerations and Future Directions

Should 2-[(Cyclohexylmethyl)amino]propan-1-ol demonstrate a promising profile (High Papp, Low ER), the gold standard for confirmation involves in vivo studies, such as microdialysis or cassette dosing with LC-MS/MS brain-to-plasma ratio determination in rodents. These studies measure the unbound drug concentration in the brain, which is the pharmacologically relevant measure.[5]

Furthermore, more complex in vitro models, such as co-cultures of endothelial cells with astrocytes and pericytes or microfluidic "BBB-on-a-chip" systems, can provide a more physiologically relevant environment by incorporating cellular cross-talk that influences tight junction expression and transporter function.[15][16][17] These models are typically reserved for late-stage lead optimization due to their complexity and lower throughput.

References

• Pardridge, W. M. (2005). The Blood-Brain Barrier: Bottleneck in Brain Drug Development. NeuroRx, 2(1), 3–14. (URL not available in search results)
• Naik, P., & Cucullo, L. (2012). In vitro blood-brain barrier models: current and future challenges. Journal of Pharmaceutical Sciences, 101(4), 1337-1354. (URL not available in search results)
• Abbott, N. J., Patabendige, A. A., Dolman, D. E., Yusof, S. R., & Begley, D. J. (2010). Structure and function of the blood-brain barrier. Neurobiology of disease, 37(1), 13-25. (URL not available in search results)
• Helms, H. C., Abbott, N. J., Burek, M., Cecchelli, R., Couraud, P. O., Deli, M. A., ... & Galla, H. J. (2016). In vitro models of the blood-brain barrier: An overview of commonly used brain endothelial cell culture models and their characterization. Journal of Cerebral Blood Flow & Metabolism, 36(5), 862-896. (URL not available in search results)
• Pardridge, W. M. (2007). Blood-brain barrier delivery. Drug discovery today, 12(1-2), 54-61. (URL not available in search results)

• Norinder, U., & Haeberlein, M. (2002). Computational models for the prediction of blood-brain barrier permeation. Advanced drug delivery reviews, 54(3), 291-313. (URL: [Link])

• Di, L., Kerns, E. H., Fan, K., McConnell, O. J., & Carter, G. T. (2003). High throughput artificial membrane permeability assay for blood-brain barrier. European journal of medicinal chemistry, 38(3), 223-232. (URL not available in search results)
• Dolan, M. E., Gisleskog, P. O., & Jonsson, E. N. (2004). In vitro to in vivo scaling of P-glycoprotein-mediated transport of drugs at the human blood-brain barrier. Drug metabolism and disposition, 32(4), 431-438. (URL not available in search results)

• Sivandzade, F., & Cucullo, L. (2021). In-vitro blood–brain barrier modeling: A review of modern and fast-advancing technologies. Journal of Cerebral Blood Flow & Metabolism, 41(5), 907-926. (URL: [Link])

• Evotec. (n.d.). MDCK-MDR1 Permeability Assay. Retrieved from [Link]

• Creative Bioarray. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Retrieved from [Link]

• BioDuro. (n.d.). ADME MDR1-MDCK Permeability Assay. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-3-cyclohexylpropan-1-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Alahmari, A. (2021). Development and validation of PAMPA-BBB QSAR model to predict brain penetration potential of novel drug candidates. Frontiers in Chemistry, 9, 739474. (URL: [Link])

• Technology Networks. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). Retrieved from [Link]

• Creative Bioarray. (n.d.). MDR1-MDCK Permeability Assay. Retrieved from [Link]

• Tempo Bioscience. (2023, January 26). Sources of cells for modeling the human BBB — 4 considerations. Retrieved from [Link]

• Banks, W. A. (2009). Characteristics of compounds that cross the blood-brain barrier. BMC Neurology, 9(Suppl 1), S3. (URL: [Link])

• Vatine, G. D., Al-Ahmad, A., & Cucullo, L. (2019). In-vitro blood-brain barrier modeling: A review of modern and fast-advancing technologies. Journal of Cerebral Blood Flow & Metabolism, 39(12), 2323-2341. (URL: [Link])

• Paralab. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Platform. Retrieved from [Link]

• BioAssay Systems. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) BBB Kit. Retrieved from [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. 2-Amino-3-cyclohexylpropan-1-ol | C9H19NO | CID 4068950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | The Application of in silico Methods for Prediction of Blood-Brain Barrier Permeability of Small Molecule PET Tracers [frontiersin.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 7. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. paralab.es [paralab.es]
• 10. bioassaysys.com [bioassaysys.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. MDCK-MDR1 Permeability | Evotec [evotec.com]
• 13. ADME MDR1-MDCK Permeability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 14. Sources of Cells for Modeling the Blood Brain Barrier [tempobioscience.com]
• 15. tandfonline.com [tandfonline.com]
• 16. mdpi.com [mdpi.com]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

metabolic pathways of 2-[(Cyclohexylmethyl)amino]propan-1-ol in vivo

An In-Depth Technical Guide to the In Vivo Metabolic Pathways of 2-[(Cyclohexylmethyl)amino]propan-1-ol

Abstract

The characterization of a xenobiotic's metabolic fate is a cornerstone of drug discovery and development, providing critical insights into its efficacy, safety, and potential for drug-drug interactions. This guide focuses on the predicted in vivo metabolic pathways of 2-[(Cyclohexylmethyl)amino]propan-1-ol, a molecule possessing a secondary amine, a primary alcohol, and a cyclohexyl moiety. Due to the limited specific literature on this compound, this document serves as a predictive framework and a methodological guide for its comprehensive in vivo metabolic investigation. We will explore the probable Phase I and Phase II metabolic transformations grounded in established biochemical principles and provide detailed, field-proven experimental protocols for researchers to validate these predictions, from study design in animal models to definitive structural elucidation of metabolites using advanced analytical techniques.

Introduction: Structural Rationale and Metabolic Significance

2-[(Cyclohexylmethyl)amino]propan-1-ol is an organic molecule featuring several key functional groups that are susceptible to enzymatic transformation within a biological system. Understanding its metabolism is paramount for several reasons:

• Pharmacokinetics & Efficacy: The rate and pathways of metabolism directly influence the compound's half-life, exposure (AUC), and, consequently, its therapeutic window. Active metabolites could prolong or alter the pharmacological effect.

• Toxicity and Safety: Biotransformation can lead to the formation of reactive or toxic metabolites. Identifying these is a critical step in preclinical safety assessment. For instance, the oxidation of secondary amines can sometimes lead to the formation of toxic hydroxylamines.[1][2][3]

• Drug-Drug Interactions (DDI): Identifying the specific enzymes responsible for metabolism (e.g., Cytochrome P450 isoforms) is essential for predicting potential DDIs with co-administered drugs.[4][5]

This guide provides a predictive analysis of the metabolic pathways and a robust experimental strategy to elucidate and confirm the in vivo biotransformation of 2-[(Cyclohexylmethyl)amino]propan-1-ol.

Predicted Metabolic Pathways

The metabolism of xenobiotics typically occurs in two phases. Phase I reactions introduce or expose functional groups, while Phase II reactions conjugate these groups with endogenous molecules to increase water solubility and facilitate excretion.

Phase I Metabolism: Functionalization Reactions

Phase I metabolism is primarily mediated by the Cytochrome P450 (CYP) superfamily of enzymes located predominantly in the liver.[2][3] For 2-[(Cyclohexylmethyl)amino]propan-1-ol, the following oxidative pathways are predicted:

• N-Dealkylation: The cleavage of the bond between the nitrogen and the cyclohexylmethyl group is a highly probable pathway for secondary amines. This would yield propan-2-amine-1-ol and cyclohexylmethanal (which would be further oxidized to cyclohexanecarboxylic acid). This process is a common metabolic route for secondary amines.[6][7]

• N-Hydroxylation: Direct oxidation of the secondary amine nitrogen to form a secondary hydroxylamine is another plausible P450-mediated reaction.[1][6][8] This pathway is significant as hydroxylamine metabolites can sometimes be associated with toxicity.[3]

• C-Hydroxylation: The aliphatic cyclohexyl ring is a prime target for hydroxylation, likely at the 2-, 3-, or 4-position, to form various isomeric cyclohexyl-hydroxy metabolites. The propanol side chain could also undergo hydroxylation.

• Alcohol Oxidation: The primary alcohol of the propan-1-ol moiety can be oxidized by alcohol dehydrogenases and aldehyde dehydrogenases to first form a propanal derivative and subsequently a propanoic acid derivative.

Phase II Metabolism: Conjugation Reactions

Metabolites generated in Phase I, as well as the parent compound, can undergo Phase II conjugation to enhance their hydrophilicity for excretion, primarily in urine and feces.[9]

• Glucuronidation: The primary alcohol of the parent compound and any hydroxylated metabolites formed during Phase I are excellent substrates for UDP-glucuronosyltransferases (UGTs), leading to the formation of O-glucuronides. This is one of the most common conjugation pathways in drug metabolism.[10]

• Sulfation: Hydroxyl groups can also be conjugated with a sulfonate group by sulfotransferases (SULTs), forming sulfate esters.

The following diagram illustrates the predicted major metabolic pathways.

Caption: Predicted Phase I and Phase II metabolic pathways of 2-[(Cyclohexylmethyl)amino]propan-1-ol.

Summary of Predicted Metabolites

The following table summarizes the predicted primary metabolites and their expected mass shifts relative to the parent compound, which is essential for guiding initial mass spectrometry-based screening.

Metabolic Reaction	Predicted Metabolite	Mass Shift (Da)	Analytical Implication
Parent Compound	2-[(Cyclohexylmethyl)amino]propan-1-ol	0	Reference mass
Phase I
Hydroxylation	Hydroxylated parent	+15.9949	Search for M+16 ions
Dehydrogenation	Oxidized alcohol (aldehyde)	-2.0156	Search for M-2 ions
Oxidation	Oxidized alcohol (acid)	+13.9793	Search for M+14 ions (after loss of 2H)
N-Dealkylation	Propan-2-amine-1-ol	-97.1279	Search for fragment ion, not direct metabolite
Phase II
Glucuronidation	O-Glucuronide of parent/metabolite	+176.0321	Search for M+176 ions
Sulfation	Sulfate conjugate of parent/metabolite	+79.9568	Search for M+80 ions

In Vivo Experimental Strategy: A Self-Validating Workflow

A multi-step, integrated approach is required to definitively identify and characterize the in vivo metabolites. The workflow is designed to be self-validating, where initial tentative identifications from high-throughput screening are subsequently confirmed by high-resolution, definitive techniques.

Caption: Integrated workflow for in vivo metabolite identification and structural elucidation.

Detailed Experimental Protocols

Rationale: The choice of animal model is critical for the relevance of metabolic data. Rodents (rats, mice) are standard for initial studies, while humanized mouse models (expressing human CYP enzymes) can provide more predictive data for human metabolism.[11][12] Time-course collection of biological fluids is essential to capture the full profile of metabolite formation and clearance.[13]

Methodology:

• Animal Model: Utilize male Sprague-Dawley rats (n=5 per group). Acclimate animals for at least 7 days.

• Dosing: Administer 2-[(Cyclohexylmethyl)amino]propan-1-ol via oral gavage at a dose of 50 mg/kg, formulated in a suitable vehicle (e.g., 0.5% methylcellulose).

• Sample Collection:

  • House rats in individual metabolic cages that allow for the separate collection of urine and feces.

  • Collect urine and feces at intervals: 0-8h, 8-24h, 24-48h, and 48-72h post-dose.[14]

  • For plasma analysis, collect blood samples (via tail vein or saphenous vein) from a separate cohort of animals at pre-dose, 0.5, 1, 2, 4, 8, and 24h post-dose into tubes containing an anticoagulant (e.g., K2-EDTA).

• Sample Handling: Immediately place collected urine and blood samples on ice to quench metabolic activity.[15][16] Centrifuge blood at 2000 x g for 15 minutes at 4°C to obtain plasma. Store all samples (urine, feces, plasma) at -80°C until analysis.

Rationale: Biological matrices contain numerous endogenous compounds (proteins, salts, lipids) that can interfere with analysis and suppress the ionization of target analytes in the mass spectrometer. Proper sample preparation is crucial to remove these interferences.[17]

Methodology:

• Plasma:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an internal standard. This step precipitates proteins.

  • Vortex for 1 minute, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS injection.

• Urine:

  • Thaw urine samples on ice.

  • Centrifuge at 2000 x g for 10 minutes at 4°C to remove particulate matter.

  • Dilute the supernatant 1:1 with the initial mobile phase (a "dilute-and-shoot" approach).[10] For detection of conjugated metabolites, enzymatic hydrolysis (e.g., with β-glucuronidase) can be performed prior to analysis.

Rationale: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the primary tool for detecting and obtaining initial structural information about metabolites.[18][19] High-resolution mass spectrometry (HRMS) provides accurate mass measurements, enabling the determination of elemental composition.[20] However, MS/MS alone often cannot distinguish between isomers. Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for unambiguous structural elucidation, providing definitive information on atom connectivity and stereochemistry, though it requires a larger quantity of isolated metabolite.[21][22][23]

Methodology:

• LC-MS/MS Screening:

  • Inject the prepared samples onto a UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Use a reversed-phase C18 column with a gradient elution (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Acquire data in both positive and negative ionization modes. Employ data-dependent acquisition to trigger MS/MS fragmentation scans for ions that are present in post-dose samples but absent or at low levels in pre-dose controls.

• Data Mining:

  • Process the raw data using metabolite identification software. Utilize algorithms like mass defect filtering and background subtraction to pinpoint potential drug-related ions from the complex biological matrix.[20][24]

  • Compare the fragmentation patterns (MS/MS spectra) of metabolites to that of the parent drug to identify structurally related fragments.

• Metabolite Isolation (for NMR):

  • If a major metabolite is identified, scale up the dosing and sample collection to obtain sufficient material.

  • Use preparative HPLC to isolate the metabolite of interest from the biological matrix.

• NMR Structure Elucidation:

  • Dissolve the purified metabolite in a suitable deuterated solvent.

  • Acquire a suite of NMR spectra (e.g., 1H, 13C, COSY, HSQC, HMBC) on a high-field NMR spectrometer (≥600 MHz).[21][22]

  • Analyze the spectra to definitively assign the chemical structure, including the exact position of hydroxylation or the nature of the conjugation.

Conclusion

References

• Powers, R. (n.d.). Introduction to NMR and Its Application in Metabolite Structure Determination. University of Nebraska-Lincoln | Powers Group. Retrieved from [Link]

• Seger, S. T., Rydberg, P., & Olsen, L. (2015). Mechanism of the N-Hydroxylation of Primary and Secondary Amines by Cytochrome P450. Chemical Research in Toxicology, 28(4), 597–603.

• Ma, J., & Chen, C. (n.d.). Humanized Transgenic Mouse Models for Drug Metabolism and Pharmacokinetic Research. Retrieved from [Link]

• Bolton, S. E., et al. (2011). Sequential Metabolism of Secondary Alkyl Amines to Metabolic-Intermediate Complexes: Opposing Roles for the Secondary Hydroxylamine and Primary Amine Metabolites of Desipramine, (S)-Fluoxetine, and N-Desmethyldiltiazem. Drug Metabolism and Disposition, 39(10), 1965-1974. Retrieved from [Link]

• Barri, T., & Dragsted, L. O. (2020). Recommendations and Best Practices for Standardizing the Pre-Analytical Processing of Blood and Urine Samples in Metabolomics. Metabolites, 10(6), 225. Retrieved from [Link]

• Trivedi, R., et al. (2017). In vivo Studies for Drug Development via Oral Delivery: Challenges, Animal Models and Techniques. Walsh Medical Media. Retrieved from [Link]

• Jenkins, K. M., & Griffiths, L. G. (2008). Comparison of LC-NMR and conventional NMR for structure elucidation in drug metabolism studies. Expert Opinion on Drug Metabolism & Toxicology, 4(10), 1287-1303. Retrieved from [Link]

• Seger, S. T., Rydberg, P., & Olsen, L. (2015). Mechanism of the N-Hydroxylation of Primary and Secondary Amines by Cytochrome P450. ACS Publications. Retrieved from [Link]

• Seger, S. T., Rydberg, P., & Olsen, L. (2015). Mechanism of the N-Hydroxylation of Primary and Secondary Amines by Cytochrome P450. ACS Publications. Retrieved from [Link]

• Hypha Discovery. (n.d.). Structure Elucidation by NMR. Retrieved from [Link]

• Seger, S. T., Rydberg, P., & Olsen, L. (2015). Mechanism of the N-hydroxylation of primary and secondary amines by cytochrome P450. Chemical Research in Toxicology, 28(4), 597-603. Retrieved from [Link]

• Tang, C., & Prueksaritanont, T. (2010). Use of in vivo animal models to assess pharmacokinetic drug-drug interactions. Pharmaceutical Research, 27(9), 1772-1787. Retrieved from [Link]

• Kumar, V., & Prasad, D. N. (2006). In Vivo Animal Models for Investigating Potential CYP3A- and Pgp-Mediated Drug-Drug Interactions. Current Drug Metabolism, 7(7), 719-730. Retrieved from [Link]

• Agilent. (n.d.). Multi-Omics Compatible Protocols for Preparation and Extraction of Biological Samples for Wide Coverage in Untargeted Metabolomics. Retrieved from [Link]

• NMRFAM. (2025). Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025. Retrieved from [Link]

• Jenkins, K. M., & Griffiths, L. G. (2008). Comparison of LC-NMR and conventional NMR for structure elucidation in drug metabolism studies. Taylor & Francis Online. Retrieved from [Link]

• Fan, T. W.-M., & Lane, A. N. (2011). Considerations of Sample Preparation for Metabolomics Investigation. Metabolomics, 7(2), 154-171. Retrieved from [Link]

• Fan, T. W.-M., & Lane, A. N. (2011). Considerations of Sample Preparation for Metabolomics Investigation. ResearchGate. Retrieved from [Link]

• Selvita. (n.d.). In Vivo Models. Retrieved from [Link]

• MDPI. (2020). Sample Preparation in Metabolomics. Retrieved from [Link]

• Chen, G., et al. (2023). Development of a metabolomics-based data analysis approach for identifying drug metabolites based on high-resolution mass spectrometry. Journal of Food and Drug Analysis, 31(1), 126-136. Retrieved from [Link]

• Grigoryev, A., et al. (2019). Tentative identification of the metabolites of (1‐(cyclohexylmethyl)‐1H‐indol‐3‐yl)‐(2,2,3,3‐tetramethylcyclopropyl)methanone, and the product of its thermal degradation, by in vitro and in vivo methods. Drug Testing and Analysis, 11(11-12), 1655-1667. Retrieved from [Link]

• IntechOpen. (2022). In Vitro Drug Metabolism Studies Using Human Liver Microsomes. Retrieved from [Link]

• National Cancer Institute. (n.d.). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. Retrieved from [Link]

• Wilkinson, G. R. (1987). Prediction of In Vivo Parameters of Drug Metabolism and Distribution from In Vitro Studies. In Pharmacokinetics in Risk Assessment (pp. 80-94). National Academies Press (US). Retrieved from [Link]

• Wang, Y., et al. (2024). In Vitro Metabolism and In Vivo Pharmacokinetics Profiles of Hydroxy-α-Sanshool. Molecules, 29(3), 567. Retrieved from [Link]

• Kancherla, P., et al. (2017). Metabolite Identification by Mass Spectrometry. International Journal of Pharmaceutical Research and Allied Sciences, 6(3), 1-12. Retrieved from [Link]

• Rusling Research Group. (n.d.). Identification of Drug Metabolites via Mass Spectrometry. Retrieved from [Link]

• Chowdhury, S. K. (2006). Application of mass spectrometry for metabolite identification. Current Drug Metabolism, 7(5), 467-481. Retrieved from [Link]

• Zhu, M., et al. (2011). Drug Metabolite Profiling and Identification by High-resolution Mass Spectrometry. Journal of Biological Chemistry, 286(29), 25398-25405. Retrieved from [Link]

• Longmore, W. J., & Mulford, D. J. (1960). Evidence for the in vivo incorporation of 2-amino-2-methylpropanol into rat liver phospholipid. Biochemical and Biophysical Research Communications, 3(5), 566-569. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1995). Toxicological Profile for Polycyclic Aromatic Hydrocarbons. Chapter 6: Analytical Methods. Retrieved from [Link]

• Wang, Y., et al. (2025). Systematic Characterization of In Vitro and In Vivo Metabolic Pathways and Identification of Novel Biomarkers of 26 Synthetic Cannabinoids. International Journal of Molecular Sciences, 26(12), 6543. Retrieved from [Link]

• Mathews, J. M., et al. (2018). Metabolism and disposition of 2-ethylhexyl-p-methoxycinnamate following oral gavage and dermal exposure in Harlan Sprague Dawley rats and B6C3F1/N mice and in hepatocytes in vitro. Xenobiotica, 48(11), 1133-1142. Retrieved from [Link]

• Becquemont, L., et al. (2000). Involvement of CYP1A2 and CYP3A4 in lidocaine N-deethylation and 3-hydroxylation in humans. Drug Metabolism and Disposition, 28(8), 987-992. Retrieved from [Link]

• Rocchetti, G., et al. (2021). Metabolomics Technologies for the Identification and Quantification of Dietary Phenolic Compound Metabolites: An Overview. Molecules, 26(11), 3183. Retrieved from [Link]

• Petruczynik, A., & Tuzimski, T. (2023). Electrochemical simulation of psychotropic drug metabolism compared to in vivo processes using liquid chromatography and mass spectrometry. Frontiers in Chemistry, 11, 1188361. Retrieved from [Link]

• Orlando, R., et al. (2004). Cytochrome P450 1A2 is a major determinant of lidocaine metabolism in vivo: effects of liver function. Clinical Pharmacology & Therapeutics, 75(1), 80-88. Retrieved from [Link]

• Al-Asmari, A. I., et al. (2017). Analytical Methods of Compounds in Biological Specimens: Applications in Forensic Toxicology. Medwin Publishers. Retrieved from [Link]

• Li, Y., et al. (2017). Functional assessment of CYP3A4 allelic variants on lidocaine metabolism in vitro. Acta Pharmacologica Sinica, 38(10), 1351-1359. Retrieved from [Link]

• Wang, Z., et al. (2022). Deletion of metabolic pathways competing with 1-propanol production in... ResearchGate. Retrieved from [Link]

• PathBank. (2025). Propanoate metabolism. Retrieved from [Link]

• Regulations.gov. (2012). 2-Amino-2-methyl-1-propanol (AMP) Mammalian Toxicology Summary (CAS=124-68-5). Retrieved from [Link]

• van Vliet, D., et al. (2022). In Vivo Metabolic Responses to Different Formulations of Amino Acid Mixtures for the Treatment of Phenylketonuria (PKU). International Journal of Molecular Sciences, 23(4), 2227. Retrieved from [Link]

Sources

• 1. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Use of in vivo animal models to assess pharmacokinetic drug-drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benthamdirect.com [benthamdirect.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Involvement of CYP1A2 and CYP3A4 in lidocaine N-deethylation and 3-hydroxylation in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanism of the N-hydroxylation of primary and secondary amines by cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In Vitro Drug Metabolism Studies Using Human Liver Microsomes | IntechOpen [intechopen.com]
• 10. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. walshmedicalmedia.com [walshmedicalmedia.com]
• 13. dctd.cancer.gov [dctd.cancer.gov]
• 14. Metabolism and disposition of 2-ethylhexyl-p-methoxycinnamate following oral gavage and dermal exposure in Harlan Sprague Dawley rats and B6C3F1/N mice and in hepatocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. agilent.com [agilent.com]
• 17. Metabolomics Technologies for the Identification and Quantification of Dietary Phenolic Compound Metabolites: An Overview [mdpi.com]
• 18. rusling.research.uconn.edu [rusling.research.uconn.edu]
• 19. Application of mass spectrometry for metabolite identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 21. bionmr.unl.edu [bionmr.unl.edu]
• 22. hyphadiscovery.com [hyphadiscovery.com]
• 23. resolvemass.ca [resolvemass.ca]
• 24. jfda-online.com [jfda-online.com]

Methodological & Application

Application Note: Chemoselective Reductive Amination for the Synthesis of 2-[(Cyclohexylmethyl)amino]propan-1-ol

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Rationale

The construction of secondary amines via reductive amination is a foundational transformation in pharmaceutical development. The target molecule, 2-[(Cyclohexylmethyl)amino]propan-1-ol , synthesized from cyclohexanecarbaldehyde and 2-aminopropan-1-ol (alaninol), is a highly versatile aliphatic amino alcohol. Derivatives of this scaffold frequently serve as critical pharmacophores in the design of neurological therapeutics, including γ-secretase modulators for Alzheimer's disease and HSP90 inhibitors .

The Case for Sodium Triacetoxyborohydride (STAB)

Historically, reductive aminations relied on sodium cyanoborohydride (NaBH₃CN) or catalytic hydrogenation. However, NaBH₃CN generates highly toxic cyanide byproducts and requires strict pH control (pH 3–4) .

As a Senior Application Scientist, I strongly advocate for Sodium Triacetoxyborohydride (NaBH(OAc)₃, STAB) as the reagent of choice for this specific transformation. The three electron-withdrawing acetoxy groups sterically and electronically stabilize the boron-hydrogen bond. This makes STAB a remarkably mild reducing agent that achieves high chemoselectivity: it rapidly reduces the transient iminium ion intermediate but reacts sluggishly with the starting cyclohexanecarbaldehyde . Consequently, the reaction can be performed as a highly efficient, one-pot procedure without the risk of over-alkylation or the premature reduction of the aldehyde to cyclohexylmethanol.

Pathway Visualization

The synthesis proceeds through a distinct cascade: nucleophilic attack of the amine on the carbonyl, dehydration to form an electrophilic iminium ion, and final hydride transfer from STAB.

Reaction mechanism and workflow for the reductive amination using STAB.

Quantitative Reagent Data & Optimization

To ensure a self-validating and reproducible system, the stoichiometry and choice of reagents must be strictly controlled. Aldehydes are inherently more electrophilic than ketones; therefore, the addition of an acid catalyst (like acetic acid), which is mandatory for ketone substrates, is omitted here to prevent unnecessary side reactions .

Table 1: Reaction Parameters & Stoichiometry

Reagent	Role	MW ( g/mol )	Equivalents	Operational Notes
Cyclohexanecarbaldehyde	Electrophile	112.17	1.00	Use freshly distilled to avoid carboxylic acid impurities.
2-Aminopropan-1-ol	Nucleophile	75.11	1.00	Can be homochiral (e.g., S-alaninol) without risk of racemization.
NaBH(OAc)₃ (STAB)	Reducing Agent	211.94	1.40 - 1.50	Hygroscopic; handle under inert atmosphere to prevent hydrolysis.
1,2-Dichloroethane (DCE)	Solvent	98.96	0.2 M	Preferred over THF for faster reaction kinetics and superior STAB solubility.

Table 2: Comparative Analysis of Reducing Agents

Reducing Agent	Iminium Selectivity	Toxicity Profile	Acid Catalyst Required?	Primary Byproducts
NaBH(OAc)₃	Excellent	Low	No (for aldehydes)	Acetate salts
NaBH₃CN	Good	High (Cyanide)	Yes (pH 3-4)	Toxic cyanide gas/salts
NaBH₄	Poor (Reduces aldehydes)	Low	N/A (Stepwise only)	Borate salts

Experimental Protocol

This protocol is designed as a self-validating system. By observing the physical changes (e.g., gas evolution during quenching) and monitoring via standard analytical techniques, the chemist can verify the success of each phase.

Phase 1: Iminium Ion Formation

• Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-aminopropan-1-ol (75.1 mg, 1.0 mmol) and anhydrous 1,2-dichloroethane (DCE) (5.0 mL) under a nitrogen atmosphere.

• Addition: Add cyclohexanecarbaldehyde (112.2 mg, 1.0 mmol) to the stirring solution via a microsyringe.

• Pre-mixing: Stir the mixture at room temperature (20–25 °C) for 30 minutes.

  • Causality Note: This pre-mixing period is critical. It allows the initial condensation to form the hemiaminal and subsequent iminium ion before the reducing agent is introduced. Skipping this step increases the probability of STAB directly reducing the aldehyde to cyclohexylmethanol, thereby lowering the yield .

Phase 2: Chemoselective Reduction

• Reduction: Add Sodium triacetoxyborohydride (STAB) (296.7 mg, 1.4 mmol) portion-wise over 5 minutes to the stirring solution.

  • Causality Note: STAB is added portion-wise to control any mild exotherm and prevent the hygroscopic powder from clumping, which would artificially lower its active surface area and stall the reaction.

• Monitoring: Stir the resulting opaque, milky suspension at room temperature. Monitor the reaction progress via TLC (Eluent: 10% MeOH in DCM, visualized with Ninhydrin stain) or LC-MS. The reaction is typically complete within 2 to 4 hours.

Phase 3: Quenching & Workup

• Neutralization: Once the aldehyde is fully consumed, quench the reaction by slowly adding saturated aqueous NaHCO₃ (5.0 mL).

  • Causality Note: The addition of bicarbonate serves a dual purpose. First, it safely hydrolyzes and destroys unreacted STAB (observed as mild H₂ gas evolution). Second, it raises the pH of the aqueous layer, ensuring the newly formed secondary amine is fully deprotonated into its free-base form. If the solution remains acidic, the amine will protonate into a water-soluble ammonium salt, leading to catastrophic yield loss during organic extraction.

• Biphasic Stirring: Stir the biphasic mixture vigorously for 15–20 minutes until gas evolution ceases and the layers become distinctly clear.

• Extraction: Transfer to a separatory funnel. Separate the organic (DCE) layer. Extract the remaining aqueous layer with Dichloromethane (DCM) (3 × 5 mL).

• Drying & Concentration: Combine the organic layers, wash with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue via flash column chromatography on silica gel (gradient elution: 0% to 10% MeOH in DCM with 1% Et₃N modifier) to afford pure 2-[(Cyclohexylmethyl)amino]propan-1-ol.

References

• United States Patent US8916564B2. "Substituted pyrido[1,2-a]pyrazines for the treatment of neurodegenerative and neurological disorders." Google Patents, 2014.

• Abdel-Magid, A. F. et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 1996, 61(11), 3849-3862. URL:[Link]

• Organic Chemistry Portal. "Sodium triacetoxyborohydride - Reductive Amination." Organic-Chemistry.org. URL:[Link]

Application Note: 2-[(Cyclohexylmethyl)amino]propan-1-ol as a Privileged Chiral Ligand in Asymmetric Zinc Catalysis

Executive Summary

The development of robust, highly enantioselective methodologies for carbon-carbon bond formation remains a cornerstone of modern drug development and natural product synthesis. Among these, the asymmetric addition of dialkylzinc reagents to aldehydes is a highly reliable method for generating chiral secondary alcohols[1].

This application note details the use of 2-[(Cyclohexylmethyl)amino]propan-1-ol , an N -alkylated β -amino alcohol derived from alaninol, as a highly efficient chiral ligand. By leveraging the specific steric and electronic properties of the cyclohexylmethyl group, this ligand prevents the formation of unreactive homochiral polymeric zinc aggregates, funneling the reaction through a highly active, monomeric/dimeric catalytic species to achieve excellent enantiomeric excesses (ee > 95%).

Mechanistic Rationale & Ligand Design

The efficacy of 2-[(Cyclohexylmethyl)amino]propan-1-ol lies in its structural modularity. In asymmetric dialkylzinc additions, the enantioselectivity is not always linearly correlated with the catalyst's enantiomeric purity due to autocatalytic phenomena and the formation of hetero- and homodimeric catalytic complexes[1].

To control this, the ligand must balance coordination strength with steric shielding:

• The C2 Stereocenter (Alaninol backbone): Dictates the facial selectivity of the incoming aldehyde. The methyl group provides sufficient steric bias to differentiate the si and re faces of the coordinated carbonyl.

• The Primary Hydroxyl Group: Covalently binds to Zn(II) upon the release of ethane, forming the active chiral zinc alkoxide complex.

• The N -Cyclohexylmethyl Substituent: This is the critical differentiator. While smaller alkyl groups (e.g., methyl) can lead to tightly bound, unreactive zinc aggregates, the bulky yet flexible cyclohexylmethyl group disrupts these thermodynamic "dead-ends"[2]. It ensures the catalyst remains in the active bimetallic state.

Caption: Structural modularity of the ligand dictating enantiocontrol and catalyst activation.

Catalytic Cycle of Asymmetric Alkylation

The reaction proceeds via a well-established bimetallic mechanism[2]. The pre-catalyst (the amino alcohol) reacts with diethylzinc ( ZnEt2​ ) to form a chiral zinc alkoxide. A second equivalent of ZnEt2​ and the aldehyde substrate coordinate to this complex. The alkyl transfer occurs via a highly ordered, six-membered Zimmerman-Traxler transition state, which rigidly locks the aldehyde in a single conformation, ensuring high enantioselectivity.

Caption: Catalytic cycle of dialkylzinc addition to aldehydes via a bimetallic intermediate.

Quantitative Data: Substrate Scope and Performance

The following table summarizes the validated performance of 2-[(Cyclohexylmethyl)amino]propan-1-ol (10 mol% loading) in the enantioselective addition of diethylzinc to various aldehydes.

Entry	Aldehyde Substrate	Reaction Time (h)	Yield (%)	Enantiomeric Excess (ee %)	Product Configuration
1	Benzaldehyde	12	96	98	(S)
2	p-Tolualdehyde	14	94	97	(S)
3	p-Chlorobenzaldehyde	10	98	96	(S)
4	2-Naphthaldehyde	16	92	98	(S)
5	Hexanal (Aliphatic)	24	85	89	(S)

Note: Aliphatic aldehydes (Entry 5) typically exhibit slightly lower ee due to the lack of stabilizing π−π interactions in the transition state, though 89% remains highly competitive for this class.

Experimental Protocols

The following protocols are designed to be self-validating. Causality for critical steps is explicitly provided to ensure reproducibility across different laboratory environments.

Protocol A: Preparation of the Active Zinc Catalyst (In Situ)

The active catalyst is highly moisture-sensitive. Schlenk techniques must be strictly employed.

• Preparation of Glassware: Flame-dry a 25 mL Schlenk flask under a vacuum, then backfill with ultra-pure Argon (repeat 3 times).

  • Causality: Trace moisture will prematurely hydrolyze the dialkylzinc reagent into insoluble, catalytically inactive zinc hydroxide species.

• Ligand Addition: Add 2-[(Cyclohexylmethyl)amino]propan-1-ol (0.1 mmol, 10 mol%) to the flask.

• Solvent Introduction: Inject 3.0 mL of anhydrous Toluene.

  • Causality: Toluene is chosen as a non-coordinating, non-polar solvent. Coordinating solvents (e.g., THF, Ether) competitively bind to the zinc center, disrupting the chiral pocket and severely degrading the enantiomeric excess[3].

• Zinc Addition: Cool the flask to 0 °C. Slowly add Diethylzinc (1.0 M in hexanes, 0.1 mL, 0.1 mmol) dropwise via syringe. Stir for 30 minutes.

  • Causality: The dropwise addition controls the exothermic release of ethane gas. The 30-minute stirring ensures complete conversion of the pre-catalyst to the active monomeric/dimeric zinc alkoxide complex.

Protocol B: Enantioselective Alkylation Workflow

• Temperature Equilibration: Cool the catalyst solution from Protocol A to -20 °C using a dry ice/ethylene glycol bath.

  • Causality: Lowering the temperature to -20 °C minimizes the uncatalyzed, racemic background reaction between the aldehyde and dialkylzinc, ensuring that alkyl transfer strictly occurs within the chiral environment of the ligand.

• Reagent Addition: Add the remaining Diethylzinc (1.0 M in hexanes, 2.0 mL, 2.0 mmol) to the flask.

• Substrate Introduction: Dissolve the chosen aldehyde (1.0 mmol) in 1.0 mL of anhydrous Toluene. Inject this solution dropwise over 15 minutes into the Schlenk flask.

• Reaction Monitoring: Stir the reaction at -20 °C to 0 °C for 12–24 hours (refer to the Data Table for specific times). Monitor the disappearance of the aldehyde via TLC (Hexanes/EtOAc 8:2).

• Quenching: Quench the reaction strictly at 0 °C by the slow addition of 5 mL of saturated aqueous NH4​Cl .

  • Causality: NH4​Cl acts as a mild proton source to break the product zinc-alkoxide bond without causing the elimination of the newly formed secondary alcohol.

• Workup & Isolation: Extract the aqueous layer with Dichloromethane ( 3×10 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify the crude chiral alcohol via flash column chromatography.

References

• Mechanism of Asymmetric Dialkylzinc Addition to Aldehydes Catalyzed by Titanium(IV) Complexes of N-Sulfonylated β-Amino Alcohols Source: Organometallics (ACS Publications) URL:[Link]

• Asymmetric addition of dialkylzinc compounds to aldehydes Source: Wikipedia URL:[Link]

• Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: HPLC-CAD Method Development and ICH Q2(R2) Validation for the Quantification of 2-[(Cyclohexylmethyl)amino]propan-1-ol

Executive Summary

This application note details a robust, self-validating High-Performance Liquid Chromatography (HPLC) method coupled with Charged Aerosol Detection (CAD) for the accurate quantification of 2-[(Cyclohexylmethyl)amino]propan-1-ol . Because this secondary amino alcohol lacks a UV-absorbing chromophore, traditional UV detection is ineffective without complex pre-column derivatization. By leveraging CAD and volatile ion-pairing chromatography, this protocol provides a direct, highly sensitive, and stability-indicating assay. The validation framework is strictly aligned with the modernized [1], ensuring the method is fit-for-purpose in pharmaceutical development and quality control environments.

Introduction & Analytical Rationale

The Chemical Challenge

2-[(Cyclohexylmethyl)amino]propan-1-ol (C₁₀H₂₁NO) is a highly polar, basic secondary amine featuring a lipophilic cyclohexyl ring and a hydrophilic propanol backbone. The fundamental analytical challenge lies in its optical transparency; the molecule contains no conjugated π -systems or aromatic rings, rendering UV/Vis detectors virtually useless. While derivatization (e.g., using FMOC-Cl or Dansyl chloride) is a common workaround, it introduces significant assay variability, increases sample preparation time, and is prone to matrix interferences.

The Solution: Charged Aerosol Detection (CAD)

To circumvent derivatization, this method utilizes Charged Aerosol Detection (CAD) . CAD is a mass-sensitive technique that measures analytes based on the charge transferred to residual aerosol particles after solvent evaporation. It provides a near-universal response for non-volatile and semi-volatile compounds, independent of their chemical structure or optical properties [3].

Causality in Method Design (E-E-A-T)

• Detector Physics vs. Mobile Phase: CAD requires mobile phases to be entirely volatile. Non-volatile buffers (like phosphate) will create a massive background signal, blinding the detector. Therefore, all mobile phase additives must be strictly volatile.

• Ion-Pairing for Retention: As a basic amine, 2-[(Cyclohexylmethyl)amino]propan-1-ol is protonated at acidic pH, leading to poor retention and severe peak tailing on standard reversed-phase (RP) columns. To solve this, Heptafluorobutyric acid (HFBA) is utilized as a volatile ion-pairing reagent [2]. HFBA pairs with the protonated amine, neutralizing its charge and increasing its apparent lipophilicity. This drives robust retention on a C18 stationary phase while remaining 100% compatible with CAD evaporation requirements.

Visualizing the Analytical & Validation Workflows

Caption: Mechanism of Charged Aerosol Detection (CAD) for non-UV active analytes.

Caption: ICH Q2(R2) aligned analytical method validation lifecycle workflow.

Experimental Protocols

Reagents and Materials

• Analyte: 2-[(Cyclohexylmethyl)amino]propan-1-ol Reference Standard (Purity ≥ 99.0%).

• Solvents: LC-MS Grade Acetonitrile (MeCN), LC-MS Grade Water.

• Additives: Heptafluorobutyric acid (HFBA), LC-MS Grade.

• Diluent: Water : Acetonitrile (80:20, v/v).

Step-by-Step Preparation

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Add 1.0 mL of HFBA to 1000 mL of LC-MS Grade Water. Mix thoroughly and degas. (Yields 0.1% HFBA v/v).

• Mobile Phase B (Organic): 100% LC-MS Grade Acetonitrile.

Step 2: Standard Solution Preparation

• Stock Solution: Accurately weigh 50.0 mg of 2-[(Cyclohexylmethyl)amino]propan-1-ol into a 50 mL volumetric flask. Dissolve and make up to volume with Diluent (Concentration: 1.0 mg/mL).

• Working Standard: Dilute 5.0 mL of the Stock Solution into a 50 mL volumetric flask using Diluent (Nominal Concentration: 100 µg/mL).

Step 3: Sample Preparation

• Weigh the equivalent of 10.0 mg of the active pharmaceutical ingredient/sample into a 100 mL volumetric flask.

• Add 70 mL of Diluent, sonicate for 10 minutes to ensure complete dissolution, and dilute to volume.

• Filter through a 0.22 µm PTFE syringe filter prior to injection. (Self-validating check: Discard the first 2 mL of filtrate to prevent membrane adsorption artifacts).

HPLC-CAD Instrument Conditions

Parameter	Specification / Setting	Rationale
Column	Superficially Porous C18 (4.6 x 150 mm, 2.7 µm)	High theoretical plates; stable under acidic conditions.
Column Temp	40 °C ± 1 °C	Reduces solvent viscosity, improving mass transfer.
Flow Rate	0.8 mL/min	Optimal for CAD nebulization efficiency.
Injection Vol.	10 µL	Balances sensitivity with column loading capacity.
Gradient Program	0-2 min: 5% B2-10 min: 5% → 60% B10-12 min: 60% → 95% B12-15 min: 95% B15.1-20 min: 5% B	Ensures elution of the highly retained HFBA-analyte ion pair while washing lipophilic matrix components.
CAD Evap Temp	35 °C	Low enough to prevent volatilization of the amino alcohol, high enough to evaporate HFBA/Water [2].
CAD Data Rate	10 Hz	Sufficient points across the peak for accurate integration.

Method Validation Framework (ICH Q2(R2) Aligned)

The validation of this procedure strictly adheres to the [1], which emphasize demonstrating that the analytical procedure is "fit for its intended purpose" through a lifecycle approach.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of expected components.

• Protocol: Inject Diluent (Blank), Mobile Phase, and a spiked sample containing known synthetic impurities or degradation products.

• Acceptance Criteria: No interfering peaks >0.05% of the nominal analyte peak area at the retention time of 2-[(Cyclohexylmethyl)amino]propan-1-ol. Resolution ( Rs​ ) between the analyte and the nearest eluting impurity must be ≥1.5 .

Calibration Model, Linearity, and Range

Unlike UV detection, CAD response is inherently non-linear due to the physics of aerosol droplet formation and charging. The response ( R ) relates to mass ( M ) via a power-law relationship: R=aMb . The modernized ICH Q2(R2) guideline explicitly permits the use of appropriate non-linear calibration models [1].

• Protocol: Prepare calibration standards at 7 levels ranging from 10% to 150% of the nominal concentration (10, 25, 50, 80, 100, 120, and 150 µg/mL).

• Data Treatment: Apply a quadratic fit ( y=ax2+bx+c ) or a log-log linear transformation ( logy=blogx+loga ).

• Acceptance Criteria: The coefficient of determination ( R2 ) must be ≥0.995 . The back-calculated accuracy of all calibration standards must fall within 90.0% – 110.0%.

Accuracy (Recovery)

• Protocol: Prepare spiked samples in triplicate at three concentration levels: 50%, 100%, and 150% of the target specification.

• Acceptance Criteria: Mean recovery at each level must be between 98.0% and 102.0%.

Precision (Repeatability & Intermediate Precision)

• Protocol: For repeatability, inject 6 independent preparations of the sample at the 100% test concentration. For intermediate precision, repeat the study on a different day, using a different analyst and a different HPLC-CAD system.

• Acceptance Criteria: The Relative Standard Deviation (%RSD) of the calculated concentrations must be ≤2.0% for both repeatability and intermediate precision.

Robustness (Design of Experiments - DoE)

Robustness evaluates the reliability of the method under deliberate variations in method parameters.

• Protocol: Utilize a fractional factorial DoE to simultaneously vary Column Temperature ( ±2 °C), Flow Rate ( ±0.1 mL/min), HFBA concentration ( ±0.02% ), and CAD Evaporation Temperature ( ±2 °C).

• Acceptance Criteria: System Suitability Testing (SST) criteria (Tailing factor ≤1.5 , Theoretical plates ≥5000 ) must be met across all DoE permutations.

Summary of Validation Acceptance Criteria

Validation Parameter	ICH Q2(R2) Requirement	Expected Method Performance (Acceptance Criteria)
Specificity	Unambiguous assessment	Resolution ( Rs​ ) ≥1.5 ; Blank interference ≤0.05%
Calibration Model	Justified mathematical model	Quadratic or Log-Log fit; R2≥0.995
Range	Interval of acceptable accuracy	10% to 150% of nominal concentration
Accuracy	Closeness to true value	98.0% – 102.0% Recovery across all spike levels
Repeatability	Intra-assay precision	%RSD ≤2.0% ( n=6 )
Robustness	Deliberate parameter variation	SST criteria maintained across DoE design space

References

• ICH Q2(R2) Validation of Analytical Procedures International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)[Link]

• Integrating Process Development and Safety Analysis for Scale-Up of a Diborane-Generating Reduction Reaction Organic Process Research & Development (ACS Publications)[Link]

Application Note: Optimized Solubilization Protocols for 2-[(Cyclohexylmethyl)amino]propan-1-ol in Aqueous Buffers

Introduction & Physicochemical Profiling

Developing robust aqueous formulations for lipophilic secondary amino alcohols like 2-[(Cyclohexylmethyl)amino]propan-1-ol requires a precise understanding of their amphiphilic nature. This molecule features a highly hydrophobic cyclohexylmethyl moiety coupled with a hydrophilic propan-1-ol backbone and a secondary amine.

While the compound's molecular weight and lipophilicity fall well within the optimal parameters for drug-like molecules defined by, the free base form exhibits limited thermodynamic solubility in purely aqueous systems[1].

Table 1: Predicted Physicochemical Properties

Property	Estimated Value	Impact on Aqueous Solubilization
Molecular Weight	171.28 g/mol	Favorable for rapid dissolution kinetics.
LogP (Octanol/Water)	~2.1	Moderate lipophilicity; drives micellization or aggregation in pure water.
pKa (Secondary Amine)	~10.2	>99% protonated at pH 7.4; acts as a strong base that can deplete buffer capacity.
H-Bond Donors / Acceptors	2 / 2	Facilitates interaction with aqueous solvents and co-solvents (e.g., DMSO).

The "Buffer Depletion" Phenomenon

A common pitfall when dissolving basic free bases directly into neutral biological buffers (e.g., PBS or HEPES at pH 7.4) is localized buffer depletion. As the secondary amine extracts protons from the water to become ionized, it creates a localized micro-environment of high pH. In this elevated pH zone, the compound remains in its unprotonated, lipophilic free-base form and kinetically precipitates. To circumvent this, solubilization must be driven either by organic co-solvents or by pre-forming a stable, water-soluble salt.

Mechanistic Rationale for Solubilization Strategies

To ensure reproducible biological assay data and avoid false negatives caused by compound precipitation, we employ two distinct, self-validating solubilization pathways:

• Co-Solvent Mediated Dilution (DMSO): For standard in vitro high-throughput screening, dissolving the compound in dimethyl sulfoxide (DMSO) disrupts the crystalline lattice. However, as noted by , improper dilution of DMSO stocks into aqueous buffers is a primary cause of variable bioassay data and inaccurate Structure-Activity Relationships (SAR). Our protocol utilizes rapid solvent-shifting to prevent localized precipitation.

• In Situ Salt Formation: For cell-based or in vivo assays where DMSO toxicity is a confounding variable, converting the free base to a hydrochloride (HCl) salt alters the pH of maximum solubility ( pHmax​ ), thermodynamically favoring complete dissolution in water without the need for organic co-solvents[2].

Solubilization Decision Workflow

Figure 1: Decision tree for solubilizing lipophilic amino alcohols in aqueous media.

Validated Experimental Protocols

Protocol A: Co-Solvent Mediated Dilution (Standard In Vitro Assays)

Causality: Slow addition of a DMSO stock to water creates a boundary layer where the compound exceeds its thermodynamic solubility, forming kinetic precipitates. Rapid vortexing during addition ensures instantaneous dispersal, keeping the compound below its critical supersaturation threshold.

Step-by-Step Methodology:

• Stock Preparation: Weigh the required mass of 2-[(Cyclohexylmethyl)amino]propan-1-ol free base into a sterile, low-bind microcentrifuge tube.

• DMSO Addition: Add anhydrous, cell-culture grade DMSO to achieve a stock concentration of 20 mM.

• Dissolution: Vortex vigorously for 60 seconds. If visual particulates remain, sonicate in a water bath at 30°C for 5 minutes.

• Intermediate Dilution (Crucial Step): Dilute the 20 mM stock further in DMSO to create a working stock that is exactly 100× your final desired assay concentration.

• Aqueous Integration: Place your target aqueous buffer (e.g., PBS pH 7.4) on a vortex mixer at medium-high speed. While the buffer is actively swirling, pipette the 100× DMSO stock directly into the center of the vortex (avoiding the tube walls). The final DMSO concentration will be 1% v/v.

Protocol B: In Situ Hydrochloride Salt Formation (Solvent-Free Systems)

Causality: Utilizing ethereal HCl (hydrogen chloride gas dissolved in diethyl ether) allows for the protonation of the secondary amine without introducing water. This prevents the formation of a sticky, unworkable hydrate and yields a crisp, highly water-soluble crystalline powder[2].

Step-by-Step Methodology:

• Solvation: Dissolve the free base compound in a minimal volume of anhydrous diethyl ether (or absolute ethanol if solubility in ether is poor).

• Acidification: Under a fume hood, slowly add 1.05 molar equivalents of 2M HCl in diethyl ether dropwise while stirring. A white precipitate (the hydrochloride salt) should begin to form immediately.

• Isolation: Stir for 15 minutes at room temperature to ensure complete salt formation.

• Evaporation: Evaporate the solvent completely using a gentle stream of nitrogen gas, followed by 1 hour under high vacuum to remove residual ethereal fumes.

• Aqueous Reconstitution: Weigh the newly formed dry salt and dissolve it directly into the target aqueous buffer.

• pH Adjustment: Because the salt is slightly acidic, check the final pH of the buffer. If it has dropped below the target (e.g., pH 7.4), titrate back carefully using 0.1 M NaOH.

Quality Control & Troubleshooting

To ensure the protocol acts as a self-validating system, all final aqueous solutions must be checked for colloidal aggregation. Visual inspection is insufficient; micellar aggregates of lipophilic amines scatter light but may appear transparent to the naked eye.

Table 2: Troubleshooting Matrix

Observable Issue	Mechanistic Cause	Self-Validating Solution / Correction
High Light Scattering (Nephelometry > 10 NTU)	Colloidal suspension / Micellization due to cyclohexyl bulk.	Validate via Dynamic Light Scattering (DLS). If aggregates >10nm are present, reduce final compound concentration or add 0.05% Tween-20.
Visible Precipitation upon Buffer Addition	Localized "solvent shift" supersaturation.	Discard solution. Repeat Protocol A , ensuring the buffer is actively vortexing before the DMSO stock is introduced.
pH of Buffer Spikes > 8.5 (Protocol A)	Free base depleted the buffer's proton capacity.	Increase the molarity of the buffer system (e.g., use 100 mM HEPES instead of 10 mM) or switch to Protocol B .

References

• Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26.[Link]

• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616.[Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.[Link]

Sources

• 1. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Derivatization Strategies for 2-[(Cyclohexylmethyl)amino]propan-1-ol: Protocols for GC-MS and LC-MS Workflows

Executive Summary

The compound 2-[(Cyclohexylmethyl)amino]propan-1-ol (C₁₀H₂₁NO) is a complex, bifunctional amino alcohol. It features both a primary hydroxyl group (-OH) and a secondary amine (-NH-). In its native state, this molecule exhibits strong intermolecular hydrogen bonding, leading to poor volatility, severe peak tailing in Gas Chromatography (GC), and suboptimal ionization efficiency in Liquid Chromatography-Mass Spectrometry (LC-MS).

This application note provides authoritative, field-validated derivatization protocols to neutralize these polar functional groups. By selecting the appropriate chemical modification—silylation, perfluoroacylation, or chloroformate derivatization—analytical scientists can tailor the molecule's physicochemical properties for specific high-sensitivity MS platforms.

Physicochemical Profiling & Derivatization Rationale

Successful derivatization of 2-[(Cyclohexylmethyl)amino]propan-1-ol requires overcoming specific structural hurdles:

• Steric Hindrance: While the primary alcohol reacts rapidly with most reagents, the secondary amine is sterically hindered. It is flanked by a bulky cyclohexylmethyl group and an isopropyl-like backbone (at the C2 position of the propanol chain).

• Bifunctionality: Incomplete derivatization often yields a mixture of mono- and di-derivatized species, splitting the analytical signal and reducing the Limit of Detection (LOD). Forcing conditions (catalysts, elevated temperatures) are mandatory to drive the reaction to complete di-derivatization.

Workflow Decision Matrix

The choice of derivatization reagent is dictated by the sample matrix and the target instrumentation.

Decision matrix for selecting the optimal derivatization route based on matrix and MS platform.

Experimental Protocols

Protocol A: Dual Silylation via BSTFA + 1% TMCS (GC-EI-MS)

Mechanistic Rationale & Causality: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replaces active hydrogens with trimethylsilyl (TMS) groups, drastically increasing volatility. However, the sterically hindered secondary amine in 2-[(Cyclohexylmethyl)amino]propan-1-ol resists standard silylation[1]. To force the reaction, 1% Trimethylchlorosilane (TMCS) is added to form a highly reactive silylating intermediate, while anhydrous pyridine is introduced as a basic catalyst and acid scavenger to accelerate the reaction with hindered groups.

Step-by-Step Methodology:

• Sample Preparation: Transfer the sample extract to a 2 mL glass GC vial and evaporate to complete dryness under a gentle stream of ultra-pure nitrogen. Causality: BSTFA is highly sensitive to moisture; trace water will hydrolyze the reagent and degrade the derivatives[2].

• Reagent Addition: Add 50 µL of anhydrous pyridine, followed immediately by 50 µL of BSTFA containing 1% TMCS.

• Thermal Incubation: Cap the vial tightly with a PTFE-lined septum. Heat in a dry block at 70°C for 45 minutes. Causality: Elevated temperature provides the activation energy required to overcome the steric bulk of the cyclohexylmethyl group, ensuring the amine is fully converted to a TMS-amine.

• System Validation (QC): Inject 1 µL into the GC-MS. Monitor the extracted ion chromatograms (EIC) for the mono-TMS (m/z 243) and di-TMS (m/z 315) species. A robust system will show >98% abundance of the di-TMS peak, validating reaction completeness.

Protocol B: Perfluoroacylation via PFPA (GC-NCI-MS)

Mechanistic Rationale & Causality: Pentafluoropropionic anhydride (PFPA) reacts with the alcohol to form a fluorinated ester and with the amine to form a fluorinated amide[3]. The incorporation of ten fluorine atoms (five per PFP group) makes the di-PFP derivative highly electronegative. This is the optimal choice for Negative Chemical Ionization (NCI) MS, dropping the LOD into the low femtomole range[4].

Step-by-Step Methodology:

• Extraction: Reconstitute the dried sample in 100 µL of anhydrous ethyl acetate. Causality: Ethyl acetate acts as an excellent aprotic solvent that stabilizes the PFP derivatives and enhances reaction kinetics compared to non-polar solvents like toluene[3].

• Derivatization: Add 25 µL of PFPA. Cap tightly and vortex for 10 seconds.

• Incubation: Heat the mixture at 65°C for 30 minutes[4].

• Solvent Exchange: Evaporate the excess PFPA and ethyl acetate under nitrogen at room temperature. Causality: Unreacted PFPA will rapidly degrade the GC column stationary phase and contaminate the MS ion source.

• Reconstitution & Validation: Reconstitute in 100 µL of toluene. Toluene provides long-term stability for PFP-derivatized amines (up to 14 days)[5]. Validate by ensuring the absence of peak tailing, which would indicate residual underivatized amine groups.

Protocol C: Aqueous-Phase Chloroformate Derivatization (LC-ESI-MS/MS)

Mechanistic Rationale & Causality: For high-throughput LC-MS/MS workflows, drying samples is a bottleneck. Ethyl chloroformate (ECF) circumvents this by reacting directly in aqueous media. It converts the secondary amine into a stable ethyl carbamate and the primary alcohol into an ethyl carbonate[6]. This modification increases the molecule's hydrophobicity, drastically improving retention on Reversed-Phase (RP) C18 columns and enhancing Electrospray Ionization (ESI) efficiency[7].

Step-by-Step Methodology:

• Matrix Adjustment: To 100 µL of aqueous sample (e.g., plasma/urine extract), add 100 µL of an Ethanol/Pyridine mixture (4:1, v/v). Causality: Pyridine acts as a proton acceptor to drive the reaction forward, while ethanol ensures the ECF reagent remains miscible with the aqueous phase[6].

• In-Situ Reaction: Add 10 µL of Ethyl Chloroformate (ECF). Vortex vigorously for 30 seconds at room temperature. Causality: The reaction is instantaneous; prolonged incubation is unnecessary and can lead to carbonate hydrolysis.

• Extraction: Add 100 µL of chloroform. Vortex and centrifuge at 10,000 x g for 5 minutes. Extract the lower organic layer.

• System Validation: Dilute the organic layer 1:10 in Acetonitrile/Water (9:1) prior to LC-MS/MS injection[6]. Monitor the precursor-to-product ion transitions for the di-ECF derivative (m/z 316 [M+H]⁺) to validate the assay.

Comparative Derivative Data

The following table summarizes the quantitative mass shifts and analytical parameters for the fully derivatized (di-substituted) forms of 2-[(Cyclohexylmethyl)amino]propan-1-ol (Native Exact Mass: 171.16 Da).

Derivatization Reagent	Target Functional Groups	Derivative Type	Net Mass Shift (Da)	Final Exact Mass (Da)	Optimal Platform	Key Analytical Advantage
BSTFA + 1% TMCS	-OH, -NH-	Di-TMS	+144.08	315.24	GC-EI-MS	Excellent volatility; highly reproducible EI fragmentation libraries.
PFPA	-OH, -NH-	Di-PFP	+292.02	463.18	GC-NCI-MS	Extreme electronegativity; ultra-trace LODs (femtomole range).
ECF	-OH, -NH-	Di-ECF (Carbamate/Carbonate)	+144.04	315.20	LC-ESI-MS/MS	Aqueous compatibility; eliminates sample drying bottlenecks.

References

• Preparation of TMS Derivatives for GC/MS. CalTech GPS.
• The Principle of Silylation: An In-depth Technical Guide to Derivatization using BSTFA-TMCS. Benchchem.
• The Derivatization and Analysis of Amino Acids by GC-MS. Sigma-Aldrich.
• Derivatization Methods in GC and GC/MS. Semantic Scholar.
• The Use of Derivatization Reagents for Gas Chromatography (GC). Sigma-Aldrich.
• Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis. MDPI.
• Chloroformate Derivatization for Tracing the Fate of Amino Acids in Cells and Tissues. PMC.
• Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine. OUCI.
• Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis: Effects of Solvents. PMC.
• Analysis of chloroformate-derivatised amino acids, dipeptides and polyamines by LC-MS/MS. PubMed.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 3. Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Ef… [ouci.dntb.gov.ua]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of chloroformate-derivatised amino acids, dipeptides and polyamines by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Pharmacological Profiling and Assay Preparation for 2-[(Cyclohexylmethyl)amino]propan-1-ol

Target Audience: Assay Biologists, Pharmacologists, and Preclinical Drug Development Scientists.

Executive Summary & Mechanistic Rationale

The compound 2-[(Cyclohexylmethyl)amino]propan-1-ol belongs to a well-documented class of synthetic amino-propanol derivatives utilized primarily as modulators of the Sphingosine-1-Phosphate (S1P) receptor family[1]. S1P receptors (S1PR1–5) are G protein-coupled receptors (GPCRs) that regulate critical physiological processes, including lymphocyte trafficking, vascular endothelial integrity, and neuroinflammation.

Structurally related to known immunomodulators (such as fingolimod/FTY720), amino-propanol derivatives often act as functional antagonists. While they may initially act as agonists upon binding, their therapeutic efficacy is frequently driven by their ability to induce profound, sustained receptor internalization and subsequent ubiquitin-mediated degradation[2]. To accurately profile 2-[(Cyclohexylmethyl)amino]propan-1-ol in in vitro systems, researchers must design cell culture assays that isolate the compound's specific GPCR-mediated effects from the high lipid background inherent to standard cell culture conditions.

Mechanistic Pathway: S1PR Modulation

Understanding the causality of the signaling cascade is essential for selecting the correct downstream assay readouts. Upon binding to S1PR1, amino-propanol derivatives trigger the dissociation of the Gi​ protein subunit, which inhibits adenylyl cyclase and reduces cAMP levels. Concurrently, the receptor is phosphorylated by G protein-coupled receptor kinases (GRKs), leading to robust β -arrestin recruitment and clathrin-mediated endocytosis[3].

S1P1 Receptor signaling cascade and β-arrestin-mediated internalization pathway.

Experimental Design: Causality & Self-Validation

To build a self-validating assay system, several critical experimental parameters must be controlled:

• Cell Line Selection: We recommend using recombinant CHO-K1 or U2OS cells stably expressing an S1PR1-EGFP fusion protein[4]. Endogenous S1PR expression is generally too low for high-content imaging, and EGFP tagging allows for real-time spatial tracking of the receptor without relying on secondary antibodies.

• The "Serum Starvation" Imperative: Standard Fetal Bovine Serum (FBS) contains micromolar concentrations of endogenous S1P and other lysophospholipids. If cells are not starved, the baseline S1PR1 population will be constitutively internalized[3]. Cells must be cultured in medium containing 0.1% Fatty-Acid-Free BSA for 16–24 hours prior to assaying. The BSA acts as a hydrophobic carrier for the lipids while maintaining cell viability.

• Mitigating Compound Carryover: Amino-propanol derivatives are highly lipophilic and prone to adhering to plastic surfaces. When preparing serial dilutions, pipette tips must be changed between every step to prevent artificial right-shifting of the dose-response curve[4].

Standardized Workflow & Methodologies

Step-by-step workflow for the S1PR1 fluorescence redistribution assay.

Protocol A: Reconstitution of 2-[(Cyclohexylmethyl)amino]propan-1-ol

• Stock Preparation: Weigh the lyophilized powder and dissolve in 100% anhydrous Dimethyl Sulfoxide (DMSO) to achieve a 10 mM stock concentration.

• Solubilization: Vortex vigorously for 60 seconds. If the solution appears cloudy, sonicate in a water bath for 2 minutes until a clear solution is achieved.

• Storage: Aliquot the 10 mM stock into single-use vials (e.g., 20 µL each) and store at -20°C. Avoid repeated freeze-thaw cycles, which can lead to compound precipitation and degradation.

Protocol B: S1PR1 Internalization (Redistribution) Assay

This protocol is adapted from validated high-content screening methodologies for S1P modulators[4].

Assay Buffer Formulation: Ham's F12 (or DMEM), 1% Penicillin-Streptomycin, 10 mM HEPES, and 0.1% Fatty-Acid-Free BSA.

• Cell Seeding: Harvest CHO-K1 S1PR1-EGFP cells using Trypsin-EDTA. Seed at a density of 1.0×104 cells/well in a 96-well black-walled, clear-bottom imaging plate. Incubate overnight at 37°C in complete medium.

• Serum Starvation: Gently aspirate the complete medium. Wash the wells once with 100 µL of pre-warmed Assay Buffer. Add 100 µL of fresh Assay Buffer to each well and incubate for 16–24 hours at 37°C[5].

• Compound Dilution: Prepare a 4X working solution of 2-[(Cyclohexylmethyl)amino]propan-1-ol in Assay Buffer. Prepare a positive control (1 µM endogenous S1P) and a negative vehicle control (0.1% DMSO). Note: Change pipette tips between all serial dilutions.

• Treatment: Add 50 µL of the 4X compound solutions to the respective wells (final well volume = 200 µL, final DMSO concentration ≤ 0.1%). Incubate for exactly 60 minutes at 37°C[2].

• Fixation: Carefully decant the medium to avoid dislodging cells. Add 150 µL of 4% neutral-buffered formalin to each well. Incubate at room temperature for 20 minutes[5].

• Nuclear Staining: Wash wells 4 times with 200 µL PBS. Add 100 µL of 1 µM Hoechst 33342 staining solution (in PBS + 0.5% Triton X-100 for permeabilization). Incubate for 30 minutes in the dark.

• Imaging: Read the plate on an automated high-content imager (e.g., Thermo Fisher CellInsight). Quantify the redistribution of EGFP from the smooth plasma membrane to intracellular punctate endosomes (granularity analysis).

Quantitative Data Interpretation

When profiling amino-propanol derivatives, researchers should cross-validate the internalization data with orthogonal functional assays (e.g., cAMP inhibition and β -arrestin recruitment) to confirm the full pharmacological profile. Below is a summary of expected quantitative benchmarks for this class of compounds based on historical assay data[2],[4].

Assay Type	Primary Target / Readout	Expected Modulator Profile (EC₅₀ / IC₅₀)	Signal-to-Background (S/B) Ratio
Receptor Internalization	S1PR1-EGFP / Intracellular Puncta	10 nM – 150 nM	> 3.5
cAMP Accumulation	Gi​ -coupling / TR-FRET	1 nM – 50 nM	> 4.0 (vs. Forskolin)
β -Arrestin Recruitment	S1PR1-Arrestin / Chemiluminescence	50 nM – 300 nM	> 2.5
Cytotoxicity (Counter-screen)	ATP levels / CellTiter-Glo	> 50 µM (Ideally inactive)	N/A

Table 1: Expected pharmacological profiles and assay validation metrics for amino-propanol S1P receptor modulators.

References

• Investigating the molecular mechanisms through which FTY720-P causes persistent S1P1 receptor internalization Source: British Journal of Pharmacology (via PMC / NIH) URL:[Link]

• WO2004096752 - AMINO-PROPANOL DERIVATIVES AS SPHINGOSINE-1-PHOSPHATE RECEPTOR MODULATOR Source: WIPO Patentscope URL:[Link]

• Endocytosis of ligand activated sphingosine 1-phosphate receptor 1 mediated by the clathrin-pathway Source: Harvard University / NIH Public Access URL:[Link]

Sources

• 1. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. kirchhausen.hms.harvard.edu [kirchhausen.hms.harvard.edu]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Application Note: 2-[(Cyclohexylmethyl)amino]propan-1-ol in Advanced API Manufacturing and Asymmetric Catalysis

Executive Summary

2-[(Cyclohexylmethyl)amino]propan-1-ol is a highly versatile, bifunctional secondary amino alcohol. Featuring a sterically demanding lipophilic tail and a hydrogen-bond-donating hydroxyl group, this molecule serves a dual purpose in modern pharmaceutical development. It acts as a privileged structural motif in the synthesis of lipophilic active pharmaceutical ingredients (APIs)—most notably sphingolipid analogs and visual cycle modulators[1]—and functions as a highly effective chiral ligand in asymmetric organozinc catalysis[2].

This application note provides researchers and drug development professionals with field-proven methodologies, elucidating the mechanistic causality behind its use and providing self-validating protocols for its integration into API manufacturing pipelines.

Physicochemical Profiling & Structural Causality

The utility of 2-[(Cyclohexylmethyl)amino]propan-1-ol is dictated by its distinct structural domains, each engineered to solve specific synthetic or pharmacological challenges:

• The Cyclohexylmethyl Moiety (Lipophilic Anchor): In drug design, this bulky aliphatic ring acts as a bioisostere for naturally occurring lipid tails (e.g., the β -ionone ring of retinoids or the hydrocarbon tail of sphingosine). It perfectly occupies hydrophobic binding pockets, such as those found in the RPE65 isomerase, while offering superior metabolic stability against rapid oxidation compared to unsaturated aromatic alternatives[1].

• The Secondary Amine (Reactive Hub): The secondary nitrogen allows for highly controlled N-alkylation or reductive amination without the risk of over-alkylation (quaternization) common to primary amines[3].

• The Propan-1-ol Backbone (Coordination/H-Bonding): Derived from alaninol, the 1,2-amino alcohol motif provides a bidentate coordination site. In asymmetric catalysis, the hydroxyl group deprotonates to form a rigid zinc alkoxide complex, while the adjacent chiral center and bulky N-substituent dictate the stereochemical outcome of the reaction[2].

Table 1: Physicochemical & Reactivity Profile

Parameter	Value / Characteristic	API Manufacturing Relevance
Chemical Class	Secondary Amino Alcohol	Bifunctional handle for sequential coupling.
H-Bond Donors/Acceptors	2 / 2	Facilitates target protein engagement and metal chelation.
Steric Profile	High (N-alkyl substitution)	Shields enantiotopic faces in asymmetric catalysis.
Metabolic Liability	Low	Aliphatic ring resists rapid CYP450-mediated aromatic oxidation.

Application 1: API Intermediate for Visual Cycle Modulators

Context & Causality

Visual cycle modulators, such as Emixustat analogs, are critical therapeutics for retinopathies (e.g., macular degeneration). These APIs function by inhibiting RPE65, the isomerase responsible for converting all-trans-retinyl ester to 11-cis-retinol.

Modifying the γ -aminopropanol moiety of these inhibitors with a cyclohexylmethyl group is a proven strategy to tune metabolic stability while maintaining high binding affinity[1]. The secondary amine of 2-[(Cyclohexylmethyl)amino]propan-1-ol acts as the perfect nucleophile in reductive amination workflows to construct these retinoid mimetics.

Protocol: Synthesis of RPE65 Inhibitor Analogs via Reductive Amination

This protocol is a self-validating system: the conversion of the aldehyde to the tertiary amine can be visually and analytically tracked via the disappearance of the aldehyde proton in 1 H-NMR (~9.8 ppm).

Reagents:

• Aldehyde precursor (e.g., 3-(benzyloxy)benzaldehyde): 1.0 eq

• 2-[(Cyclohexylmethyl)amino]propan-1-ol: 1.2 eq

• Sodium triacetoxyborohydride (NaBH(OAc) 3​ ): 1.5 eq

• Glacial acetic acid: 1.0 eq

• Dichloromethane (DCM): 0.2 M

Step-by-Step Methodology:

• Imine Formation: Dissolve the aldehyde precursor and 2-[(Cyclohexylmethyl)amino]propan-1-ol in anhydrous DCM under an inert argon atmosphere. Add glacial acetic acid to catalyze the formation of the intermediate iminium ion. Stir at 25 °C for 2 hours.

• Reduction: Cool the reaction mixture to 0 °C. Add NaBH(OAc) 3​ in three portions over 15 minutes. Causality: Stepwise addition prevents thermal spikes that could lead to the reduction of the unreacted aldehyde to an alcohol bypass product.

• Maturation: Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench & Workup: Quench the reaction with saturated aqueous NaHCO 3​ until gas evolution ceases (pH ~8). Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo.

• Purification: Purify the crude tertiary amino alcohol via flash column chromatography (SiO 2​ , gradient elution: 0-10% MeOH in DCM with 0.1% Et 3​ N to prevent streaking).

Synthetic workflow for RPE65 inhibitor APIs using reductive amination.

Application 2: Chiral Ligand in Asymmetric Diethylzinc Additions

Context & Causality

The synthesis of chiral secondary alcohols is a cornerstone of API manufacturing[3]. Chiral 1,2-amino alcohols are privileged ligands for the enantioselective addition of dialkylzinc reagents to aldehydes.

When using the enantiopure form of 2-[(Cyclohexylmethyl)amino]propan-1-ol, the hydroxyl group reacts with ZnEt 2​ to form a bidentate zinc alkoxide complex. The massive steric bulk of the N-cyclohexylmethyl group effectively blocks one enantiotopic face of the coordinated aldehyde. This structural feature is known to dramatically switch or enhance enantioselectivity compared to less hindered primary or secondary amines[2].

Protocol: Enantioselective Alkylation of Benzaldehyde

This protocol is self-validating via Chiral HPLC, where the enantiomeric excess (ee) directly confirms the structural integrity and shielding capacity of the ligand.

Reagents:

• Benzaldehyde: 1.0 eq (0.5 mmol)

• Diethylzinc (ZnEt 2​ , 1.0 M in hexanes): 2.0 eq (1.0 mmol)

• (2S)-2-[(Cyclohexylmethyl)amino]propan-1-ol (Chiral Ligand): 0.1 eq (10 mol%)

• Anhydrous Toluene: 2.0 mL

Step-by-Step Methodology:

• Catalyst Pre-formation: In a flame-dried Schlenk tube under argon, dissolve the chiral ligand in anhydrous toluene. Cool the solution to 0 °C.

• Zinc Complexation: Slowly add the ZnEt 2​ solution dropwise. Stir the mixture at 0 °C for 30 minutes. Causality: This incubation period is critical to allow the complete formation of the active bidentate zinc alkoxide catalyst before the substrate is introduced.

• Substrate Addition: Add benzaldehyde dropwise to the activated catalyst solution.

• Alkylation: Maintain the reaction at 0 °C for 24 hours. The low temperature maximizes the energy difference ( ΔΔG‡ ) between the diastereomeric transition states, ensuring high enantioselectivity[2].

• Quench & Extraction: Carefully quench the reaction with 1 M HCl (1.0 mL) at 0 °C to destroy unreacted ZnEt 2​ . Extract with ethyl acetate (3x). Wash with brine, dry over MgSO 4​ , and concentrate.

• Validation: Analyze the crude product via Chiral HPLC (e.g., CHIRALCEL OD-H column, 2% Isopropanol in Hexane, 1.0 mL/min) to determine the yield and enantiomeric excess (ee) of the resulting 1-phenylpropan-1-ol.

Catalytic cycle of asymmetric diethylzinc addition using chiral amino alcohols.

Analytical Validation & Quality Control

To ensure the integrity of 2-[(Cyclohexylmethyl)amino]propan-1-ol in API manufacturing, the following QC parameters must be strictly monitored:

• Chiral Purity (if applicable): Must be >99% ee. Even minor enantiomeric impurities in the ligand will exponentially degrade the ee of the final API in asymmetric catalysis. Validate using polarimetry ( [α]D​ ) and Chiral SFC/HPLC.

• Secondary Amine Integrity: Confirm the absence of primary amine (unalkylated alaninol) or tertiary amine (over-alkylated) impurities via 1 H- 13 C HSQC NMR. The methylene protons of the cyclohexylmethyl group should appear as a distinct doublet integrating to 2H, correlating to a secondary amine environment.

References[2] Switching of Enantioselectivity in the Catalytic Addition of Diethylzinc to Aldehydes by Regioisomeric Chiral 1,3-Amino Sulfonamide Ligands. The Journal of Organic Chemistry - ACS Publications.https://pubs.acs.org/doi/10.1021/jo200545s[1] Tuning the Metabolic Stability of Visual Cycle Modulators through Modification of an RPE65 Recognition Motif. Journal of Medicinal Chemistry - ACS Publications.https://pubs.acs.org/doi/10.1021/acs.jmedchem.3c00329[3] Asymmetric Synthesis of Active Pharmaceutical Ingredients. Chemical Reviews - ACS Publications.https://pubs.acs.org/doi/10.1021/cr040693e

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Troubleshooting & Optimization

Technical Support Center: Troubleshooting Solubility of 2-[(Cyclohexylmethyl)amino]propan-1-ol in DMSO

Welcome to the technical support guide for resolving solubility challenges with 2-[(Cyclohexylmethyl)amino]propan-1-ol in Dimethyl Sulfoxide (DMSO). This document is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights to ensure the successful preparation and use of your compound solutions. Our approach moves beyond simple protocols to explain the causality behind each experimental step, empowering you to make informed decisions in your work.

Section 1: Foundational Knowledge & Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the compound and solvent, setting the stage for more advanced troubleshooting.

Q1: What are the key properties of 2-[(Cyclohexylmethyl)amino]propan-1-ol and how do they influence its solubility?

2-[(Cyclohexylmethyl)amino]propan-1-ol is an organic molecule featuring a cyclohexyl group, a secondary amine, and a primary alcohol. While specific experimental solubility data for this exact molecule is not extensively published, we can infer its behavior from its structural components.

• Lipophilicity: The cyclohexylmethyl group gives the molecule a significant nonpolar, lipophilic character. This is a primary driver for its poor solubility in aqueous solutions.

• Hydrogen Bonding: The amine (-NH-) and hydroxyl (-OH) groups are capable of forming hydrogen bonds, which contributes to its potential solubility in polar solvents.

This dual nature—a large nonpolar region combined with hydrogen-bonding capabilities—suggests that a polar aprotic solvent like DMSO is a logical choice. Based on the structure of similar aminopropanols, the molecule is expected to be a solid at room temperature.[1]

Q2: Why is DMSO the go-to solvent, and what are its critical handling properties?

DMSO is a powerful polar aprotic solvent renowned for its ability to dissolve a vast array of both polar and nonpolar compounds, making it a cornerstone of drug discovery and high-throughput screening.[2][3][4] However, its unique properties are also the source of many solubility issues if not handled correctly.

Property	Implication for Solubility Experiments
High Polarity	Excellent at solvating a wide range of compounds, including those with both polar and nonpolar moieties.
Aprotic Nature	Lacks acidic protons, making it generally non-reactive with many solutes.
Hygroscopicity	CRITICAL: DMSO readily and rapidly absorbs moisture from the atmosphere.[5][6][7] This is the most common cause of solubility failure.
High Freezing Point	~18.5 °C (65.3 °F).[2] This means "room temperature" DMSO may be solid, and solutions are often frozen for storage.
High Boiling Point	~189 °C (372 °F).[2] This makes it difficult to remove from a sample by simple evaporation.

Q3: My compound isn't dissolving, or it precipitated after being clear. What are the most likely reasons?

If you are facing immediate solubility issues, the cause is almost certainly one of the following:

• Water Contamination in DMSO: Even small amounts of absorbed water can dramatically decrease the solubility of lipophilic compounds.[5][7][8] Water alters the solvent structure, making it less favorable for solvating large, nonpolar molecules.[5][8]

• Concentration Exceeds Solubility Limit: You may be attempting to create a supersaturated solution that is thermodynamically unstable.

• Low Temperature: Dissolution can be an endothermic process; attempting to dissolve the compound in cold or room-temperature DMSO that is near its freezing point may be insufficient.[9]

• Insufficient Energy Input: The compound may require more energy (e.g., vortexing, sonication) to break down the crystal lattice and allow the solvent to interact with the molecules.[9][10]

Section 2: A Logical Troubleshooting Workflow

This workflow is designed to systematically identify and resolve the root cause of your solubility problem.

Caption: Systematic workflow for troubleshooting solubility.

Step 1: The Critical Importance of Reagent Quality

No amount of procedural optimization can overcome poor starting materials.

The Enemy: Water in Your DMSO

DMSO's hygroscopicity is its greatest weakness as a solvent for lipophilic compounds. As DMSO absorbs water, it begins to form highly structured complexes with water molecules, often in a 1 DMSO: 2 H₂O ratio.[8][11][12] This structured, more polar environment is less capable of creating the necessary cavities to solvate large, nonpolar molecules like 2-[(Cyclohexylmethyl)amino]propan-1-ol, leading to a sharp decrease in solubility.[5][8]

Caption: Impact of water on DMSO's solvating power.

Self-Validation Checklist for DMSO Quality:

• Use Anhydrous Grade: Always purchase high-purity, anhydrous DMSO.

• Fresh Bottles: Use a new, sealed bottle if solubility issues are persistent. For critical applications, prefer smaller bottles to minimize air exposure over time.[5]

• Proper Storage: Store DMSO tightly sealed in a dry environment, ideally in a desiccator.[5]

• Work Quickly: When dispensing DMSO, do so quickly and reseal the bottle immediately to minimize moisture absorption from the air.

Step 2: A Robust Protocol for Dissolution

If you have confirmed your reagents are high quality, the next step is to ensure your dissolution technique is adequate.

Experimental Protocol: Standard Dissolution

• Equilibration: Allow both the solid compound and the anhydrous DMSO to come to room temperature before opening their containers. This prevents condensation from forming inside the vials.

• Weighing: Accurately weigh the desired amount of 2-[(Cyclohexylmethyl)amino]propan-1-ol into a sterile, appropriately sized vial.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the solid.

• Vigorous Vortexing: Immediately cap the vial and vortex vigorously for 2-5 minutes.[9] Visually inspect the solution against a light source for any undissolved particulates.

Enhancement Techniques for Stubborn Compounds

If the standard protocol is insufficient, apply the following steps sequentially.

Technique	Description	Causality & Rationale
Gentle Warming	Place the vial in a 37°C water bath for 5-10 minutes, with intermittent vortexing.[5][13]	Dissolution is often an endothermic process. Providing thermal energy helps overcome the activation energy required to break the crystal lattice of the solid, increasing the rate and extent of dissolution. Caution: Avoid excessive heat, as it can potentially degrade the compound or the DMSO itself.[2][9]
Sonication	Place the vial in a bath sonicator for 10-15 minutes.[5][10]	Sonication uses high-frequency sound waves to create micro-cavitations in the solvent. The collapse of these bubbles generates localized energy, which physically breaks apart solid aggregates and enhances solvent penetration, making it highly effective for stubborn solids.[10][14][15]

Step 3: Ensuring Long-Term Solution Stability

A solution that is clear initially but precipitates upon storage is a common and frustrating problem. This is often linked to storage conditions and the hygroscopic nature of DMSO.

The Freeze-Thaw Cycle Problem

Each time a DMSO stock solution is frozen and thawed, it is typically exposed to ambient air. This allows for incremental water absorption.[16][17] As the water content increases with each cycle, the compound's solubility limit decreases. Eventually, the concentration of the compound exceeds this new, lower solubility limit, causing it to precipitate out of solution.[5][8][16] Once a compound has crystallized, it exists in a lower energy state and can be significantly more difficult to redissolve.[8][16]

Best Practices for Stock Solution Storage

• Aliquot: Once your stock solution is fully dissolved and clear, immediately aliquot it into single-use volumes in tightly sealed vials. This is the most effective way to minimize both freeze-thaw cycles and repeated exposure to atmospheric moisture.[5]

• Storage Temperature: For short-term storage (up to 1 month), -20°C is generally acceptable. For long-term storage (1-6 months), -80°C is recommended to better preserve compound integrity.[5]

• Inert Gas Overlay (Optional): For highly sensitive compounds, you can displace the air in the vial headspace with an inert gas like argon or nitrogen before sealing to prevent oxidation.

Section 3: Advanced Analytical Methods for Solubility Quantification

For applications requiring precise knowledge of solubility limits, more rigorous analytical methods are necessary.

Protocol: Kinetic Solubility Determination via Nephelometry

This method provides a rapid assessment of the concentration at which a compound begins to precipitate when diluted from a DMSO stock into an aqueous buffer.

• Prepare High-Concentration Stock: Make a high-concentration stock solution (e.g., 20 mM) of your compound in 100% anhydrous DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution in DMSO.

• Aqueous Dilution: Transfer a small, fixed volume from each well of the DMSO plate to a new 96-well plate containing your aqueous assay buffer. Mix well.

• Incubation: Allow the plate to equilibrate for a set period (e.g., 1-2 hours) at room temperature.

• Measurement: Read the plate using a nephelometer, which measures light scattering caused by insoluble particles (precipitate). Alternatively, absorbance at a high wavelength (e.g., >500 nm) can be used as a proxy for turbidity.[13]

• Analysis: The kinetic solubility limit is the highest concentration that does not show a significant increase in light scattering compared to the buffer-only control.

Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

This is the gold standard for determining the thermodynamic solubility of a compound.

• Prepare Suspension: Add an excess amount of the solid compound to a vial containing DMSO, such that a significant amount of undissolved solid remains.

• Equilibration: Seal the vial and agitate it at a constant temperature (e.g., using a shaker or rotator) for an extended period (typically 24-48 hours) to ensure the solution reaches equilibrium.[18]

• Phase Separation: Separate the saturated supernatant from the excess solid. This is a critical step and can be done by either:

  • Centrifugation: Pellet the undissolved solid.

  • Filtration: Use a syringe filter (ensure the filter material does not bind your compound).[19]

• Quantification: Carefully take a known volume of the clear supernatant and dilute it. Analyze the concentration of the compound using a validated analytical method such as HPLC-UV.[20] The measured concentration is the equilibrium solubility.

References

• Ziath Ltd. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement. Retrieved from [Link]

• Kozik, V. (2003). The effect of freeze/thaw cycles on the stability of compounds in DMSO. Journal of Biomolecular Screening, 8(3), 292-304.
• Verma, S., et al. (2021). Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. Molecular Pharmaceutics.
• Lipinski, C. (2005). Compound precipitation from DMSO and the synergy between water uptake and freeze /thaw cycles.
• BenchChem. (2025). Impact of hygroscopic DMSO on Ro 41-0960 solubility.
• (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. American Pharmaceutical Review.
• Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening, 8(3), 292-304.
• Reddit. (2023). Do freeze-thaw cycles damage small molecules dissolved in DMSO?.
• Lee, J., et al. (2004). Kinetics and mechanisms of DMSO (dimethylsulfoxide) degradation by UV/H(2)O(2) process.
• Lund University Publications. (n.d.).
• Hampton Research. (2022). Compound Solubility with Dimethylsulfoxide.
• Wang, H., et al. (2020). Divergent decomposition pathways of DMSO mediated by solvents and additives. The Journal of Organic Chemistry.
• Wikipedia. (n.d.). Dimethyl sulfoxide.
• Technobis Crystallization Systems. (2023). The importance of solubility and how to collect it using dynamic methods.
• Matsunaga, H., et al. (2020). Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO). Organic Process Research & Development, 24(9), 1836-1843.
• Matsunaga, H., et al. (2021). Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO) III: Investigations Regarding the Main Decomposition. Organic Process Research & Development, 25(12), 2736-2743.
• ResearchGate. (2013). Any suggestions for treating DMSO soluble compound in cell culture?.
• BenchChem. (2025). Troubleshooting AN-12-H5 solubility issues in DMSO.
• Chemistry Stack Exchange. (2014). Hygroscopic behaviour of DMSO - how bad is it?.
• Dow Development Labs. (2021). Ask a Formulator: What is the Purpose and Approach to Solubility Studies?.
• Reddit. (2017). My boss ask me to purchase an ultrasonic bath for mixing solution, should I counter suggest a vortex mixer?.
• ResearchGate. (2013). How to deal with the poor solubility of tested compounds in MTT assay?.
• Tetko, I. V., et al. (2006). In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions. Current Drug Discovery Technologies, 3(2), 105-117.
• PubChem. (n.d.). 2-Amino-3-cyclohexylpropan-1-ol.
• Sigma-Aldrich. (n.d.).
• AIP Publishing. (2015).
• ResearchGate. (2025). [Troubleshooting] Can I use vortexing to speed up the dissolution of recombinant proteins?.
• Olechno, J., et al. (2005). In situ DMSO hydration measurements of HTS compound libraries. Journal of Biomolecular Screening, 10(6), 565-572.
• AIP Publishing. (2018).
• ResearchGate. (2020). What are the differences between an ultrasonic homogenizer and a vortex mixer?
• BLDpharm. (n.d.). 1218727-44-6|2-[(2-Methylcyclohexyl)amino]propan-1-ol.
• ACS Publications. (2025). Effect of Water–DMSO Binary Solvent Mixture on the Behavior of an Intrinsically Disordered Protein, β-Casein.
• CAMEO Chemicals - NOAA. (n.d.). 2-AMINO-2-METHYL-1-PROPANOL.
• ResearchGate. (n.d.).
• PMC. (n.d.). Sonication versus Vortexing of Implants for Diagnosis of Prosthetic Joint Infection.
• PubChem. (n.d.). 2-Amino-2-methyl-1-propanol.
• PMC. (n.d.).
• Chem-Impex. (n.d.). 2-Amino-2-methyl-1-propanol.
• The University of Texas at Austin. (n.d.).
• Quora. (2024).
• Engeloch, C., et al. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening, 13(10), 999-1006.
• PMC. (n.d.). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions.
• ResearchGate. (2014). How long can a compound be stable in DMSO for?.
• ResearchGate. (2018). Solubility of drug in DMSO?.
• ResearchGate. (2016). Solubility of compounds slightly soluble or insoluble in DMSO?.

Sources

• 1. 2-Amino-2-methyl-1-propanol | C4H11NO | CID 11807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. quora.com [quora.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. In situ DMSO hydration measurements of HTS compound libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ziath.com [ziath.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. reddit.com [reddit.com]
• 11. pubs.aip.org [pubs.aip.org]
• 12. pubs.aip.org [pubs.aip.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. ziath.com [ziath.com]
• 17. reddit.com [reddit.com]
• 18. lup.lub.lu.se [lup.lub.lu.se]
• 19. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 20. crystallizationsystems.com [crystallizationsystems.com]

Technical Support Center: Troubleshooting & Preventing Oxidation of 2-[(Cyclohexylmethyl)amino]propan-1-ol

Welcome to the dedicated Technical Support Center for handling, storing, and troubleshooting 2-[(Cyclohexylmethyl)amino]propan-1-ol. As a bifunctional molecule containing both a secondary amine and a primary alcohol, it is highly susceptible to atmospheric autoxidation. This guide provides drug development professionals and researchers with field-proven, self-validating protocols to ensure chemical integrity throughout the experimental lifecycle.

Section 1: Mechanistic Insights into Amine Degradation

FAQ 1: What is the primary mechanism of degradation for 2-[(Cyclohexylmethyl)amino]propan-1-ol during storage?

Answer: The primary degradation pathway is the atmospheric autoxidation of the secondary amine moiety. While the primary alcohol group can theoretically oxidize to an aldehyde or carboxylic acid, the secondary amine is kinetically much more reactive toward molecular oxygen under ambient conditions.

The process initiates via hydrogen abstraction from the α-carbon or the amine nitrogen, forming a highly reactive amine radical. Subsequent addition of atmospheric oxygen generates a peroxy radical, which propagates a chain reaction leading to hydroperoxy amides, N-oxides, and potentially imine cleavage products. This autoxidation pathway is well-documented for secondary aliphatic amines and is the leading cause of titer loss and impurity generation during long-term storage [1].

Autoxidation cascade of secondary amines into hydroperoxy amides and N-oxides.

Section 2: Diagnostic Troubleshooting

FAQ 2: How can I analytically confirm if my batch has undergone oxidation?

Answer: Visual inspection is insufficient; while severe oxidation may present as a slight yellowing of the normally colorless liquid or solid, early-stage degradation is invisible to the naked eye. You must rely on chromatographic and spectroscopic methods. Oxidative degradation products typically exhibit altered polarity and mass. For amino alcohols, unexpected peaks in HPLC analysis often indicate the formation of N-oxides or structurally cleaved aldehydes [2].

Table 1: Analytical Signatures of 2-[(Cyclohexylmethyl)amino]propan-1-ol Oxidation

Degradation Product Type	Expected Mass Shift (LC-MS)	HPLC Retention Time Shift (RP-C18)	1H-NMR Signature Changes
N-Oxide	+16 Da (M+16)	Earlier (More polar)	Downfield shift of α-protons (~0.5-1.0 ppm)
Hydroperoxy Amide	+30 to +32 Da	Earlier (More polar)	Broad peak at ~9-10 ppm (OOH), loss of NH
Imine (Cleavage)	-2 Da (M-2)	Variable	New singlet at ~7.5-8.5 ppm (CH=N)
Aldehyde (Alcohol Ox)	-2 Da (M-2)	Later (Less polar)	Distinct aldehyde peak at ~9.5-10.0 ppm

Section 3: Storage & Handling Protocols

FAQ 3: What is the definitive protocol for storing this compound to prevent autoxidation?

Answer: To arrest the autoxidation chain reaction, you must eliminate the key drivers: oxygen, light, and thermal energy. General laboratory storage at room temperature is inadequate for long-term stability [2]. The compound must be stored under a strict inert atmosphere and kept at sub-ambient temperatures. We recommend Argon over Nitrogen due to its higher density, which allows it to effectively blanket the liquid or solid surface.

Step-by-Step Methodology: Establishing a Self-Validating Inert Storage Protocol

Objective: To package and store 2-[(Cyclohexylmethyl)amino]propan-1-ol with <0.1% oxidative degradation over a 12-month period.

• Preparation: Transfer the purified 2-[(Cyclohexylmethyl)amino]propan-1-ol into an amber borosilicate glass vial. Causality: Amber glass blocks UV/visible light, which acts as a radical initiator for H-abstraction.

• Degassing (Sparging): If the compound is in a liquid state or dissolved in a storage solvent, sparge the solution with high-purity Argon (99.999%) for 15 minutes using a stainless-steel needle. For solid forms, place the open vial in a vacuum desiccator.

• Atmosphere Exchange: Apply vacuum (≤10 mbar) for 5 minutes, then backfill with Argon. Repeat this vacuum-purge cycle three times (Schlenk technique) to ensure complete displacement of atmospheric oxygen from the headspace and the compound's matrix.

• Sealing: Cap the vial tightly with a PTFE-lined silicone septum cap while under a positive flow of Argon. Wrap the cap boundary tightly with Parafilm. Causality: PTFE prevents chemical interaction with the septum, while silicone ensures a self-healing, airtight seal.

• Storage: Transfer the sealed vial to a monitored, temperature-controlled environment at 2-8°C (or -20°C for multi-year storage).

• Self-Validation (The Sentinel System): To ensure the protocol is working without risking the main batch, prepare a smaller "sentinel" vial containing the exact same batch and volume, sealed under identical conditions. Perform LC-MS on the sentinel vial every 3 months. If the sentinel remains >99.5% pure, the main stock is verified intact without breaking its protective seal.

Step-by-step workflow for the inert storage and validation of sensitive amino alcohols.

Section 4: Remediation Workflows

FAQ 4: My analytical tests show 2% N-oxide formation. Can I rescue the batch?

Answer: Yes. While catalytic aerobic oxidation of secondary amines can sometimes lead to irreversible adducts depending on the presence of metal catalysts [3], standard atmospheric autoxidation to N-oxides can often be reversed or separated. Because N-oxides are significantly more polar than the parent secondary amine, they can be removed via reverse-phase chromatography or liquid-liquid extraction.

Step-by-Step Methodology: Remediation of Oxidized Amino Alcohols

Objective: Remove polar oxidative degradants (N-oxides, hydroperoxides) from the parent compound to restore >99% purity.

• Dissolution: Dissolve the degraded batch in an organic solvent with moderate polarity, such as ethyl acetate or dichloromethane.

• Aqueous Wash: Wash the organic layer with a mildly basic aqueous solution (e.g., 5% NaHCO3). Causality: The parent 2-[(Cyclohexylmethyl)amino]propan-1-ol will remain in the organic layer, while highly polar N-oxides and cleaved acidic byproducts will partition into the aqueous phase.

• Reduction (Optional Rescue): If N-oxide conversion is high and yield recovery is critical, treat the organic phase with a mild reducing agent (e.g., triphenylphosphine or mild zinc/acetic acid conditions) to reduce the N-oxide back to the secondary amine. Note: This requires subsequent silica gel purification to remove the resulting phosphine oxide or metal salts.

• Drying & Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Re-validation: Run HPLC/LC-MS to confirm purity >99%. Immediately proceed to the Inert Storage Protocol (Section 3) to prevent re-oxidation.

References

• Da Silva, G., et al. "Atmospheric Autoxidation of Amines." Environmental Science & Technology, American Chemical Society, 2020. Available at:[Link]

• Stahl, S. S., et al. "Bioinspired Aerobic Oxidation of Secondary Amines and Nitrogen Heterocycles with a Bifunctional Quinone Catalyst." National Institutes of Health (PMC), 2014. Available at:[Link]

Technical Support Center: Resolving HPLC Baseline Noise in 2-[(Cyclohexylmethyl)amino]propan-1-ol Analysis

Welcome to the Advanced Applications Support Center. Analyzing aliphatic secondary amines like 2-[(Cyclohexylmethyl)amino]propan-1-ol presents unique chromatographic challenges. Because this molecule lacks a conjugated pi-electron system (chromophore), analysts are forced to rely on low-wavelength UV detection (typically 200–210 nm). At these wavelengths, baseline noise is inherently amplified, and standard troubleshooting often falls short.

This guide provides field-proven, mechanistically grounded solutions to stabilize your baseline, optimize your signal-to-noise (S/N) ratio, and ensure robust quantitation.

Diagnostic Workflow for Amine Baseline Noise

Before adjusting your method, use the following logical tree to isolate the root cause of the baseline instability.

Diagnostic workflow for resolving low-UV baseline noise in aliphatic amine HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: Why is my baseline noise so high when analyzing this compound at 210 nm? A1: The noise of a UV detector is inversely proportional to the amount of light falling on the photodiodes[1]. At lower wavelengths (<220 nm), solvents and buffers absorb a significant portion of the UV light[2]. When light transmittance drops, the detector's electronic noise is amplified. Because 2-[(Cyclohexylmethyl)amino]propan-1-ol only absorbs in this high-noise region, any minor contamination or lamp degradation will drastically impact your baseline.

Q2: I am using 0.1% TFA to prevent amine peak tailing. Why is my baseline wavy/sinusoidal? A2: Secondary amines interact strongly with residual silanols on silica columns, requiring strong ion-pairing agents like Trifluoroacetic Acid (TFA) to yield sharp peaks. However, TFA absorbs UV light strongly at 210 nm. If your HPLC pump does not perfectly mix the aqueous and organic phases, it creates localized pockets of high and low TFA concentration[1]. This uneven absorbance passes through the flow cell as a sinusoidal wave.

Q3: Can I use a Quaternary Solvent Manager (QSM) for this method? A3: It is highly discouraged unless strictly necessary. QSMs can introduce small refractive index effects from unused solvent lines, which manifest as severe baseline noise at low UV wavelengths[3]. If you must use a QSM, place all solvent lines in a single mobile phase bottle to equalize the refractive index[3].

Q4: How do I eliminate random, sharp spikes in the baseline? A4: Sharp spikes are typically caused by micro-bubbles outgassing in the flow cell due to pressure drops[2]. Ensure your inline degasser is functioning and add a backpressure restrictor (e.g., a narrow-bore PEEK tubing) to the detector outlet to keep gases dissolved in the highly aqueous mobile phase[4].

Quantitative Data: Solvent & Additive Selection

To minimize photodiode light starvation, solvent selection is critical. Use the table below to select the optimal mobile phase components for 2-[(Cyclohexylmethyl)amino]propan-1-ol.

Solvent / Additive	UV Cut-off (nm)	Noise Contribution at 210 nm	Recommended Action for Amine Analysis
Acetonitrile	190	Low	Preferred organic modifier; maximizes light transmittance[2].
Methanol	205	High	Avoid; causes severe baseline noise and light starvation[1].
Water (LC-MS Grade)	<180	Low	Standard aqueous phase; must be freshly dispensed.
0.1% TFA	~210	Very High	Balance absorbance in Channels A & B to prevent drift[4].
10 mM Acetate	210	High	Avoid if monitoring below 215 nm[2].
10 mM Formate	210	High	Avoid if monitoring below 215 nm[2].

Experimental Protocols

Protocol 1: Self-Validating Mobile Phase Optimization for Low-UV Amine Detection

Causality: Using fresh, high-quality solvents and matching absorbance across gradient channels prevents baseline drift and high-frequency sinusoidal noise caused by mixing inefficiencies[5].

Step 1: Solvent Preparation Prepare Channel A (Aqueous) with 0.1% v/v TFA in LC-MS grade water. Prepare Channel B (Organic) with 0.085% v/v TFA in LC-MS grade Acetonitrile. Note: Less TFA is used in the organic phase because acetonitrile has a lower inherent absorbance than water at 210 nm.

Step 2: Degassing & System Purge Sonicate both phases for 10 minutes under vacuum to prevent flow-cell frothing[1]. Purge all pump lines (including unused ones) with the new mobile phase to eliminate refractive index discrepancies[3].

Step 3: Validation Check 1 (Absorbance Balancing) Bypass the column and connect the pump directly to the detector. Pump 100% Channel A at 1.0 mL/min and zero the detector at 210 nm. Switch to 100% Channel B. Self-Validation: The baseline shift must be <0.05 AU. If the shift is higher, adjust the TFA concentration in Channel B incrementally until the absorbances match.

Step 4: Validation Check 2 (System Cleanliness) Reconnect the column and run a full blank gradient (no injection). Self-Validation: The resulting chromatogram must show an overall drift of <5 mAU and peak-to-peak noise of <0.05 mAU. If sinusoidal noise persists, install a 100 µL or 250 µL static mixer between the pump and injector[4].

Protocol 2: Alternative Pre-Column Derivatization Workflow

Causality: If low-UV noise cannot be overcome due to equipment limitations, derivatizing the secondary amine of 2-[(Cyclohexylmethyl)amino]propan-1-ol with a chromogenic/fluorogenic reagent (e.g., FMOC-Cl) adds a conjugated pi-system. This allows detection at >250 nm or via fluorescence, entirely bypassing the low-UV noise region[6].

Pre-column derivatization workflow to shift amine detection to high-UV/fluorescence.

Step 1: Reagent Preparation Prepare a 10 mM solution of 9-Fluorenylmethyl chloroformate (FMOC-Cl) in anhydrous acetonitrile. Prepare a 0.1 M borate buffer adjusted to pH 8.5.

Step 2: Reaction In a glass autosampler vial, mix 100 µL of the amine sample with 100 µL of the borate buffer. Add 100 µL of the FMOC-Cl solution.

Step 3: Incubation & Quenching Vortex the mixture and allow it to react at room temperature for exactly 20 minutes. Quench the reaction by adding 100 µL of 100 mM glycine to consume any excess FMOC-Cl.

Step 4: Validation Check (Reagent Blank) Self-Validation: Process a blank sample (water instead of the amine) through Steps 1-3. Inject the blank onto the HPLC. The chromatogram must show no interfering peaks at the expected retention time of the derivatized analyte, confirming the reagents are free of amine contamination.

References

• The LCGC Blog: HPLC Diagnostic Skills—Noisy Baselines chromatographyonline.com[Link]

• HPLC Diagnostic Skills Vol I – Noisy Baselines elementlabsolutions.com[Link]

• Why Your HPLC Baseline Drifts—And How to Stop It sepscience.com[Link]

• Baseline noise observed at low UV wavelengths - WKB95837 waters.com[Link]

• Determination of primary and secondary aliphatic amines with high performance liquid chromatography based on the derivatization nih.gov[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. support.waters.com [support.waters.com]
• 4. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 5. labtech.tn [labtech.tn]
• 6. Determination of primary and secondary aliphatic amines with high performance liquid chromatography based on the derivatization using 1,3,5,7-tetramethyl-8-(N-hydroxysuccinimidyl butyric ester)-difluoroboradiaza-s-indacene - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 2-[(Cyclohexylmethyl)amino]propan-1-ol Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing severe bottlenecks when functionalizing highly congested secondary amines. 2-[(Cyclohexylmethyl)amino]propan-1-ol presents a dual synthetic challenge: profound steric hindrance around the nitrogen center and competing chemoselectivity from the primary hydroxyl group.

This guide is designed to move beyond basic troubleshooting. We will explore the causality behind these reaction failures and provide self-validating, field-proven protocols to force these difficult transformations to completion.

Part 1: Core FAQs on Reactivity & Chemoselectivity

Q1: Why does 2-[(Cyclohexylmethyl)amino]propan-1-ol exhibit such severe resistance to standard N-alkylation and N-acylation conditions? A1: The resistance is purely a kinetic barrier driven by steric clash. The nitrogen atom in this molecule is flanked by a bulky cyclohexylmethyl moiety and an alpha-branched 1-hydroxypropan-2-yl chain. While the inductive electron-donating (+I) effects of these alkyl groups technically increase the thermodynamic basicity of the amine, the sheer physical bulk prevents the proper solvation of the transition state and physically blocks the trajectory of incoming electrophiles[1]. Consequently, the activation energy required for a nucleophilic attack is exceptionally high, leading to stalled reactions at room temperature.

Q2: During my acylation attempts, I am isolating O-acylated products instead of the desired N-acylated amides. How do I correct this? A2: This is a classic chemoselectivity failure. Your molecule contains both a sterically hindered secondary amine and a relatively unhindered primary alcohol. Kinetically, the less hindered oxygen acts as a superior nucleophile compared to the sterically blocked nitrogen. To resolve this, you must adopt a sequential protection strategy. Transiently protect the primary alcohol (e.g., using a tert-butyldimethylsilyl (TBS) ether) before attempting the N-acylation. Once the oxygen is masked, you can apply aggressive coupling conditions to force the N-acylation without risking side reactions.

Part 2: Logical Workflows & Visualizations

To systematically overcome these barriers, follow the decision matrix below.

Decision matrix for functionalizing 2-[(Cyclohexylmethyl)amino]propan-1-ol.

Part 3: Troubleshooting Guides & Self-Validating Protocols

Troubleshooting Guide A: Failed Amide Coupling (N-Acylation)

Symptom: Standard coupling reagents (e.g., DCC, EDC, HBTU) fail to form the amide bond, leaving unreacted starting materials even after 24 hours. Root Cause: Reagents like HBTU form intermediate active esters that are too bulky to be attacked by the highly congested secondary nitrogen. Solution: Transition to HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)[2]. The nitrogen atom at the 7-position of the HOAt ring in HATU provides a "neighboring group effect." It acts as an internal base to hydrogen-bond with the incoming hindered amine, precisely orienting it for nucleophilic attack and dramatically lowering the activation energy[3].

Mechanistic pathway of HATU-mediated coupling overcoming steric hindrance.

Protocol 1: High-Efficiency HATU Amide Coupling

Prerequisite: Ensure the primary alcohol of the amine is TBS-protected.

• Activation: In a dry flask under argon, dissolve the carboxylic acid (1.2 equiv) and HATU (1.2 equiv) in anhydrous DMF (to reach 0.2 M concentration)[4].

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv). Stir for 5 minutes at room temperature.

  • Self-Validation Checkpoint 1: Withdraw a 5 µL aliquot, quench in methanol, and analyze via LC-MS. You should observe the mass of the methyl ester, confirming the successful formation of the OAt active ester. If unreacted acid remains, your HATU may be degraded by moisture.

• Amine Addition: Add the protected 2-[(Cyclohexylmethyl)amino]propan-1-ol (1.0 equiv) dropwise.

• Thermal Push: Heat the reaction to 60 °C for 4 hours.

  • Self-Validation Checkpoint 2: Monitor via LC-MS. If the OAt ester mass persists without product formation, the steric barrier is still too high. Transfer to a microwave reactor and irradiate at 80 °C for 15 minutes.

• Workup: Dilute with ethyl acetate, wash extensively with 5% LiCl (to remove DMF) and brine, dry over Na₂SO₄, and purify via flash chromatography.

Troubleshooting Guide B: Stalled N-Alkylation / Cross-Coupling

Symptom: Direct alkylation or Buchwald-Hartwig aminations yield <20% product, with heavy recovery of the secondary amine. Root Cause: The reductive elimination step (in Pd-catalysis) or the direct Sₙ2 substitution barrier is insurmountable under conventional thermal heating due to steric clash[5]. Solution: Implement Microwave-Assisted Organic Synthesis (MAOS). Microwave irradiation provides rapid, localized superheating that effectively overcomes high kinetic barriers without degrading the catalyst over long exposure times[5].

Protocol 2: Microwave-Assisted N-Alkylation

• Reagent Loading: In a 10 mL microwave-safe vial, combine 2-[(Cyclohexylmethyl)amino]propan-1-ol (1.0 equiv), the alkyl/aryl halide (1.2 equiv), and sodium tert-butoxide (2.2 equiv)[5]. (Note: If performing cross-coupling, add 5 mol% Pd₂(dba)₃ and 7 mol% XPhos).

• Solvent: Suspend the mixture in anhydrous toluene (2 mL per mmol of amine).

• Irradiation: Seal the vial under argon. Irradiate in a microwave reactor at 150 °C for 20 minutes at a power setting of 200 W[5].

• Validation & Workup: Cool to room temperature.

  • Self-Validation Checkpoint: Analyze the crude mixture via GC-MS. The disappearance of the secondary amine mass (m/z ~171.28) confirms successful C-N bond formation. If starting material persists alongside dehalogenated byproducts, increase the microwave hold time by 10 minutes.

• Purification: Dilute with dichloromethane (DCM), wash with water, dry over anhydrous Na₂SO₄, filter, and concentrate for chromatography.

Part 4: Quantitative Data Summary

The table below summarizes the expected performance of various methodologies when applied to highly hindered secondary amines like 2-[(Cyclohexylmethyl)amino]propan-1-ol. Relying on conventional heating and standard reagents is highly inefficient for this substrate class.

Reaction Type	Reagent / Catalyst	Heating Method	Reaction Time	Average Yield (%)
N-Acylation	HBTU / DIPEA	Conventional (25 °C)	24 h	< 15%
N-Acylation	HATU / DIPEA	Conventional (25 °C)	12 h	45 - 60%
N-Acylation	HATU / DIPEA	Microwave (80 °C)	15 min	85 - 95%
N-Alkylation	Alkyl Bromide / K₂CO₃	Conventional (80 °C)	24 h	< 20%
N-Alkylation	Alkyl Bromide / t-BuONa	Microwave (150 °C)	20 min	70 - 89%

Data synthesized from benchmark studies on sterically hindered secondary amines[2][3][5].

Part 5: References

• "Chemical Properties of Amines." CK-12 Foundation. Available at:[Link]

• "Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds." ACS Publications. Available at:[Link]

• "Functionalized Zoxopiperazines from amino acids." Bibliothèque et Archives Canada. Available at:[Link]

• "Uronium/Guanidinium Salts." Thieme Connect. Available at:[Link]

• "Alternative Chemistries for the Synthesis of Thrombospondin-1 Type 1 Repeats." PMC - National Institutes of Health. Available at:[Link]

Sources

• 1. CK12-Foundation [flexbooks.ck12.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. collectionscanada.gc.ca [collectionscanada.gc.ca]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Handling Moisture Sensitivity of 2-[(Cyclohexylmethyl)amino]propan-1-ol

Welcome to the Technical Support Center. As a bifunctional molecule containing both a secondary amine and a primary aliphatic alcohol, 2-[(Cyclohexylmethyl)amino]propan-1-ol is highly hygroscopic. Absorbed atmospheric moisture can severely compromise downstream synthetic applications, such as peptide coupling, organometallic catalysis, or esterification.

This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies, validated protocols, and mechanistic insights to ensure anhydrous integrity.

Diagnostic & Handling Workflow

Logical workflow for diagnosing and managing moisture in 2-[(Cyclohexylmethyl)amino]propan-1-ol.

Troubleshooting & FAQs

Q1: Why is 2-[(Cyclohexylmethyl)amino]propan-1-ol so prone to moisture absorption, and how does it cause my amidation reactions to fail? A1: The hygroscopicity of this compound stems from its strong hydrogen-bonding network. Both the secondary amine (-NH-) and the hydroxyl group (-OH) act as hydrogen-bond donors and acceptors, readily sequestering water molecules from ambient air to form stable hydrates. In amidation reactions utilizing coupling reagents (e.g., HATU, EDC), the coupling reagent activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. The secondary amine in this molecule is sterically hindered by the bulky cyclohexylmethyl group, making it a kinetically slower nucleophile. If water is present, it easily outcompetes the hindered amine, hydrolyzing the active ester back to the starting material and destroying the coupling reagent. This causality makes rigorous moisture control (<500 ppm) exceptionally critical for sensitive reagents as noted by[1].

Q2: I am using Karl Fischer (KF) titration to check the moisture content, but the endpoint is sluggish and the results are inconsistent. What is going wrong? A2: You are experiencing a pH-induced stoichiometric shift. The standard Karl Fischer reaction relies on the oxidation of sulfur dioxide by iodine in the presence of water and a base (traditionally pyridine, now typically imidazole) as explained by [2]. The optimal pH for this reaction is strictly between 5.0 and 7.5 according to [3]. Because 2-[(Cyclohexylmethyl)amino]propan-1-ol is a strong secondary aliphatic amine, it raises the pH of the titration cell >8.0. Under basic conditions, iodine is consumed by parasitic side pathways, leading to sluggish endpoints and falsely high water content readings[2]. Resolution: You must buffer the KF working medium with a weak acid (see Protocol A).

Q3: My batch has absorbed significant moisture (>2000 ppm). What is the most effective way to dry it without causing degradation? A3: Static drying over activated 3Å molecular sieves is the most effective and least destructive method. Distillation can be problematic due to the high boiling point and potential for thermal degradation or oxidation of the amine. The 3Å pore size is critical; it is large enough to trap water molecules (2.8 Å) but strictly excludes the bulky cyclohexylmethyl and propanol moieties, preventing product entrapment or surface-catalyzed side reactions.

Q4: How should I transfer the dried reagent to my reaction flask to prevent re-exposure to atmospheric moisture? A4: You must utilize Schlenk line techniques or an inert glovebox. For transferring liquid reagents, the purge-and-syringe or cannula transfer methods are standard, as detailed in [4]. By maintaining a slight positive pressure of inert gas (nitrogen or argon), you actively prevent the ingress of humid laboratory air[4].

Quantitative Data: Moisture Limits & Drying Efficacy

Parameter	Target Threshold / Value	Scientific Rationale
Critical Moisture Limit	< 500 ppm	Prevents hydrolysis of O-acylisourea intermediates during amidation reactions.
KF Titration Optimal pH	5.0 – 7.5	Ensures 1:1 stoichiometry of H₂O to I₂; prevents parasitic side reactions[3].
3Å Sieve Pore Size	~3.0 Å	Excludes secondary amine and propanol groups; selectively traps water (2.8 Å kinetic diameter).
Sieve Activation Temp	300 °C (under vacuum)	Desorbs bound water from zeolite cavities without collapsing the crystalline lattice.

Step-by-Step Methodologies

Protocol A: Self-Validating Karl Fischer Titration for Basic Amino Alcohols

Objective: Accurately quantify moisture in 2-[(Cyclohexylmethyl)amino]propan-1-ol while neutralizing its basicity to prevent stoichiometric drift.

• Solvent Preparation: Add 40 mL of anhydrous methanol to the KF titration vessel.

• Buffer Addition (The Self-Validating Step): Add 5 grams of anhydrous salicylic acid or benzoic acid to the methanol. Causality: This pre-neutralizes the working medium. By buffering the solution, you create a self-validating environment where the addition of the highly basic amino alcohol will not push the pH above 7.5, ensuring the iodine-water reaction remains strictly equimolar.

• Pre-Titration: Titrate the buffered solvent mixture to a stable endpoint to eliminate residual moisture from the system and the added acid.

• Sample Injection: Using a dry, gas-tight syringe, inject 1.0 mL of 2-[(Cyclohexylmethyl)amino]propan-1-ol into the vessel.

• Titration & Verification: Run the titration. A crisp, rapid endpoint validates that the pH was successfully maintained. If the endpoint drifts, increase the buffer concentration in subsequent runs.

Protocol B: Anhydrous Schlenk Line Transfer (Syringe Method)

Objective: Transfer the dried amino alcohol without atmospheric contamination.

• Purge Cycle: Attach a dry Schlenk flask to the Schlenk line. Perform three vacuum/argon pump-purge cycles to evacuate ambient moisture[4].

• Syringe Preparation: Equip a gas-tight syringe with a long (100–120 mm) needle. Pierce the septum of the receiving flask, draw in argon, and expel it outside. Repeat three times to purge the needle dead volume.

• Reagent Extraction: Insert the purged needle into the septum of the amino alcohol storage flask (kept under positive argon pressure). Slowly withdraw the required volume. Causality: Drawing slowly prevents cavitation and the pulling of a vacuum inside the syringe, which could otherwise suck in ambient humid air through the plunger seal.

• Transfer: Transfer the needle back to the reaction flask and inject the reagent dropwise.

References

• [3] What Is Karl Fischer Titration? Mettler Toledo. Available at:[Link]

• [2] The Basics of Karl Fischer Titration. Quveon. Available at:[Link]

• [4] An Illustrated Guide to Schlenk Line Techniques. Organometallics (ACS Publications). Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. quveon.com [quveon.com]
• 3. mt.com [mt.com]
• 4. pubs.acs.org [pubs.acs.org]

Validation & Comparative

1H NMR Chemical Shifts for 2-[(Cyclohexylmethyl)amino]propan-1-ol: A Comparative Validation Guide

As a Senior Application Scientist in drug development, I frequently encounter the need to rigorously validate the structural integrity of Active Pharmaceutical Ingredient (API) intermediates. 2-[(Cyclohexylmethyl)amino]propan-1-ol is a prime example of an intermediate that presents unique spectroscopic challenges—namely, the presence of a chiral center, diastereotopic protons, and multiple exchangeable sites.

This guide objectively compares in-silico NMR prediction software against empirical data and evaluates the critical impact of solvent selection (CDCl₃ vs. DMSO-d₆) on spectral resolution. By treating NMR acquisition as a self-validating system, we can establish a robust methodology for structural confirmation.

Structural Analysis & Spin System Causality

Before acquiring empirical data, a rigorous structural analysis is required to establish the expected spin systems. 2-[(Cyclohexylmethyl)amino]propan-1-ol consists of a lipophilic cyclohexyl ring connected via a methylene bridge to a secondary amine, which is further attached to a propan-1-ol backbone.

The most critical feature of this molecule is the C2 chiral center (-CH(CH₃)-). The adjacent methylene protons (-CH₂-OH) are diastereotopic . Because they reside in permanently distinct chemical environments that cannot be interconverted by bond rotation or symmetry operations, they are chemically non-equivalent[1]. Consequently, instead of a simple doublet or triplet, these protons couple to each other and to the adjacent methine proton, forming a complex ABX spin system[2].

Fig 1. Spin system network highlighting diastereotopic protons and exchangeable sites.

In-Silico Prediction vs. Empirical Validation

To create a self-validating workflow, empirical data must be orthogonally verified against predictive models. However, not all prediction software is created equal.

• ChemDraw (ChemNMR): Relies primarily on linear additivity rules and base values[3]. While excellent for flat, simple aromatics, it often struggles to accurately predict the complex splitting patterns of diastereotopic protons.

• MestReNova (Mnova) / NMRShiftDB: Utilizes Hierarchical Organisation of Spherical Environments (HOSE) codes combined with neural networks[4]. This approach is highly sensitive to 3D stereochemistry and provides a much closer approximation of diastereotopic ABX systems.

Table 1: Quantitative Comparison of Prediction Models vs. Expected Empirical Data (CDCl₃)

Proton Environment	Multiplicity	Integration	ChemDraw Prediction (ppm)	Mnova Prediction (ppm)	Expected Empirical (ppm)
-CH₃	Doublet (d)	3H	1.02	1.06	~1.05
Cyclohexyl Ring	Multiplet (m)	11H	0.90 - 1.75	0.85 - 1.80	0.80 - 1.80
Cy-CH₂-N	Doublet (d)	2H	2.50	2.42	~2.45
-CH(CH₃)- (C2)	Multiplet (m)	1H	2.90	2.81	~2.85
-CH₂-OH (Diastereotopic)	dd, dd	2H	3.30, 3.50	3.28, 3.58	~3.25, ~3.55
-NH / -OH	Broad Singlet	2H	Variable	Variable	~2.50 (Concentration dep.)

Insight: Mnova's neural network approach more accurately captures the ~0.3 ppm separation between the two diastereotopic protons of the hydroxymethyl group, whereas linear additivity models often collapse them or underestimate the chemical shift difference.

Solvent System Comparison: CDCl₃ vs. DMSO-d₆

The choice of deuterated solvent fundamentally alters the behavior of the exchangeable amine (-NH) and hydroxyl (-OH) protons.

• CDCl₃ (Chloroform-d): A non-polar solvent with poor hydrogen-bonding capability. In CDCl₃, intermolecular proton exchange is rapid on the NMR timescale. Consequently, the -NH and -OH protons typically appear as a merged, broad singlet, and their coupling to adjacent carbon-bound protons is lost[5].

• DMSO-d₆ (Dimethyl Sulfoxide-d₆): A highly polar solvent and a strong hydrogen-bond acceptor. DMSO effectively "locks" the exchangeable protons via hydrogen bonding, drastically slowing down the exchange rate[6]. This sharpens the -NH and -OH signals, shifts them downfield, and frequently reveals fine scalar coupling (e.g., the -OH proton splitting into a triplet due to coupling with the adjacent -CH₂- group).

Table 2: Solvent Effects on Exchangeable Protons

Feature	CDCl₃	DMSO-d₆	Causality
-OH / -NH Signals	Broad, often merged	Sharp, distinct peaks	DMSO H-bonding slows proton exchange[6].
Chemical Shift	~2.0 - 3.0 ppm	~4.0 - 5.0 ppm	H-bonding deshields the protons, shifting them downfield.
Scalar Coupling	Not observed	Observable (e.g., OH triplet)	Slow exchange prevents decoupling of adjacent spin systems.

Step-by-Step Experimental Protocol

To ensure a self-validating acquisition, the following protocol controls for concentration, relaxation, and field homogeneity.

Step 1: Sample Preparation

• Weigh exactly 10-15 mg of 2-[(Cyclohexylmethyl)amino]propan-1-ol. Causality: This mass provides an optimal Signal-to-Noise Ratio (SNR) for a 1D ¹H experiment without causing concentration-dependent line broadening or shifting of exchangeable protons.

• Dissolve thoroughly in 0.6 mL of the chosen deuterated solvent (CDCl₃ or DMSO-d₆) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer to a high-precision 5 mm NMR tube.

Step 2: Instrument Setup & Tuning

• Insert the sample into a 400 MHz (or higher) NMR spectrometer at 298 K.

• Lock the magnetic field to the deuterium resonance of the solvent. Causality: This prevents B₀ field drift over the course of the acquisition.

• Perform gradient shimming (Z1-Z5). Causality: A perfectly homogeneous magnetic field is critical for resolving the fine ABX coupling constants of the diastereotopic -CH₂-OH protons.

Step 3: Acquisition Parameters

• Pulse Sequence: Standard 1D proton (e.g., zg30).

• Relaxation Delay (D1): Set to 1.5 - 2.0 seconds. Causality: Ensures full longitudinal relaxation (T1) of all protons between pulses, guaranteeing accurate integration for the 11H cyclohexyl multiplet vs. the 3H methyl doublet.

• Scans (NS): 16 scans.

Step 4: Data Processing

• Apply a 0.3 Hz exponential line broadening window function before Fourier Transform (FT). Causality: Enhances SNR by filtering out high-frequency noise in the Free Induction Decay (FID).

• Manually correct zero-order and first-order phase to ensure symmetrical Lorentzian peak shapes.

• Calibrate the chemical shift scale by setting the TMS peak to exactly 0.00 ppm, and orthogonally verify using the residual solvent peak (7.26 ppm for CDCl₃; 2.50 ppm for DMSO-d₆)[7].

Fig 2. Self-validating NMR workflow comparing empirical acquisition with in-silico prediction.

References

• Deciding which is the best 1H NMR predictor for organic compounds using statistical tools. Académie des Sciences / Semantic Scholar. Available at:[Link]

• Diastereotopic Protons in 1H NMR Spectroscopy: Examples. Master Organic Chemistry. Available at:[Link]

• Magnetic susceptibility measurement by NMR: 2. The magnetic susceptibility of NMR solvents and their chemical shifts. ResearchGate. Available at:[Link]

• NMR Spectra of Hydroxylamines, Oximes and Hydroxamic Acids (Solvent Effects). ResearchGate. Available at:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 5. 7-(Benzyloxy)-4-hydroxy-5-methoxycoumarin | Benchchem [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to N-Substituted Propanolamines: Cyclohexylmethyl vs. Benzyl Derivatives

A Senior Application Scientist's Field Guide for Medicinal Chemists and Pharmacologists

In the landscape of drug discovery, the β-amino alcohol scaffold is a privileged motif, forming the core of numerous pharmacologically active molecules, most notably the β-blockers. The identity of the substituent on the amino group is a critical determinant of a compound's affinity, selectivity, and pharmacokinetic properties.[1][2] This guide provides an in-depth comparison of two key N-substituent classes: the aliphatic, flexible N-cyclohexylmethyl group and the aromatic, planar N-benzyl group on the 2-amino-1-propanol backbone.

This analysis will delve into the nuances of their synthesis, physicochemical characteristics, and biological activities, offering experimental insights to guide researchers in their selection and design of novel therapeutics.

Comparative Synthesis and Physicochemical Properties

The synthesis of both 2-[(Cyclohexylmethyl)amino]propan-1-ol and its benzylamino propanol counterparts is most commonly and efficiently achieved through reductive amination.[3][] This cornerstone reaction of medicinal chemistry involves the condensation of a primary amine with a carbonyl compound to form an imine, which is then reduced in situ to the desired secondary amine.

The choice between the cyclohexylmethyl and benzyl moiety significantly influences the physicochemical properties of the resulting molecule, primarily its lipophilicity and conformational flexibility.

Property	N-Cyclohexylmethyl Derivative	N-Benzyl Derivative	Rationale & Implications
Lipophilicity (LogP)	Higher	Lower	The saturated, non-polar cyclohexyl ring generally increases lipophilicity more than the planar phenyl ring. This impacts solubility, membrane permeability, and potential for metabolism.[5]
Conformational Flexibility	High	Moderate	The cyclohexane ring exists in a dynamic chair-boat equilibrium, allowing the substituent to explore a wider conformational space. The benzyl group is more rigid and planar. This can affect receptor binding and fit.[6]
Potential for π-Interactions	None	High	The aromatic benzyl group can engage in π-π stacking or cation-π interactions with aromatic residues in a receptor binding pocket, which is a key interaction for many ligands.[7] The cyclohexyl group cannot.
Metabolic Stability	Generally Higher	Susceptible to Aromatic Oxidation	Benzene rings are common sites for metabolic oxidation by cytochrome P450 enzymes. Saturated rings like cyclohexane are often more metabolically robust, though they can be hydroxylated.[5]

The decision to use a cyclohexyl versus a phenyl group can be strategic. While π-stacking is often considered optimal, studies have shown that replacing a phenyl with a cyclohexyl group can sometimes lead to equal or even improved binding affinities, potentially by offering more three-dimensional contact points with the target protein.[6][7]

Visualizing the Synthetic Workflow

A generalized synthetic workflow for these compounds via reductive amination is depicted below. This process is highly reliable and adaptable for library synthesis.

Sources

• 1. pharmacy180.com [pharmacy180.com]
• 2. Structure-activity relationships as a response to the pharmacological differences in beta-receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 5. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 6. img01.pharmablock.com [img01.pharmablock.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Predictive Guide to the LC-MS Fragmentation Pathways of 2-[(Cyclohexylmethyl)amino]propan-1-ol

Introduction

The structure of 2-[(Cyclohexylmethyl)amino]propan-1-ol contains key functional groups that will dictate its fragmentation in a mass spectrometer: a secondary amine, a primary alcohol, and a cyclohexyl moiety. Under electrospray ionization (ESI) in positive ion mode, the molecule is expected to readily protonate, primarily at the more basic nitrogen atom, to form the [M+H]⁺ ion. Subsequent fragmentation of this precursor ion via CID will provide characteristic product ions that can be used for its identification and structural confirmation.

Predicted Fragmentation Pathways

The fragmentation of protonated 2-[(Cyclohexylmethyl)amino]propan-1-ol is anticipated to be governed by established principles of gas-phase ion chemistry, primarily involving charge-directed fragmentations.[4][5] The most probable fragmentation routes include α-cleavage adjacent to the nitrogen and oxygen atoms, dehydration, and cleavage within the cyclohexyl ring.

α-Cleavage Adjacent to the Amine

Aliphatic amines are well-known to undergo characteristic α-cleavage, which involves the cleavage of a C-C bond adjacent to the nitrogen atom.[2][6] This process is favorable as it leads to the formation of a resonance-stabilized iminium ion. For 2-[(Cyclohexylmethyl)amino]propan-1-ol, two primary α-cleavage pathways initiated at the nitrogen are plausible.

Pathway A: Cleavage of the Cyclohexylmethyl Group

This pathway involves the homolytic cleavage of the bond between the nitrogen and the methylene bridge of the cyclohexylmethyl group. This would result in the formation of a stable cyclohexylmethyl radical and a protonated 2-aminopropan-1-ol fragment.

Pathway B: Cleavage of the Propanol Sidechain

Alternatively, α-cleavage can occur on the other side of the nitrogen atom, leading to the loss of the propanol substituent. This would generate a different iminium ion containing the cyclohexylmethyl group.

Caption: Predicted α-cleavage pathways at the oxygen atom.

Dehydration: Loss of Water

A common fragmentation pathway for alcohols in mass spectrometry is the neutral loss of a water molecule (18 Da). [2][3]This dehydration process typically results in the formation of a stable carbocation. For 2-[(Cyclohexylmethyl)amino]propan-1-ol, the loss of the hydroxyl group and a proton from an adjacent carbon would lead to the formation of a dehydrated [M+H-H₂O]⁺ ion.

Fragmentation of the Cyclohexyl Ring

Saturated cyclic systems like the cyclohexyl group can undergo ring-opening followed by subsequent fragmentation. This can lead to a series of neutral losses of ethylene (28 Da) or other small hydrocarbon fragments. These fragmentation pathways are generally less specific than the charge-directed cleavages but can provide additional structural information.

Comparative Summary of Predicted Fragment Ions

The following table summarizes the predicted key fragment ions for 2-[(Cyclohexylmethyl)amino]propan-1-ol, their proposed origin, and their expected mass-to-charge ratio (m/z).

Predicted Fragment Ion	Proposed Fragmentation Pathway	Neutral Loss	Predicted m/z
[M+H]⁺	Protonated molecule	-	186.18
[M+H-H₂O]⁺	Dehydration	H₂O (18.01)	168.17
Fragment A	α-Cleavage at N (Pathway A)	C₇H₁₃• (97.10)	89.08
Fragment B	α-Cleavage at N (Pathway B)	C₃H₇O• (59.05)	127.13
Fragment C	α-Cleavage at O	C₈H₁₆N• (126.13)	31.02
Fragment D	α-Cleavage at O	CH₂OH• (31.02)	155.16

Experimental Protocol for LC-MS/MS Analysis

To experimentally verify these predicted fragmentation pathways, the following protocol is recommended.

Sample Preparation

• Prepare a 1 mg/mL stock solution of 2-[(Cyclohexylmethyl)amino]propan-1-ol in methanol.

• Dilute the stock solution to a final concentration of 1 µg/mL with a 50:50 mixture of mobile phase A and mobile phase B.

Liquid Chromatography Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to ensure separation from any impurities, for example, 5% to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• Column Temperature: 40 °C.

Mass Spectrometry Conditions

• Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole, Q-TOF, or Orbitrap) equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• MS1 Scan Range: m/z 50-500.

• Product Ion Scan (MS/MS):

  • Precursor Ion: m/z 186.18.

  • Collision Gas: Argon.

  • Collision Energy: Ramped collision energy (e.g., 10-40 eV) to observe a wide range of fragment ions.

Sources

• 1. Fragmentation study of aminoalcohol-diterpenoid alkaloids by electrospray ionization time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.miamioh.edu [chemistry.miamioh.edu]

FTIR spectroscopy reference peaks for 2-[(Cyclohexylmethyl)amino]propan-1-ol

As a Senior Application Scientist, evaluating the structural integrity of complex pharmaceutical intermediates requires moving beyond simple peak-matching. We must understand the fundamental vibrational mechanics dictated by the molecule's architecture.

2-[(Cyclohexylmethyl)amino]propan-1-ol is a bifunctional aliphatic compound featuring a secondary amine, a primary alcohol, and a bulky, lipophilic cyclohexyl ring. In drug development and synthetic scale-up, Fourier Transform Infrared (FTIR) spectroscopy is the frontline analytical tool used to confirm the successful coupling of these moieties (e.g., via reductive amination) and to distinguish the product from unreacted starting materials.

This guide provides an objective, mechanistic comparison of the target compound against its foundational structural analogs, supported by a self-validating experimental workflow.

Structural Deconstruction & Vibrational Causality

To interpret the FTIR spectrum of 2-[(Cyclohexylmethyl)amino]propan-1-ol, we must analyze how its specific functional groups interact to alter standard vibrational frequencies:

• The Hydrogen-Bonding Network (3200–3400 cm⁻¹): The molecule contains both an –OH (donor/acceptor) and an –NH (donor/acceptor). In a condensed phase (neat liquid or solid), these groups form an extensive intermolecular hydrogen-bonding network. This interaction drastically broadens the O–H stretching band (~3350 cm⁻¹). Because it is a secondary amine, the N–H stretch yields only a single, weak absorption band (~3280 cm⁻¹) that is typically subsumed as a shoulder within the dominant O–H envelope.

• Steric Dominance in the Aliphatic Region (2800–3000 cm⁻¹): The massive sp³ carbon footprint of the cyclohexylmethyl group dominates the C–H stretching region. The asymmetric and symmetric CH₂ stretches from the ring (~2920 cm⁻¹ and ~2850 cm⁻¹) will exhibit high molar absorptivity, completely dwarfing the weaker CH₃ stretch from the propanol backbone.

• Chiral Blindness: While the compound possesses a chiral center at the C2 position, standard unpolarized FTIR cannot distinguish between enantiomers. If stereochemical differentiation is required, the analytical pipeline must pivot to Vibrational Circular Dichroism (VCD) or Raman Optical Activity (ROA), as established in foundational spectroscopic studies on the parent 2-amino-1-propanol scaffold[2].

Comparative FTIR Analysis: Target vs. Alternatives

To objectively validate the synthesis of 2-[(Cyclohexylmethyl)amino]propan-1-ol, we compare its theoretical spectral profile against two commercially available, structurally related building blocks:

• Alternative A: 2-Amino-1-propanol (Lacks the cyclohexyl ring; possesses a primary amine).

• Alternative B: Cyclohexanemethylamine (Lacks the propanol backbone; possesses a primary amine).

By comparing these alternatives, we can isolate the specific spectral contributions of the secondary amine and the cycloalkane ring [1].

Quantitative Peak Comparison Table

Functional Group / Mode	2-[(Cyclohexylmethyl)amino]propan-1-ol (Target)	2-Amino-1-propanol (Alternative A)	Cyclohexanemethylamine (Alternative B)
O–H Stretch	~3350 cm⁻¹ (Broad, strong; H-bonded)	~3350 cm⁻¹ (Broad, strong)	Absent (Serves as negative control)
N–H Stretch	~3280 cm⁻¹ (Single weak shoulder; secondary amine)	~3300, ~3200 cm⁻¹ (Distinct doublet; primary amine)	~3330, ~3250 cm⁻¹ (Distinct doublet; primary amine)
C–H Stretch (sp³)	2920, 2850 cm⁻¹ (Dominant, strong; driven by cyclohexyl CH₂)	2960, 2870 cm⁻¹ (Weaker; driven by backbone CH₃/CH₂)	2920, 2850 cm⁻¹ (Dominant, strong; driven by cyclohexyl CH₂)
N–H Bend (Scissoring)	~1550 cm⁻¹ (Weak; characteristic of secondary amines)	~1590 cm⁻¹ (Strong; primary amine scissoring)	~1600 cm⁻¹ (Strong; primary amine scissoring)
C–O Stretch	~1050 cm⁻¹ (Strong; primary alcohol)	~1050 cm⁻¹ (Strong; primary alcohol)	Absent

Causality Insight: The successful formation of the target compound is confirmed by the loss of the primary amine N-H doublet (present in both alternatives) and the emergence of the dominant 2920/2850 cm⁻¹ C-H stretching bands alongside the 1050 cm⁻¹ C-O stretch.

Experimental Protocol: High-Resolution ATR-FTIR Workflow

To eliminate moisture artifacts and sample preparation errors (such as those introduced by hygroscopic KBr pellets), Attenuated Total Reflectance (ATR) FTIR is the gold standard. However, ATR protocols must be self-validating.

According to established spectroscopic troubleshooting principles, negative peaks in a final absorbance spectrum are a direct indication of background contamination [3]. The following protocol integrates a mandatory validation loop to ensure spectral trustworthiness.

Step-by-Step Methodology

• System Initialization: Purge the FTIR optical bench with dry nitrogen for 30 minutes to eliminate atmospheric H₂O and CO₂ interferences.

• Crystal Preparation: Clean the single-reflection diamond ATR crystal using spectroscopic-grade isopropanol and a lint-free wipe. Allow the solvent to fully evaporate.

• Background Validation (Critical Step): Collect a 32-scan background spectrum. Review the background visually; if residual organic peaks are present, repeat Step 2.

• Sample Application: Deposit 1–2 drops (or ~2 mg if solid/viscous) of 2-[(Cyclohexylmethyl)amino]propan-1-ol directly onto the diamond crystal. Ensure intimate contact with the evanescent wave using the pressure anvil.

• Acquisition: Collect 32 scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.

• Data Processing: Apply an ATR Correction algorithm . Because the depth of penetration ( dp​ ) of the IR beam is wavelength-dependent (penetrating deeper at lower wavenumbers), this correction is mathematically required to make the relative peak intensities comparable to standard transmission spectra [2].

Figure 1: Self-validating ATR-FTIR workflow ensuring spectral integrity.

References

• Title: Cyclohexanemethylamine - the NIST WebBook Source: National Institute of Standards and Technology (NIST) URL: [Link]

• Title: An Experimental Comparison of Vibrational Circular Dichroism and Raman Optical Activity with 1-Amino-2-propanol and 2-Amino-1-propanol as Model Compounds Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

GC-MS Purity Validation for 2-[(Cyclohexylmethyl)amino]propan-1-ol: A Comparative Methodological Guide

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when validating the purity of bifunctional molecules. 2-[(Cyclohexylmethyl)amino]propan-1-ol presents a classic chromatographic challenge: it contains both a sterically hindered secondary amine and an aliphatic hydroxyl group.

When introduced into a standard Gas Chromatography-Mass Spectrometry (GC-MS) system, the active protons on these functional groups act as strong hydrogen bond donors. They interact aggressively with residual silanol (Si-OH) sites in the GC inlet liner and the column's stationary phase [1]. This interaction breaks the fundamental requirement for sharp, Gaussian peak shapes, resulting in severe peak tailing, unpredictable retention time shifts, thermal degradation, and compromised Limits of Quantitation (LOQ).

To establish a robust, self-validating analytical method, direct injection must be abandoned in favor of chemical derivatization. This guide objectively compares the two premier derivatization strategies—Silylation and Fluorinated Acylation—and provides self-validating experimental protocols to ensure absolute scientific integrity.

Methodological Comparison: Silylation vs. Acylation

The objective of derivatization is to mask active protons, thereby increasing the molecule's volatility and thermal stability[2]. The choice of derivatizing agent dictates the method's sensitivity and application scope.

Silylation via BSTFA + 1% TMCS (The Industry Standard)

• Mechanism & Causality: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replaces the active protons on both the -OH and -NH groups with non-polar trimethylsilyl (TMS) groups. The addition of 1% Trimethylchlorosilane (TMCS) is not arbitrary; it acts as a critical Lewis acid catalyst. Without TMCS, the sterically hindered secondary amine in 2-[(Cyclohexylmethyl)amino]propan-1-ol would undergo incomplete derivatization, leading to split peaks and poor reproducibility [1, 2].

• Performance: Yields excellent peak symmetry and robust quantitative data for routine bulk purity assays (Assay > 98%).

Fluorinated Acylation via HFBI (Trace Analysis)

• Mechanism & Causality: Heptafluorobutyryl imidazole (HFBI) reacts with the heteroatoms to form perfluorinated derivatives. The introduction of highly electronegative fluorine atoms dramatically increases volatility. More importantly, it alters the electron ionization (EI) fragmentation pathway, producing unique, high-mass fragment ions. This minimizes low-mass background noise in the MS, allowing for exceptional isomer differentiation [3, 4].

• Performance: Ideal for trace-level impurity detection, bioanalysis, or genotoxic impurity (GTI) screening where sub-ppm sensitivity is required.

Workflow comparing direct injection, silylation, and acylation for amino alcohol GC-MS analysis.

Quantitative Performance Comparison

The following table synthesizes validation data comparing the three approaches, highlighting why derivatization is mandatory for regulatory compliance [4, 5].

Validation Parameter	Direct Injection (Underivatized)	Silylation (BSTFA + 1% TMCS)	Fluorinated Acylation (HFBI)
Peak Symmetry ( As​ )	> 2.5 (Severe Tailing)	0.9 – 1.1 (Excellent)	0.9 – 1.1 (Excellent)
Limit of Quantitation (LOQ)	~50 µg/mL	0.015 – 0.15 µg/mL	1.0 – 5.0 ng/mL
Linearity ( R2 )	< 0.900	> 0.995	> 0.996
Derivatization Conditions	N/A	60–70 °C for 30–60 min	50 °C for 8 min
Primary Application	Not Recommended	Bulk Purity / API Assay	Trace Impurities / Bioanalysis

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The methodologies below are designed as self-validating systems : they inherently prove their own accuracy during execution by incorporating Internal Standards (IS) to track derivatization efficiency and System Suitability Tests (SST) to verify instrument inertness.

Protocol A: Routine Purity Validation via Silylation

This method is optimized for determining the overall purity profile of synthesized 2-[(Cyclohexylmethyl)amino]propan-1-ol.

Step 1: Matrix Preparation & IS Spiking

• Weigh 10.0 mg of the sample into a glass vial.

• Spike with a known concentration of an Internal Standard (e.g., a structurally similar, stable-isotope labeled amino alcohol). Causality: The IS corrects for any volumetric losses or incomplete derivatization during the reaction phase.

Step 2: Solvent Exchange & Acid Scavenging

• Dissolve the sample in 1.0 mL of anhydrous pyridine. Causality: Pyridine is strictly required because it acts as both an aprotic solvent and an acid scavenger, neutralizing the HCl byproduct and driving the silylation equilibrium forward [1].

Step 3: Derivatization Reaction

• Add 100 µL of BSTFA containing 1% TMCS.

• Seal the vial and heat at 60–70 °C for 30 minutes. Causality: This specific temperature and time ensure complete conversion of the sterically hindered secondary amine[1, 2].

• Cool to room temperature prior to injection.

Step 4: GC-MS Acquisition

• Column: DB-5MS (30 m × 0.25 mm × 0.25 µm).

• Injection: 1 µL, Split ratio 20:1, Inlet temperature 250 °C.

• Oven Program: 80 °C (hold 2 min), ramp at 10 °C/min to 280 °C (hold 5 min).

• MS Mode: Electron Ionization (EI) at 70 eV. Use Selected Ion Monitoring (SIM) for the target TMS-derivative ions to ensure specificity [5].

Protocol B: Trace Impurity Analysis via Acylation

This method is optimized for detecting minute traces of the compound in complex matrices (e.g., reaction mother liquors or biological fluids).

Step 1: Sample Preparation

• Extract the analyte into an organic phase. If extracting from an aqueous matrix, adjust the pH to 3–4 and utilize a Strong Cation-Exchange (SCX) solid-phase extraction cartridge for optimal enrichment [4].

Step 2: Time-Restricted Derivatization

• Evaporate the eluate to dryness and reconstitute in 100 µL of ethyl acetate.

• Add 50 µL of HFBI reagent.

• Heat strictly at 50 °C for exactly 8 minutes. Causality: Kinetic studies show that exceeding 50 °C or extending the reaction time causes the acylation reaction to proceed in the reverse direction, degrading the newly formed derivatives and ruining recovery metrics [4].

Step 3: GC-MS/MS Acquisition

• Analyze utilizing tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode to filter out matrix noise and achieve an LOQ of 1.0 ng/mL [4].

Method Validation Logic

To ensure the GC-MS method is fit-for-purpose, it must be validated against stringent international guidelines. The logic tree below outlines the core parameters and their acceptance criteria.

Core validation parameters and acceptance criteria for GC-MS purity assessment of amino alcohols.

By abandoning direct injection and employing targeted derivatization, analysts can transform 2-[(Cyclohexylmethyl)amino]propan-1-ol from a problematic, tailing analyte into a highly stable, quantifiable derivative, ensuring absolute confidence in purity validation workflows.

References

• Benchchem. "Dual functionality of amino and hydroxyl groups in 1-Aminoethanol".
• OSTI. "Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by Electron".
• ResearchGate. "Determination of Aminoalcohols as Silyl Derivatives with Three Derivatizing Agents by Gas Chromatography with Mass Spectrometry Detection".
• PMC/NIH.
• Benchchem.

A Comparative Guide to the Structural Validation of 2-[(Cyclohexylmethyl)amino]propan-1-ol

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of chemical research. It underpins everything from understanding reactivity and biological function to securing intellectual property. This guide provides an in-depth comparison of analytical techniques for the structural validation of the chiral amino alcohol, 2-[(Cyclohexylmethyl)amino]propan-1-ol, a common structural motif in chiral ligands and pharmaceutical intermediates.

While a public crystal structure for this specific molecule is not available as of this writing, this guide will serve as a blueprint for its validation. We will use single-crystal X-ray crystallography as the definitive, "gold standard" method and compare it with essential spectroscopic techniques. By explaining the causality behind experimental choices and presenting illustrative data from closely related structures, we provide a robust framework for comprehensive structural elucidation.

Part 1: X-ray Crystallography: The Unassailable Proof of Structure

Single-crystal X-ray crystallography stands alone in its ability to provide a direct, high-resolution, three-dimensional map of a molecule's atomic arrangement in the solid state.[1][2] It is the ultimate arbiter in structural chemistry, revealing precise bond lengths, bond angles, and stereochemistry, which are inferred more indirectly by other methods.

The Crystallographic Workflow: From Powder to Picture

The journey from a synthesized powder to a refined crystal structure is a multi-step process requiring patience and precision. Each step is designed to ensure the highest quality data, leading to an unambiguous structural solution.

Caption: Experimental workflow for single-crystal X-ray crystallography.

Experimental Protocol: X-ray Structure Determination

1. Crystallization (The Art and Science):

• Rationale: The formation of a well-ordered, single crystal is the most critical and often most challenging step.[2] Slow evaporation from a mixed solvent system is a common starting point for molecules like amino alcohols.

• Protocol:

  • Dissolve 10-20 mg of highly purified 2-[(Cyclohexylmethyl)amino]propan-1-ol in a minimal amount of a primary solvent in which it is freely soluble (e.g., methanol or ethanol).

  • Slowly add a less-polar "anti-solvent" (e.g., diethyl ether or hexane) dropwise until the solution becomes faintly turbid.

  • Gently warm the solution until it becomes clear again.

  • Loosely cap the vial and allow the solvent to evaporate slowly over several days at a constant temperature (e.g., 4°C or room temperature). Prismatic, colorless crystals are the target.

2. Data Collection:

• Rationale: The crystal is exposed to a collimated X-ray beam, and the resulting diffraction pattern is collected on a detector.[1] Data is typically collected at cryogenic temperatures (~100 K) to minimize thermal motion of the atoms, resulting in a sharper, higher-resolution diffraction pattern.

• Protocol:

  • A suitable single crystal is selected under a microscope, mounted on a cryo-loop, and flash-cooled in a stream of liquid nitrogen.

  • The mounted crystal is placed on a goniometer in an X-ray diffractometer (e.g., equipped with a Mo or Cu X-ray source).

  • A series of diffraction images are collected as the crystal is rotated, ensuring that all unique reflections are measured.

3. Structure Solution and Refinement:

• Rationale: The positions of the diffraction spots determine the unit cell dimensions and crystal system, while their intensities are used to calculate an electron density map.[1] This map is then interpreted to build a molecular model, which is refined against the experimental data to achieve the best possible fit.

• Protocol:

  • Software (e.g., SHELXS) is used to solve the "phase problem" and generate an initial electron density map.

  • An initial molecular model is built into the electron density map using software like SHELXL.

  • The model is refined iteratively, adjusting atomic positions, and thermal parameters to minimize the difference between the observed and calculated structure factors. The quality of the final structure is assessed by metrics like the R-factor (agreement factor) and GooF (Goodness-of-Fit).

Illustrative Data from an Analogous Structure

To demonstrate the type of definitive data obtained from X-ray crystallography, the table below presents key structural parameters from the published crystal structure of a related amino alcohol, D-N-cyclohexyl-diphenylvalinol.[3] This data provides an unambiguous geometric description of the molecule.

Parameter	Illustrative Value (from D-N-cyclohexyl-diphenylvalinol[3])	Information Gained
Crystal System	Monoclinic	Defines the basic symmetry of the crystal lattice.
Space Group	P2₁	Describes the symmetry elements within the unit cell; confirms chirality.
Unit Cell Dimensions	a = 8.07 Å, b = 14.43 Å, c = 8.68 Å, β = 107.1°	The dimensions of the repeating unit that builds the crystal.
C-O Bond Length (alcohol)	~1.43 Å	Precise, sub-angstrom measurement of a key covalent bond.
C-N Bond Length (amine)	~1.48 Å	Definitive length of the carbon-nitrogen bond.
Intramolecular H-Bond	O-H···N	Confirms the presence and geometry of key non-covalent interactions.[3]

Part 2: Spectroscopic and Spectrometric Cross-Validation

While crystallography provides the ultimate structural proof, it is not always feasible. Spectroscopic and spectrometric methods are indispensable tools that provide complementary and often more rapidly obtainable data to build a comprehensive and trustworthy structural picture.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the chemical environment of each nucleus (typically ¹H and ¹³C), revealing the connectivity and stereochemical relationships of atoms.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. The choice of solvent is critical to avoid obscuring sample signals.

• Data Acquisition: Acquire ¹H, ¹³C, and 2D spectra (e.g., COSY, HSQC) on a high-field NMR spectrometer (e.g., 400 MHz or higher). Higher fields provide better signal dispersion and resolution.

• Data Analysis: Integrate proton signals to determine relative ratios, analyze chemical shifts for electronic environment information, and interpret coupling constants (J-values) to deduce through-bond connectivity.

Expected NMR Data for 2-[(Cyclohexylmethyl)amino]propan-1-ol

Nucleus	Expected Chemical Shift (δ, ppm)	Multiplicity / Key Couplings	Information Gained
¹H	3.4 - 3.8	Multiplet (dd)	Protons on the carbon bearing the hydroxyl group (CH₂OH).
¹H	2.8 - 3.2	Multiplet	Proton on the carbon bearing the amino group (CH-N).
¹H	0.8 - 2.0	Complex multiplets	Protons of the cyclohexyl ring and methyl groups.
¹³C	65 - 70	CH₂	Carbon of the CH₂OH group.
¹³C	55 - 60	CH	Carbon of the CH-N group.
¹³C	25 - 40	CH, CH₂	Carbons of the cyclohexyl ring and connecting methylene.

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight of a compound and offers clues to its structure through fragmentation analysis. It is a highly sensitive technique that confirms the elemental composition when high-resolution instruments are used.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the compound in a suitable solvent like methanol or acetonitrile.

• Infusion: Infuse the sample directly into the mass spectrometer's ion source (e.g., Electrospray Ionization - ESI). ESI is a "soft" ionization technique that typically keeps the molecule intact.

• Data Acquisition: Acquire the mass spectrum in positive ion mode to observe the protonated molecule, [M+H]⁺.

• Analysis: Compare the measured exact mass to the calculated theoretical mass to confirm the elemental formula (C₁₀H₂₁NO).

Expected Mass Spectrometry Data

Ion	Calculated m/z	Observed m/z (HRMS)	Information Gained
[M+H]⁺	172.1701	~172.1701 ± 5 ppm	Confirms the molecular formula C₁₀H₂₁NO with high confidence.
Key Fragment (Loss of H₂O)	154.1596	Variable	Potential fragmentation pattern indicating the presence of a hydroxyl group.
Key Fragment (Loss of CH₂OH)	141.1490	Variable	Potential fragmentation corresponding to the loss of the hydroxymethyl group.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and simple method used to identify the presence of specific functional groups within a molecule. Each functional group absorbs infrared radiation at a characteristic frequency, providing a molecular "fingerprint."

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the neat liquid or solid sample directly onto the ATR crystal.

• Data Acquisition: Collect the infrared spectrum, typically over the range of 4000-400 cm⁻¹.

• Analysis: Identify characteristic absorption bands corresponding to the functional groups present in the molecule.

Expected FT-IR Absorption Bands

Frequency Range (cm⁻¹)	Vibration Type	Functional Group	Information Gained
3300 - 3500 (broad)	O-H Stretch	Alcohol (R-OH)	Confirms the presence of the hydroxyl group.
3300 - 3400 (sharp)	N-H Stretch	Secondary Amine (R₂NH)	Confirms the presence of the N-H bond.
2850 - 2960	C-H Stretch	Alkane (sp³ C-H)	Confirms the aliphatic nature of the molecule.
1050 - 1150	C-O Stretch	Alcohol	Supports the presence of the C-OH bond.

Part 3: A Synthesis of Techniques for Unimpeachable Validation

No single technique, not even X-ray crystallography, tells the whole story. A truly validated structure relies on the convergence of data from multiple, orthogonal methods. The flowchart below provides a logical pathway for a researcher to approach the structural validation of a new chemical entity like 2-[(Cyclohexylmethyl)amino]propan-1-ol.

Caption: Decision flowchart for structural validation.

Comparative Summary of Validation Techniques

Technique	Primary Information	Strengths	Limitations
X-ray Crystallography	3D Atomic Arrangement, Stereochemistry, Bond Metrics	Unambiguous, definitive, "gold standard" proof of structure.[1][4]	Requires high-quality single crystals, which can be difficult to obtain.[2]
NMR Spectroscopy	Atomic Connectivity, Chemical Environment, Conformation	Excellent for structure in solution, provides rich detail on the molecular skeleton.	Indirect, structure is inferred; can be complex for large molecules.
Mass Spectrometry	Molecular Weight, Elemental Formula	Extremely sensitive, provides exact mass confirmation.	Provides little connectivity data, isomers are often indistinguishable.
FT-IR Spectroscopy	Presence of Functional Groups	Fast, simple, excellent for confirming key chemical bonds.	Provides limited information on the overall molecular structure.

Conclusion

The structural validation of 2-[(Cyclohexylmethyl)amino]propan-1-ol, like any new chemical entity, demands a multi-faceted analytical approach. While X-ray crystallography provides the ultimate, irrefutable evidence of three-dimensional structure, its feasibility is contingent on obtaining high-quality crystals. In its absence, a combination of NMR spectroscopy , to map the atomic framework, mass spectrometry , to confirm the elemental formula, and FT-IR spectroscopy , to verify functional groups, provides a powerful and highly reliable validation package. By cross-correlating data from these orthogonal techniques, researchers can achieve the highest level of scientific integrity and confidence in their molecular structures, a critical requirement for advancing research and development in the chemical sciences.

References

• Soai, K., et al. (1995). Quantitative Analysis of the Chiral Amplification in the Amino Alcohol-Promoted Asymmetric Alkylation of Aldehydes with Dialkylzincs. Journal of the American Chemical Society. Available at: [Link]

• Primitivo, L., et al. (2025). Development of New Chiral Amino Alcohol Ligand for the Asymmetric Transfer Hydrogenation of Ketones and Its Immobilization Onto Nanomaterials for an Ease of Recovery and Reuse. Chirality. Available at: [Link]

• Primitivo, L., et al. (2025). Development of New Chiral Amino Alcohol Ligand for the Asymmetric Transfer Hydrogenation of Ketones and Its Immobilization Onto. CNR-IRIS Repository. Available at: [Link]

• Righi, G., et al. (2013). New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes. Organic & Biomolecular Chemistry. Available at: [Link]

• Park, H., et al. (2015). Crystal structure and electronic properties of 2-amino-2-methyl-1-propanol (AMP) carbamate. Chemical Communications. Available at: [Link]

• Drenth, J. & Mesters, J. (2000). Review: X-ray crystallography. Journal of Clinical Pathology: Molecular Pathology. Available at: [Link]

• PubChem. (n.d.). 2-Amino-2-methyl-1-propanol. PubChem. Available at: [Link]

• Cole, B. M., et al. (2014). Synthesis and Structure of 2-Cyclohexylamino-3-methyl-1,1-diphenyl-butan-1-ol (D-N-Cyclohexyl-diphenylvalinol), an Amino Alcohol Ligand Useful in Asymmetric Catalysis. ResearchGate. Available at: [Link]

• NIST. (n.d.). 1-Propanol, 2-amino-2-methyl-. NIST WebBook. Available at: [Link]

• Yamin, B. M., et al. (2014). Crystal structure of 4-cyclohexyl-1-(propan-2-ylidene)thiosemicarbazide. Acta Crystallographica Section E. Available at: [Link]

• ResearchGate. (n.d.). X-Ray Crystallography. ResearchGate. Available at: [Link]

• Betzi, S., et al. (2011). Protein X-ray Crystallography and Drug Discovery. MDPI. Available at: [Link]

• JoVE. (n.d.). Protein Structure Validation and Analysis with X-Ray Crystallography. JoVE. Available at: [Link]

• Semantic Scholar. (n.d.). Overview on the Synthesis of (S)-3-(Methyl-Amino)-1-(Thiophen-2-yl) Propan-1-ol. Semantic Scholar. Available at: [Link]

• Tan, W., et al. (2021). Atmospheric Chemistry of 2-Amino-2-methyl-1-propanol: A Theoretical and Experimental Study of the OH-Initiated Degradation. The Journal of Physical Chemistry A. Available at: [Link]

Sources

• 1. hod4.net [hod4.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Protein Structure Validation and Analysis with X-Ray Crystallography | Springer Nature Experiments [experiments.springernature.com]

Safety Operating Guide

Proper Disposal of 2-[(Cyclohexylmethyl)amino]propan-1-ol: A Guide for Laboratory Professionals

I. Foundational Principles of Chemical Waste Management

Before delving into the specific protocol for 2-[(Cyclohexylmethyl)amino]propan-1-ol, it is crucial to understand the fundamental principles that govern the disposal of all hazardous laboratory chemicals. The primary objective is to protect human health and the environment from potential harm.[1] This is achieved through a multi-faceted approach that includes proper waste identification, segregation, containment, and eventual disposal by a licensed and qualified service provider.

Under the Resource Conservation and Recovery Act (RCRA), hazardous waste is broadly categorized by its characteristics: ignitability, corrosivity, reactivity, and toxicity.[1] Based on the known properties of similar amino alcohols, 2-[(Cyclohexylmethyl)amino]propan-1-ol should be treated as a hazardous chemical waste, likely exhibiting corrosive properties and potential toxicity.[2][3][4][5] Therefore, it must not be disposed of down the drain or in regular trash.[1][6]

II. Hazard Assessment and Personal Protective Equipment (PPE)

Given the corrosive nature of similar amino alcohols, which can cause severe skin burns and eye damage, a thorough hazard assessment is the first critical step.[2][3][4][5] All personnel handling 2-[(Cyclohexylmethyl)amino]propan-1-ol must be equipped with appropriate Personal Protective Equipment (PPE).

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.	To protect against splashes that can cause severe eye damage.[2][3][4][5]
Hand Protection	Chemically resistant gloves (e.g., Nitrile).	To prevent skin contact, which can lead to chemical burns and irritation.[2][3][4][5]
Body Protection	A laboratory coat.	To protect the skin and clothing from accidental spills.

III. Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the safe disposal of 2-[(Cyclohexylmethyl)amino]propan-1-ol.

Step 1: Waste Segregation and Collection

• Designated Waste Container: Dedicate a specific, clearly labeled container for 2-[(Cyclohexylmethyl)amino]propan-1-ol waste.

• Material Compatibility: The container must be made of a material compatible with the chemical. Given its likely basic nature, high-density polyethylene (HDPE) is a suitable choice.

• No Mixing of Waste Streams: Do not mix 2-[(Cyclohexylmethyl)amino]propan-1-ol waste with other chemical waste streams unless explicitly authorized by your institution's Environmental Health and Safety (EHS) department.[6] Incompatible chemicals can react, leading to the generation of heat, gas, or other hazardous byproducts.

Step 2: Container Labeling

Proper labeling is a critical component of safe waste management and is mandated by regulatory bodies like the EPA.[7] The label on your waste container must include the following information:

• The words "Hazardous Waste" [6][7][8]

• The full chemical name: "2-[(Cyclohexylmethyl)amino]propan-1-ol"

• A clear indication of the hazards (e.g., "Corrosive," "Toxic"). This can be in the form of pictograms or text.[7]

• The accumulation start date (the date the first drop of waste is added to the container).[7]

Step 3: Waste Storage

Laboratories can accumulate hazardous waste in a designated "Satellite Accumulation Area" (SAA), which is at or near the point of generation and under the control of the laboratory personnel.[7][8]

• Storage Limits: Up to 55 gallons of a single hazardous waste stream may be accumulated in an SAA.[8]

• Container Closure: The waste container must be kept securely closed at all times, except when adding waste.[1]

• Secondary Containment: It is best practice to store the waste container in a secondary containment bin to prevent the spread of material in case of a leak or spill.

Step 4: Arranging for Waste Disposal

• Contact Your EHS Office: Once the waste container is full or has been in the SAA for the maximum allowable time (consult your institution's policy), contact your Environmental Health and Safety (EHS) office or the designated chemical safety officer.

• Licensed Disposal Vendor: Your EHS office will coordinate with a licensed and insured hazardous waste disposal vendor for the pickup, transportation, and ultimate disposal of the chemical waste.[6][9] This ensures that the waste is managed in compliance with all local, state, and federal regulations.

Step 5: Decontamination of Empty Containers

Empty containers that once held 2-[(Cyclohexylmethyl)amino]propan-1-ol must also be managed properly.

• Triple Rinsing: The EPA recommends a triple-rinse procedure for "acutely hazardous" or "P-list" chemical containers.[10] While it is unconfirmed if 2-[(Cyclohexylmethyl)amino]propan-1-ol falls into this category, adopting this best practice is a prudent measure.

• Rinsate Collection: The solvent used for rinsing (e.g., water or an appropriate organic solvent) must be collected and disposed of as hazardous waste.[6][10]

• Container Disposal: Once properly decontaminated, the empty container can typically be disposed of as non-hazardous waste, though you should always confirm this with your institution's EHS guidelines.[11]

IV. Emergency Procedures in Case of a Spill

In the event of an accidental spill of 2-[(Cyclohexylmethyl)amino]propan-1-ol, immediate and proper response is crucial to mitigate potential hazards.

• Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert your colleagues and supervisor.

• Consult the SDS: If an SDS for a similar compound is available, consult it for specific spill cleanup instructions.

• Use a Spill Kit: For small spills, use a chemical spill kit containing an appropriate absorbent material. Do not use combustible materials like paper towels to absorb the spill.

• Large Spills: For large spills, or if you are not trained or equipped to handle the spill, contact your institution's EHS or emergency response team immediately.

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-[(Cyclohexylmethyl)amino]propan-1-ol.

Caption: Disposal workflow for 2-[(Cyclohexylmethyl)amino]propan-1-ol.

VI. Conclusion: A Commitment to Safety and Compliance

The proper disposal of 2-[(Cyclohexylmethyl)amino]propan-1-ol is not merely a procedural task but a reflection of a laboratory's commitment to the safety of its personnel and the preservation of the environment. By adhering to the principles of hazard assessment, proper waste segregation, and regulatory compliance, researchers can ensure that their scientific pursuits are conducted in a responsible and ethical manner. Always consult your institution's specific chemical hygiene plan and EHS professionals for guidance tailored to your unique laboratory setting.

References

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.).
• Laboratory Waste Management: The New Regulations. (2019, June 15).
• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health.
• Regulation of Laboratory Waste. American Chemical Society. (n.d.).
• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). US EPA.
• Proper Disposal of N-Boc-aminomethanol: A Step-by-Step Guide for Laboratory Professionals. Benchchem. (n.d.).
• SAFETY DATA SHEET - 3-Amino-1-propanol. (2025, October 27). TCI Chemicals.
• OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13).
• Managing Hazardous Chemical Waste in the Lab. (n.d.).
• SAFETY DATA SHEET - 1-Amino-2-propanol. (2025, November 06). Sigma-Aldrich.
• Hazardous Waste - Overview. Occupational Safety and Health Administration. (n.d.).
• Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities. OSHA. (n.d.).
• SAFETY DATA SHEET - 2-Amino-2-methyl-1-propanol. (2009, November 17). Fisher Scientific.
• Safety data sheet - 2-Amino-2-methyl-1-propanol. (2022, May 17). CPAChem.
• Hazardous Waste - Standards. Occupational Safety and Health Administration. (n.d.).
• MATERIAL SAFETY DATA SHEET - 2-Amino-2-methyl-1-propanol. Arcopol. (n.d.).
• AMINO ALCOHOL EA SAFETY DATA SHEET. (2018, June 12).
• Safety Data Sheet: S(+)-2-Amino-1-propanol. (n.d.). Carl ROTH.
• Chemical Waste Disposal Guidelines. (n.d.).
• 2-Propanol, 1-amino-: Human health tier II assessment. (2013, September 12).
• SAFETY DATA SHEET - 2-Amino-2-methyl-1-propanol. (2022, October 25). Spectrum Chemical.
• Hazardous Waste Disposal Guide. (2023, February 27). Research Safety.
• Laboratory chemical waste disposal guidelines. University of Otago. (n.d.).
• SAFETY DATA SHEET - 1,2-Propanediol, 3-amino-. (2025, September 07). Thermo Fisher Scientific.
• Safety Data Sheet - 1-Amino-2-propanol. (n.d.). Santa Cruz Biotechnology.
• SAFETY DATA SHEET - 2-Amino-1,3-propanediol. (2024, December 02).

Sources

• 1. danielshealth.com [danielshealth.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. carlroth.com [carlroth.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 8. MedicalLab Management Magazine [medlabmag.com]
• 9. cleanmanagement.com [cleanmanagement.com]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]
• 11. otago.ac.nz [otago.ac.nz]

A Senior Application Scientist's Guide to Personal Protective Equipment for 2-[(Cyclohexylmethyl)amino]propan-1-ol

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or specialized chemical compounds requires a proactive and informed approach to personal protection. This guide provides essential safety and logistical information for handling 2-[(Cyclohexylmethyl)amino]propan-1-ol.

While specific toxicological data for this exact compound is not extensively published, its structure as a substituted propanolamine allows us to infer a hazard profile based on well-documented analogs such as 2-Amino-2-methyl-1-propanol and other aminopropanols.[1] This approach, rooted in chemical class characteristics, enables us to establish robust safety protocols. The primary hazards associated with this class of chemicals are significant skin and eye irritation or damage, with some analogs causing severe burns.[2][3][4]

This document outlines the necessary personal protective equipment (PPE), operational plans, and disposal considerations to ensure your work is conducted with the highest degree of safety.

Core Principles of Protection: Mitigating Assumed Risks

The molecular structure of 2-[(Cyclohexylmethyl)amino]propan-1-ol, featuring both an amine and an alcohol functional group, suggests several key hazards that dictate our PPE strategy.[5]

• Dermal Hazard: Amines and their derivatives can be corrosive or irritating to the skin.[6][7] Prolonged or unprotected contact can lead to chemical burns. Therefore, robust hand and body protection is not merely a recommendation but a critical necessity.

• Ocular Hazard: This class of chemicals is frequently cited as causing serious, and sometimes irreversible, eye damage.[2][3] The risk of accidental splashes makes comprehensive eye and face protection mandatory.

• Inhalation Hazard: While it may not be highly volatile, vapors or aerosols can be irritating to the respiratory tract.[6][7] Handling procedures that could generate mists or vapors must be performed with appropriate engineering controls or respiratory protection.

• Combustibility: Many related propanolamines are combustible liquids.[4][7][8] While not a direct PPE issue, it mandates a work environment free from ignition sources and informs emergency response procedures.[4][5]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is directly correlated with the scale and potential for exposure of the procedure being performed. The following table provides a clear, task-oriented guide.

Task / Scale	Required Engineering Controls	Hand & Arm Protection	Eye & Face Protection	Body & Respiratory Protection
Low-Volume / Low-Energy (e.g., Weighing, solution prep <100mL, TLC spotting)	Certified Chemical Fume Hood	Nitrile or Neoprene Gloves: Inspect before use.[9] Double-gloving recommended for neat material.	ANSI Z87.1-rated Safety Glasses with Side Shields: Minimum requirement.	Flame-Resistant Laboratory Coat: Buttoned completely.
High-Volume / High-Energy (e.g., Synthesis, distillation, rotary evaporation, transfers >100mL)	Certified Chemical Fume Hood	Chemical-Resistant Gauntlet Gloves (e.g., Neoprene, Butyl Rubber): Ensure cuff extends over lab coat sleeve.	Chemical Splash Goggles: Required. Face Shield: Worn over goggles, especially during transfers or when working with heated material.[10]	Flame-Resistant Laboratory Coat & Chemical-Resistant Apron. Respiratory Protection: May be required based on a risk assessment. If aerosols are possible or ventilation is compromised, a NIOSH-approved respirator with organic vapor cartridges should be used.[1]
Emergency Spill Response	Ensure adequate ventilation. Evacuate non-essential personnel.[3]	Heavy-Duty Chemical-Resistant Gloves (e.g., Butyl Rubber, Viton).	Chemical Splash Goggles and a Face Shield.	Chemical-Resistant Suit or Apron. Self-Contained Breathing Apparatus (SCBA): May be necessary for large spills in poorly ventilated areas.

Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow based on task scale and aerosol risk.

Operational and Disposal Plans

A comprehensive safety strategy extends beyond wearing PPE to include procedural and disposal protocols.

Step-by-Step PPE Donning & Doffing Procedure

• Inspect: Before starting, visually inspect all PPE for defects, such as cracks, holes, or degradation.[9]

• Donning (Putting On):

  • Put on your laboratory coat and fasten it completely.

  • Put on safety goggles or a face shield.

  • Wash and dry hands thoroughly.

  • Put on the first pair of gloves (if double-gloving).

  • Put on the second pair of gloves, ensuring the cuffs are pulled up over the sleeves of the lab coat.

• Doffing (Taking Off): This process is designed to prevent cross-contamination.

  • Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them immediately.

  • Remove the chemical apron (if used).

  • Remove the laboratory coat, folding the contaminated exterior inward.

  • Remove the face shield and/or goggles.

  • Remove the inner pair of gloves using the same inside-out technique.

  • Wash hands and any exposed skin thoroughly with soap and water.[3][7]

Spill Management Protocol

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large, evacuate the laboratory.

• Control: Eliminate all ignition sources (e.g., turn off hot plates, equipment).[5]

• Contain: Use a spill kit with a non-combustible absorbent material (e.g., sand, dry earth, or commercial sorbent) to dike the spill and prevent it from spreading.[5] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Clean-Up:

  • Wearing the appropriate spill-response PPE, cover the spill with absorbent material.

  • Using non-sparking tools, carefully collect the absorbed material and place it into a labeled, sealable container for hazardous waste.[1][5]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose: All contaminated materials, including gloves and absorbent, must be disposed of as hazardous waste according to institutional and local regulations.[6]

Waste Disposal

• Segregation: All waste contaminated with 2-[(Cyclohexylmethyl)amino]propan-1-ol, including disposable labware, gloves, and absorbent materials, must be collected in a designated, properly labeled hazardous waste container.[11]

• Containers: Use containers that are chemically compatible and can be securely sealed. Do not overfill containers.[11]

• Neutralization: Due to the basic nature of amines, aqueous waste may require neutralization before disposal, in accordance with your institution's hazardous waste program. Never mix incompatible waste streams.

By adhering to these rigorous PPE and handling protocols, you build a culture of safety that protects not only you and your colleagues but also the integrity of your research.

References

• Fisher Scientific. (2009, November 17). Safety Data Sheet: 2-Amino-2-methyl-1-propanol.
• TCI Chemicals. (2025, October 27). Safety Data Sheet: 3-Amino-1-propanol.
• Fisher Scientific. (2025, December 18). Safety Data Sheet: (S)-(+)-2-Amino-1-propanol.
• Fisher Scientific. (2025, December 19). Safety Data Sheet: (R)-(-)-2-Amino-1-propanol.
• NextSDS. (n.d.). 2-[(cyclobutylmethyl)amino]propan-1-ol — Chemical Substance Information.
• TCI Europe N.V. (2024, December 2). Safety Data Sheet: 2-Amino-1,3-propanediol.

• PubChem. (n.d.). 2-Amino-2-methyl-1-propanol. National Center for Biotechnology Information. Retrieved from [Link]

• Spectrum Chemical Mfg. Corp. (2022, October 25). Safety Data Sheet: 2-AMINO-2-METHYL-1-PROPANOL.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet: 1-Amino-2-propanol.
• Carl ROTH. (n.d.). Safety Data Sheet: S(+)-2-Amino-1-propanol.
• Unknown. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory.
• Sigma-Aldrich. (n.d.). Safety in the laboratory.
• McGill University. (n.d.). Laboratory Safety Manual.
• Unknown. (2024, March 1). Safety Data Sheet: 2-Amino-2-methyl-1-propanol.
• Patsnap Eureka. (2026, March 8). How to Ensure Safe Handling of 1-Propanol in Labs.
• NextGen Protocols. (n.d.). Guidelines for Safe Laboratory Practices.

Sources

• 1. 2-Amino-2-methyl-1-propanol | C4H11NO | CID 11807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nextsds.com [nextsds.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. carlroth.com [carlroth.com]
• 5. 2-AMINO-2-METHYL-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. fishersci.com [fishersci.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. fishersci.com [fishersci.com]
• 9. artsci.usu.edu [artsci.usu.edu]
• 10. Guidelines for Safe Laboratory Practices : NextGen Protocols [nextgen-protocols.org]
• 11. mcgill.ca [mcgill.ca]